Heptylamine

• CAS: 111-68-2

Core Science & Biosynthesis

Heptylamine: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Heptylamine, also known as 1-aminoheptane or n-heptylamine, is a primary alkylamine with the chemical formula CH₃(CH₂)₆NH₂. It is a versatile chemical intermediate with applications in various fields, including organic synthesis, analytical chemistry, and materials science. In the context of drug development, its properties as a primary amine make it a useful building block for the synthesis of more complex molecules and a valuable tool in analytical methodologies. This technical guide provides an in-depth overview of the core chemical and physical properties of heptylamine, detailed experimental protocols for their determination, and visualizations of key processes.

Chemical and Physical Properties

Heptylamine is a colorless to slightly yellow liquid at room temperature with a characteristic amine odor.[1][2] Its properties are largely dictated by the presence of the polar amino group at the end of a nonpolar seven-carbon alkyl chain. This structure imparts both hydrophilic and lipophilic characteristics to the molecule.

Data Presentation: Core Properties

The following tables summarize the key physical and chemical properties of heptylamine, compiled from various sources.

Table 1: General and Physical Properties of Heptylamine

Property	Value	References
Molecular Formula	C₇H₁₇N	[1][3]
Molecular Weight	115.22 g/mol	[4][5][6]
Appearance	Clear, colorless to slightly yellow liquid	[1][2]
Odor	Amine-like, fishy	[2]
Density	0.777 g/mL at 25 °C	[4][5]
Boiling Point	154-156 °C	[1][4][5]
Melting Point	-23 °C	[3][7]
Flash Point	44 °C (closed cup)	[8]
Vapor Pressure	2.89 mmHg at 25 °C	[9]
Refractive Index (n20/D)	1.424	[4][5]
pKa	10.67 at 25 °C	[9]

Table 2: Solubility Profile of Heptylamine

Solvent	Solubility	References
Water	Slightly soluble (6791 mg/L at 25 °C)	[9]
Ethanol	Miscible
Ether	Miscible
5% HCl	Soluble	[10]

Table 3: Identification and Safety Information for Heptylamine

Identifier/Parameter	Value	References
CAS Number	111-68-2	[1][7]
EC Number	203-895-8	[5]
Beilstein Registry Number	1731688	[5]
Hazard Statements	H226, H301, H314, H317, H411	[8]
Signal Word	Danger	[8]

Experimental Protocols

This section provides detailed methodologies for the determination of key physical and chemical properties of heptylamine, as well as a common synthesis route and an analytical application.

Determination of Boiling Point (Micro-Boiling Point Method)

Objective: To determine the boiling point of a small sample of heptylamine.

Materials:

• Heptylamine sample

• Capillary tube (sealed at one end)

• Thermometer

• Thiele tube or similar heating apparatus

• Mineral oil

• Bunsen burner or hot plate

Procedure:

• Introduce a small amount of heptylamine into a small test tube.

• Place a capillary tube, sealed at one end, open end down into the heptylamine sample.

• Attach the test tube to a thermometer using a rubber band or wire.

• Place the assembly into a Thiele tube containing mineral oil, ensuring the heptylamine sample is below the oil level.

• Gently heat the side arm of the Thiele tube.

• Observe the capillary tube. As the temperature rises, a stream of bubbles will emerge from the open end of the capillary tube.

• Continue heating until a rapid and continuous stream of bubbles is observed, then remove the heat source.

• The boiling point is the temperature at which the liquid just begins to enter the capillary tube as the apparatus cools.

Determination of Density (Pycnometer Method)

Objective: To accurately determine the density of heptylamine.

Materials:

• Heptylamine sample

• Pycnometer (a specific gravity bottle of a known volume)

• Analytical balance

• Thermometer

Procedure:

• Thoroughly clean and dry the pycnometer.

• Weigh the empty pycnometer on an analytical balance and record the mass (m₁).

• Fill the pycnometer with heptylamine, ensuring there are no air bubbles.

• Place the stopper in the pycnometer and allow any excess liquid to overflow.

• Carefully wipe the outside of the pycnometer dry.

• Weigh the filled pycnometer and record the mass (m₂).

• Measure the temperature of the heptylamine.

• The density (ρ) is calculated using the formula: ρ = (m₂ - m₁) / V, where V is the calibrated volume of the pycnometer.

Determination of Solubility in Water (Flask Method)

Objective: To determine the solubility of heptylamine in water at a specific temperature.

Procedure:

• Add an excess amount of heptylamine to a known volume of distilled water in a flask.

• Stopper the flask and shake it vigorously at a constant temperature for an extended period (e.g., 24 hours) to ensure equilibrium is reached.

• Allow the mixture to stand undisturbed until the two phases have clearly separated.

• Carefully withdraw a known volume of the aqueous layer using a pipette, being cautious not to disturb the undissolved heptylamine.

• Determine the concentration of heptylamine in the aqueous sample using a suitable analytical method, such as gas chromatography or titration with a standard acid.

• The solubility is expressed as the mass of heptylamine per volume of water (e.g., mg/L).[11]

Synthesis of n-Heptylamine from Heptaldoxime

Objective: To synthesize n-heptylamine via the reduction of heptaldoxime.[12][13]

Materials:

• Heptaldoxime

• Absolute ethanol

• Sodium metal

• Water

• Concentrated Hydrochloric Acid

• 40% Potassium Hydroxide solution

• Solid Potassium Hydroxide

Procedure:

• Dissolve heptaldoxime in absolute ethanol in a round-bottomed flask equipped with a reflux condenser and heat to boiling.

• Once boiling, turn off the heat and add strips of sodium metal through the condenser at a rate that maintains the boiling.

• After all the sodium has dissolved, cool the flask and dilute the contents with water.

• Distill the mixture, collecting the distillate in a solution of hydrochloric acid.

• Remove the ethanol and water from the distillate under reduced pressure to crystallize the heptylamine hydrochloride.

• Cool the flask and add a 40% potassium hydroxide solution to liberate the free amine.

• Separate the amine layer and dry it with solid potassium hydroxide.

• Distill the dried amine to obtain pure n-heptylamine, collecting the fraction at 152-157 °C.[12][13]

Mandatory Visualizations

Synthesis of n-Heptylamine Workflow

Caption: Workflow for the synthesis of n-heptylamine from heptaldoxime.

Heptylamine as an Internal Standard in HPLC

References

• 1. tronchemicals.com [tronchemicals.com]
• 2. Heptylamine Supplier & Manufacturer | Factory Price [polic-chemical.com]
• 3. n-Heptylamine, 99+% | Fisher Scientific [fishersci.ca]
• 4. Heptylamine 99 111-68-2 [sigmaaldrich.com]
• 5. ヘプチルアミン 99% | Sigma-Aldrich [sigmaaldrich.com]
• 6. 1-Heptanamine | C7H17N | CID 8127 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. heptylamine [stenutz.eu]
• 8. Heptylamine 99 111-68-2 [sigmaaldrich.com]
• 9. Cas 111-68-2,1-AMINOHEPTANE | lookchem [lookchem.com]
• 10. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 11. scribd.com [scribd.com]
• 12. Organic Syntheses Procedure [orgsyn.org]
• 13. Synthesis of n-Heptylamine - Chempedia - LookChem [lookchem.com]

An In-depth Technical Guide to the Synthesis of n-Heptylamine from Heptaldoxime

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the chemical synthesis of n-heptylamine from its precursor, heptaldoxime. The document details various established reduction methodologies, including classical chemical reduction using sodium in ethanol, catalytic hydrogenation with Raney Nickel and Palladium on Carbon (Pd/C), and hydride-mediated reduction using Lithium Aluminum Hydride (LAH). Each method is presented with a detailed experimental protocol, comparative analysis of reaction parameters, and quantitative data on yields and conditions. The guide is intended to serve as a practical resource for researchers and professionals in the fields of organic synthesis, medicinal chemistry, and drug development, offering insights into the selection and optimization of synthetic routes to primary amines.

Introduction

n-Heptylamine is a primary aliphatic amine that serves as a valuable building block in organic synthesis. Its applications are diverse, ranging from its use as an intermediate in the synthesis of pharmaceuticals, such as the antiarrhythmic agent ibutilide, to its role in the fragrance and flavor industries.[1] The efficient and selective synthesis of n-heptylamine is therefore of significant interest. One of the common precursors for its synthesis is heptaldoxime, which can be readily prepared from heptaldehyde.

This whitepaper focuses on the critical transformation of heptaldoxime to n-heptylamine through various reduction methods. The choice of reducing agent and reaction conditions can significantly impact the yield, purity, and scalability of the synthesis. This guide provides a detailed examination of the most common and effective methods for this conversion, offering a comparative analysis to aid in methodological selection for specific research and development needs.

Synthesis of the Starting Material: Heptaldoxime

The precursor, heptaldoxime, is typically synthesized from heptaldehyde and hydroxylamine hydrochloride in the presence of a base.

Experimental Protocol: Synthesis of Heptaldoxime

In a 5-liter two-necked flask equipped with a mechanical stirrer, reflux condenser, thermometer, and separatory funnel, a solution of 348 g (5 moles) of hydroxylamine hydrochloride in 600 mL of cold water and 460 g (4 moles) of heptaldehyde are placed. With efficient stirring, a solution of 265 g (2.5 moles) of anhydrous sodium carbonate in 500 mL of water is added at a rate that maintains the reaction temperature below 45°C. Stirring is continued for one hour at room temperature after the addition is complete. The oily layer is then separated, washed with two 100-mL portions of water, and distilled under reduced pressure. The heptaldoxime is collected at 103–107°C/6 mm Hg. This procedure typically yields 420–480 g (81–93% of the theoretical amount). The product solidifies on cooling and can be used directly for the subsequent reduction to n-heptylamine.

Reduction of Heptaldoxime to n-Heptylamine: A Comparative Analysis

The conversion of the oxime functional group to a primary amine is a fundamental transformation in organic synthesis. Several methods have been established for the reduction of heptaldoxime. This section provides a detailed overview and experimental protocols for the most prominent methods.

Chemical Reduction with Sodium in Absolute Alcohol

This classical method, often referred to as the Bouveault-Blanc reduction, is a robust and high-yielding procedure for the reduction of oximes.

A solution of 258 g (2 moles) of heptaldoxime in 4 liters of absolute ethanol is heated to boiling in a 12-liter round-bottomed flask fitted with a wide-bore reflux condenser.[2] Once the ethanol is boiling, the heat source is removed, and 500 g of sodium is added in strips through the condenser as rapidly as possible without causing excessive loss of solvent.[2] After all the sodium has dissolved, the reaction mixture is cooled and diluted with 5 liters of water. The product is then distilled from the reaction mixture and collected in a solution of hydrochloric acid. The resulting amine hydrochloride is isolated by removing the alcohol and water under reduced pressure. The free amine is liberated by adding a 40% potassium hydroxide solution, separated, and dried over solid potassium hydroxide. The final product is purified by distillation, collecting the n-heptylamine at 152–157°C.[2] This method has been reported to yield 140–170 g (60–73%) of n-heptylamine.[2]

Catalytic Hydrogenation

Catalytic hydrogenation offers a cleaner and often more scalable alternative to chemical reductions. Common catalysts for this transformation include Raney Nickel and Palladium on Carbon (Pd/C).

Raney Nickel is a widely used catalyst for the hydrogenation of various functional groups, including oximes.[3] The reaction is typically carried out under a hydrogen atmosphere. A variation of this method involves the use of hydrazine as a hydrogen source in a process known as catalytic transfer hydrogenation.

• Experimental Protocol (with Hydrazine Hydrate): In a flask equipped with a reflux condenser and under a nitrogen atmosphere, 585 g of an aliphatic oxime (e.g., 5-oximino-1-pentanol as a representative long-chain oxime) is mixed with 5.85 liters of ethanol and 585 mL of hydrazine hydrate, and the solution is heated to 50°C.[4] Then, 89 g of active Raney Nickel catalyst (in water) is added portionwise over 3 hours. The reaction is exothermic and self-sustaining at reflux temperature. After refluxing overnight, the mixture is cooled, and the catalyst is removed by filtration. The solvent is evaporated, and the residue is taken up in water and extracted with a suitable solvent. The organic layer is dried and concentrated to yield the primary amine.[4]

Palladium on carbon is another effective catalyst for the hydrogenation of oximes to primary amines. The reaction is typically performed under a hydrogen atmosphere in a suitable solvent.

• Experimental Protocol: In a hydrogenation vessel, the heptaldoxime is dissolved in a protic solvent such as ethanol or methanol. A catalytic amount of 10% Pd/C (typically 5-10% by weight of the substrate) is added to the solution.[5][6] The vessel is then purged with an inert gas, such as argon or nitrogen, before introducing hydrogen gas (typically via a balloon or in a Parr shaker apparatus at a set pressure).[5][6] The reaction mixture is stirred vigorously at room temperature until the uptake of hydrogen ceases. The catalyst is then carefully removed by filtration through a pad of Celite, and the solvent is evaporated under reduced pressure to yield the crude n-heptylamine, which can be further purified by distillation.

Hydride Reduction with Lithium Aluminum Hydride (LAH)

Lithium Aluminum Hydride (LAH) is a powerful reducing agent capable of converting a wide range of functional groups, including oximes, to their corresponding amines.[7]

In a dry, three-necked flask equipped with a stirrer, reflux condenser, and a dropping funnel, a suspension of LAH in anhydrous diethyl ether or tetrahydrofuran (THF) is prepared under an inert atmosphere (e.g., nitrogen or argon). A solution of heptaldoxime in the same anhydrous solvent is then added dropwise to the LAH suspension at a rate that maintains a gentle reflux. After the addition is complete, the reaction mixture is stirred at room temperature or gently heated for several hours to ensure complete reduction. The reaction is then carefully quenched by the slow, sequential addition of water, followed by a 15% sodium hydroxide solution, and then more water, which results in the formation of a granular precipitate of aluminum salts that is easily filtered off. The ethereal solution is then dried over a suitable drying agent (e.g., anhydrous sodium sulfate), and the solvent is removed by distillation to afford the crude n-heptylamine. Purification is achieved by distillation. For the reduction of the similar enanthaldehyde oxime, yields of 30-40% have been reported using this method.

Quantitative Data Summary

The following table summarizes the key quantitative data for the different methods of synthesizing n-heptylamine from heptaldoxime.

Method	Reducing Agent/Catalyst	Solvent	Temperature	Reaction Time	Yield (%)
Chemical Reduction	Sodium metal	Absolute Ethanol	Reflux	~2-3 hours	60 - 73
Catalytic Hydrogenation	Raney Nickel / Hydrazine	Ethanol	Reflux	Overnight	High
Catalytic Hydrogenation	10% Pd/C / H₂	Ethanol/Methanol	Room Temperature	Variable	High
Hydride Reduction	Lithium Aluminum Hydride	Diethyl Ether/THF	Reflux	Several hours	30 - 40

Logical and Experimental Workflows

The synthesis of n-heptylamine from heptaldoxime involves a series of logical steps, from the preparation of the starting material to the final purification of the product. The choice of reduction method will dictate the specific experimental workflow.

Figure 1: Overall workflow for the synthesis of n-heptylamine.

References

• 1. echemi.com [echemi.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. scholar.utc.edu [scholar.utc.edu]
• 4. US3959379A - Preparation of primary amines - Google Patents [patents.google.com]
• 5. gousei.f.u-tokyo.ac.jp [gousei.f.u-tokyo.ac.jp]
• 6. Palladium on Carbon (Pd/C) [commonorganicchemistry.com]
• 7. organic chemistry - Reduction of oximes with lithium aluminium hydride - Chemistry Stack Exchange [chemistry.stackexchange.com]

Heptylamine: A Comprehensive Technical Guide for Researchers

This technical guide provides an in-depth overview of heptylamine, a primary alkylamine that serves as a versatile building block in organic synthesis and as a standard in analytical chemistry. This document is intended for researchers, scientists, and professionals in drug development, offering detailed information on its chemical properties, synthesis, and analytical applications.

Core Chemical Identifiers and Properties

Heptylamine, also known as 1-aminoheptane, is a colorless to slightly yellow liquid.[1] Its fundamental identifiers and physicochemical properties are summarized below for quick reference.

Table 1: Chemical Identifiers for Heptylamine

Identifier	Value
CAS Number	111-68-2[2]
Molecular Formula	C7H17N[2][3]
Molecular Weight	115.22 g/mol [3]
IUPAC Name	Heptan-1-amine[1]
Synonyms	1-Aminoheptane, n-Heptylamine[2][3]
InChI Key	WJYIASZWHGOTOU-UHFFFAOYSA-N
SMILES	CCCCCCCN

Table 2: Physicochemical Properties of Heptylamine

Property	Value
Appearance	Clear colorless to slightly yellow liquid[4]
Boiling Point	153-156 °C[4][5]
Melting Point	-23 °C[1][5]
Density	0.777 g/mL at 25 °C
Flash Point	44 °C (111.2 °F) - closed cup[5]
Solubility in Water	100 g/L at 20 °C[1][5]
Refractive Index	1.424 (n20/D)
Vapor Pressure	4 hPa at 20 °C[5]

Experimental Protocols

This section details established experimental procedures for the synthesis of heptylamine and its application as an internal standard in high-performance liquid chromatography (HPLC).

Synthesis of n-Heptylamine via Reduction of Heptaldoxime

This protocol describes the synthesis of n-heptylamine from heptaldoxime using a sodium-alcohol reduction method.[6][7]

Materials:

• Heptaldoxime

• Absolute Ethanol

• Sodium metal

• Water

• Concentrated Hydrochloric Acid (HCl)

• 40% Potassium Hydroxide (KOH) solution

• Solid Potassium Hydroxide

Procedure:

• Reduction: In a large round-bottom flask equipped with a reflux condenser, dissolve 2 moles of heptaldoxime in 4 liters of absolute ethanol and heat to boiling.

• Once boiling, cease external heating. Gradually add 500 g of sodium strips through the condenser at a rate that maintains the reaction temperature.

• After all the sodium has dissolved, cool the flask and dilute the contents with 5 liters of water.

• Distillation and Salt Formation: Set up the flask for distillation. Distill the amine and alcohol into a receiving flask containing a solution of 300 mL of concentrated HCl in 300 mL of water. Continue distillation until all basic material has passed over.

• Isolation of Hydrochloride: Remove the alcohol and water from the acidic distillate by heating under reduced pressure. The heptylamine hydrochloride will crystallize.

• Liberation of Free Amine: Cool the flask containing the hydrochloride salt and add 1 liter of 40% KOH solution through a reflux condenser.

• Transfer the cooled mixture to a separatory funnel.

• Drying: Remove the lower aqueous alkaline layer. Add solid KOH sticks to the amine layer. Periodically remove the newly formed aqueous layer and add fresh KOH until no more water separates (this may take 24-30 hours).

• Final Distillation: Decant the dried amine into a modified Claisen flask and distill. Collect the n-heptylamine fraction at 152–157 °C. The expected yield is 60–73%.[6][7]

Application of Heptylamine as an Internal Standard in HPLC

Heptylamine is frequently used as an internal standard (IS) for the quantification of biogenic amines in various samples by fluorescence-HPLC.[4] The principle involves adding a known quantity of heptylamine to all samples and standards to correct for variations during sample preparation and analysis.

Methodology:

• Preparation of Standard Solutions: Prepare a stock solution of heptylamine in a suitable solvent (e.g., HPLC grade water). Create a series of calibration standards containing known concentrations of the target biogenic amines and a constant, known concentration of the heptylamine internal standard.

• Sample Preparation: Homogenize the sample and extract the biogenic amines using an appropriate method (e.g., acid extraction).

• Addition of Internal Standard: Add a precise volume of the heptylamine stock solution to each sample extract and calibration standard.

• Derivatization: As primary amines like heptylamine often lack a chromophore, derivatization with a fluorescent tagging agent (e.g., dansyl chloride, o-phthalaldehyde) is necessary for sensitive detection.

• HPLC Analysis:

  • Injection: Inject the derivatized sample and standard solutions into the HPLC system.

  • Separation: Perform chromatographic separation on a reversed-phase column (e.g., C18) using a suitable mobile phase gradient (e.g., acetonitrile and water).

  • Detection: Use a fluorescence detector set to the specific excitation and emission wavelengths of the chosen derivatizing agent.

• Quantification: Identify the peaks for the analytes and the heptylamine IS based on their retention times. Construct a calibration curve by plotting the ratio of the analyte peak area to the IS peak area against the analyte concentration. Use this curve to determine the concentration of the analytes in the samples.

Visualized Workflows

The following diagrams illustrate the logical flow of the experimental protocols described above.

Caption: Workflow for the synthesis of n-heptylamine.

Caption: Workflow for HPLC analysis using heptylamine.

References

• 1. n-Heptylamine, 99+% | Fisher Scientific [fishersci.ca]
• 2. 1-Heptanamine [webbook.nist.gov]
• 3. 1-Heptanamine | C7H17N | CID 8127 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. n-heptylamine - Sarex Fine [sarex.com]
• 5. fishersci.com [fishersci.com]
• 6. Synthesis of n-Heptylamine - Chempedia - LookChem [lookchem.com]
• 7. Organic Syntheses Procedure [orgsyn.org]

Heptylamine: A Technical Guide to Its Solubility in Aqueous and Organic Media

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility of heptylamine in water and various organic solvents. The information presented herein is critical for professionals in research, chemical synthesis, and pharmaceutical development where heptylamine may be used as a reagent, intermediate, or reference compound. This document adheres to stringent data presentation and visualization standards to ensure clarity and ease of use for a technical audience.

Core Concepts in Heptylamine Solubility

Heptylamine (C₇H₁₇N), a primary aliphatic amine, exhibits a solubility profile governed by the interplay of its polar amino group (-NH₂) and its nonpolar seven-carbon alkyl chain. The amino group is capable of forming hydrogen bonds with polar solvents, particularly water, which contributes to its solubility. Conversely, the hydrophobic alkyl chain favors interactions with nonpolar organic solvents. As a weak base, the solubility of heptylamine in aqueous solutions is significantly influenced by pH.

Quantitative Solubility Data

The following tables summarize the available quantitative and qualitative data on the solubility of heptylamine.

Solubility in Water

The solubility of heptylamine in water has been a subject of varied reports in the literature. For the most accurate and reliable data, this guide refers to the critically evaluated data from the IUPAC-NIST Solubility Data Series.[1][2]

Temperature (°C)	Solubility ( g/100 mL)	Source
20	10.0	Fisher Scientific[3]
25	0.6791	Thermo Scientific Alfa Aesar, ChemicalBook, LabSolutions[4][5][6]

It is important to note the discrepancy in the reported values. The IUPAC-NIST Solubility Data Series provides a comprehensive evaluation of available data and should be considered the authoritative source.[1][2]

Solubility in Organic Solvents

Solvent	Qualitative Solubility	References
Ethanol	Soluble/Miscible	Fisher Scientific, ChemBK[3][5]
Methanol	Soluble	Hexylamine is soluble in methanol[7]
Diethyl Ether	Soluble/Miscible	Fisher Scientific, ChemBK[3][5]
Acetone	Soluble	Heptan-1-amine has greater compatibility[8]
Chloroform	Soluble	General solubility of amines in organic solvents[9]
Hexane	Soluble	General solubility of amines in organic solvents[9]
Toluene	Soluble	General solubility of amines in organic solvents[9]

Experimental Protocols for Solubility Determination

The following are detailed methodologies for determining the solubility of heptylamine in aqueous and organic solvents.

Method 1: Visual-Gravimetric Determination of Solubility

This method is a straightforward approach to determine the saturation solubility of heptylamine.

Materials:

• Heptylamine

• Solvent of interest (e.g., water, ethanol)

• Analytical balance

• Thermostatically controlled shaker or water bath

• Vials with screw caps

• Micropipettes

• Syringe filters (0.45 µm, compatible with the solvent)

• Evaporating dish or pre-weighed vial

Procedure:

• Sample Preparation: Add an excess amount of heptylamine to a known volume of the solvent in a vial. The excess is to ensure that a saturated solution is formed.

• Equilibration: Tightly cap the vial and place it in a thermostatically controlled shaker or water bath set to the desired temperature (e.g., 25 °C). Agitate the mixture for a sufficient period (typically 24-48 hours) to ensure equilibrium is reached.

• Phase Separation: Allow the vial to stand undisturbed at the constant temperature for at least 2 hours to allow the undissolved heptylamine to settle.

• Sample Withdrawal and Filtration: Carefully withdraw a known volume of the clear supernatant using a micropipette. Immediately filter the aliquot through a syringe filter to remove any suspended microparticles.

• Solvent Evaporation and Weighing: Transfer the filtered saturated solution to a pre-weighed evaporating dish or vial. Carefully evaporate the solvent under a gentle stream of nitrogen or in a vacuum oven at a temperature that will not cause the heptylamine to evaporate significantly.

• Calculation: Once the solvent is completely evaporated, weigh the dish or vial containing the heptylamine residue. The solubility can be calculated as follows:

  Solubility ( g/100 mL) = (Mass of residue (g) / Volume of aliquot (mL)) * 100

Method 2: Acid-Base Titration for Aqueous Solubility

This method is particularly useful for determining the solubility of amines in water and acidic solutions.

Materials:

• Heptylamine

• Deionized water

• Standardized hydrochloric acid (HCl) solution (e.g., 0.1 M)

• pH meter or a suitable indicator (e.g., methyl orange)

• Burette

• Magnetic stirrer and stir bar

• Erlenmeyer flasks

Procedure:

• Preparation of Saturated Solution: Prepare a saturated solution of heptylamine in water as described in Method 1 (steps 1-3).

• Sample Aliquot: Carefully withdraw a known volume of the clear, saturated supernatant.

• Titration: Add a few drops of the indicator to the aliquot. Titrate the solution with the standardized HCl solution until the endpoint is reached (indicated by a color change). If using a pH meter, titrate to the equivalence point.

• Calculation: The concentration of heptylamine in the saturated solution can be calculated using the following formula:

  Molarity of Heptylamine = (Molarity of HCl × Volume of HCl used) / Volume of Aliquot

  The solubility in g/100 mL can then be calculated by multiplying the molarity by the molecular weight of heptylamine (115.22 g/mol ) and by 100.

Visualization of Experimental Workflow

The following diagram illustrates the logical workflow for the experimental determination of heptylamine solubility.

Caption: Workflow for determining heptylamine solubility.

References

• 1. pubs.aip.org [pubs.aip.org]
• 2. researchgate.net [researchgate.net]
• 3. n-Heptylamine, 99+% | Fisher Scientific [fishersci.ca]
• 4. 1-Heptylamine, 98+% 25 g | Buy Online | Thermo Scientific Alfa Aesar | Fisher Scientific [fishersci.nl]
• 5. chembk.com [chembk.com]
• 6. labsolu.ca [labsolu.ca]
• 7. Hexylamine - Wikipedia [en.wikipedia.org]
• 8. solubilityofthings.com [solubilityofthings.com]
• 9. quora.com [quora.com]

Spectroscopic Characterization of Heptylamine: A Technical Guide

This guide provides a comprehensive overview of the spectroscopic data for heptylamine (heptan-1-amine), a key intermediate in various chemical syntheses. The following sections detail its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, offering valuable insights for researchers, scientists, and professionals in drug development.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful technique for elucidating the carbon-hydrogen framework of a molecule.

¹H NMR Spectroscopy Data

The ¹H NMR spectrum of heptylamine provides information about the different types of protons and their neighboring environments.

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
~2.67	Triplet	2H	-CH₂-NH₂ (C1)
~1.40	Quintet	2H	-CH₂-CH₂-NH₂ (C2)
~1.29	Multiplet	8H	-(CH₂)₄- (C3, C4, C5, C6)
~0.89	Triplet	3H	-CH₃ (C7)
~1.08	Singlet	2H	-NH₂

¹³C NMR Spectroscopy Data

The ¹³C NMR spectrum reveals the number of distinct carbon environments in the heptylamine molecule.

Chemical Shift (δ) ppm	Assignment
~42.5	-CH₂-NH₂ (C1)
~34.0	-CH₂-CH₂-NH₂ (C2)
~31.9	-(CH₂)ₓ- (C5)
~29.3	-(CH₂)ₓ- (C4)
~26.5	-(CH₂)ₓ- (C3)
~22.7	-CH₂-CH₃ (C6)
~14.1	-CH₃ (C7)

Experimental Protocol for NMR Spectroscopy

Sample Preparation: A solution of heptylamine is prepared by dissolving approximately 10-20 mg of the neat liquid in about 0.5-0.7 mL of a deuterated solvent, typically chloroform-d (CDCl₃). The solution is then transferred to a 5 mm NMR tube.

Instrumentation and Data Acquisition:

• Spectrometer: A standard NMR spectrometer, such as a Bruker AVANCE operating at a frequency of 400 MHz for ¹H and 100 MHz for ¹³C, is used.

• ¹H NMR:

  • A standard pulse program is used for acquisition.

  • The spectral width is set to cover the expected range of proton chemical shifts (e.g., 0-10 ppm).

  • A sufficient number of scans (e.g., 16-64) are acquired to ensure a good signal-to-noise ratio.

  • A relaxation delay of 1-5 seconds is used between scans.

• ¹³C NMR:

  • A proton-decoupled pulse sequence is employed to obtain a spectrum with singlets for each carbon.

  • The spectral width is set to encompass the typical range for aliphatic carbons (e.g., 0-60 ppm).

  • A larger number of scans (e.g., 1024 or more) is typically required due to the low natural abundance of ¹³C.[1]

  • A relaxation delay of 2-5 seconds is used.

Data Processing: The raw data (Free Induction Decay - FID) is processed using appropriate software (e.g., MestReNova, TopSpin). This involves Fourier transformation, phase correction, baseline correction, and referencing the spectrum to the solvent peak (e.g., CDCl₃ at 7.26 ppm for ¹H and 77.16 ppm for ¹³C).

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by measuring the absorption of infrared radiation.

IR Absorption Data

Wavenumber (cm⁻¹)	Intensity	Assignment
~3368	Medium, Sharp	N-H Asymmetric Stretch (Primary Amine)
~3290	Medium, Sharp	N-H Symmetric Stretch (Primary Amine)
~2955, 2925, 2855	Strong	C-H Aliphatic Stretch
~1600	Medium	N-H Bend (Scissoring)
~1467	Medium	C-H Bend (Scissoring)
~1070	Medium	C-N Stretch
~800	Broad	N-H Wag

Experimental Protocol for FT-IR Spectroscopy

Sample Preparation (Neat Liquid): As heptylamine is a liquid, its IR spectrum can be conveniently obtained using the neat liquid technique. A single drop of heptylamine is placed between two potassium bromide (KBr) or sodium chloride (NaCl) salt plates.[2] The plates are then gently pressed together to form a thin liquid film.

Instrumentation and Data Acquisition:

• Spectrometer: A Fourier Transform Infrared (FTIR) spectrometer is used.

• Method: The prepared salt plates are placed in the sample holder of the spectrometer.

• Background Spectrum: A background spectrum of the clean, empty salt plates is recorded first.

• Sample Spectrum: The sample spectrum is then recorded. The instrument software automatically subtracts the background spectrum from the sample spectrum to produce the final IR spectrum.

• Parameters: Typically, the spectrum is recorded over a range of 4000-400 cm⁻¹ with a resolution of 4 cm⁻¹. A number of scans (e.g., 16-32) are co-added to improve the signal-to-noise ratio.

Mass Spectrometry (MS)

Mass spectrometry is an analytical technique that ionizes molecules and separates the ions based on their mass-to-charge ratio (m/z), providing information about the molecular weight and fragmentation pattern.

Mass Spectrometry Data (Electron Ionization)

m/z	Relative Intensity (%)	Assignment
115	~5	[M]⁺ (Molecular Ion)
100	~15	[M - CH₃]⁺
86	~20	[M - C₂H₅]⁺
72	~25	[M - C₃H₇]⁺
58	~40	[M - C₄H₉]⁺
44	~60	[M - C₅H₁₁]⁺
30	100	[CH₂=NH₂]⁺ (Base Peak)

Experimental Protocol for Electron Ionization Mass Spectrometry (EI-MS)

Sample Introduction: For a volatile liquid like heptylamine, the sample is typically introduced into the mass spectrometer via a gas chromatograph (GC-MS) or a direct insertion probe.[3][4] For GC-MS, a dilute solution of heptylamine in a volatile solvent is injected into the GC, where it is vaporized and separated from the solvent before entering the mass spectrometer.

Ionization:

• Technique: Electron Ionization (EI) is a common method for volatile compounds.[3]

• Process: In the ion source, the vaporized heptylamine molecules are bombarded with a high-energy electron beam (typically 70 eV).[5] This causes the ejection of an electron from the molecule, forming a positively charged molecular ion ([M]⁺).[5][6]

Mass Analysis and Detection:

• The molecular ions and any fragment ions formed are accelerated into a mass analyzer (e.g., a quadrupole).

• The mass analyzer separates the ions based on their m/z ratio.

• A detector records the abundance of each ion, generating a mass spectrum.

Spectroscopic Analysis Workflow

The following diagram illustrates the logical workflow for the structural elucidation of heptylamine using the spectroscopic data presented.

Caption: Workflow for determining the structure of heptylamine from MS, IR, and NMR data.

References

• 1. nmr.ceitec.cz [nmr.ceitec.cz]
• 2. youtube.com [youtube.com]
• 3. Electron Ionization in GC-MS: The Gold Standard for Volatile Compound Analysis - MetwareBio [metwarebio.com]
• 4. Electron ionization - Wikipedia [en.wikipedia.org]
• 5. Electron Ionization - Creative Proteomics [creative-proteomics.com]
• 6. chemguide.co.uk [chemguide.co.uk]

Heptylamine: A Comprehensive Technical Guide to Safety, Handling, and MSDS

For Researchers, Scientists, and Drug Development Professionals

Heptylamine, a versatile primary amine, is a key building block in various chemical syntheses, including the development of pharmaceutical agents. Its utility, however, is matched by its hazardous properties, necessitating a thorough understanding of its safety profile and proper handling procedures. This in-depth technical guide provides a comprehensive overview of the safety, handling, and Material Safety Data Sheet (MSDS) information for heptylamine, tailored for professionals in research and drug development.

Core Safety and Hazard Information

Heptylamine is classified as a flammable liquid and is corrosive, posing significant risks upon exposure. It can cause severe skin burns and eye damage, and is harmful if swallowed, inhaled, or in contact with skin.[1] It may also cause respiratory irritation.[1][2]

GHS Hazard Statements

• H226: Flammable liquid and vapor.[3][4]

• H301/H302: Toxic or Harmful if swallowed.[1][2][3]

• H311/H312: Toxic or Harmful in contact with skin.[1]

• H314: Causes severe skin burns and eye damage.[1][2][3][4]

• H317: May cause an allergic skin reaction.[2][3]

• H332: Harmful if inhaled.[1]

• H335: May cause respiratory irritation.[1][2]

• H401/H411: Toxic to aquatic life, with long-lasting effects.[3][4][5]

Quantitative Data Summary

The following tables summarize the key quantitative data for heptylamine, facilitating easy comparison and risk assessment.

Physical and Chemical Properties

Property	Value	References
Molecular Formula	C₇H₁₇N	[2][5][6]
Molecular Weight	115.22 g/mol	[2][3][5][6]
Appearance	Clear liquid	[1][2][5]
Boiling Point	153 - 156 °C	[5][6][7]
Melting Point	-23 °C	[5][7]
Flash Point	41.3 - 44 °C (closed cup)	[5][7][8][9]
Density	0.774 - 0.777 g/mL at 25 °C	[2][6]
Vapor Pressure	4 hPa @ 20 °C	[2][7]
Water Solubility	100 g/L (20 °C)	[2][7]
Autoignition Temperature	300 °C	[2][7]

Toxicological Data

Test	Result	Species	References
Acute Oral Toxicity (LD50)	Category 3 or 4	-	[1][3][5]
Acute Dermal Toxicity (LD50)	Category 4	-	[1]
Acute Inhalation Toxicity (LC50)	Category 4 (Vapors)	Rat	[1]
Aquatic Toxicity (LC50, fish)	21.8 mg/L, 96h	Pimephales promelas	[7]

Experimental Protocols

The data presented in the MSDS for heptylamine is derived from standardized experimental protocols. Below are summaries of the methodologies for key toxicological and flammability tests.

Acute Toxicity Testing

Acute toxicity studies are essential for classifying the immediate hazards of a substance.[10] These tests are typically conducted in accordance with OECD (Organisation for Economic Co-operation and Development) guidelines to ensure international acceptance of the data.

• Acute Oral Toxicity (OECD Guideline 420, 423, or 425): These methods are designed to determine the median lethal dose (LD50) of a substance when administered orally.[3][4][11][12] The "Fixed Dose Procedure" (OECD 420), "Acute Toxic Class Method" (OECD 423), and "Up-and-Down Procedure" (OECD 425) are stepwise procedures that use a reduced number of animals compared to traditional methods.[3][4][11][12] Typically, the substance is administered to a small group of animals (usually rats) at one of several fixed dose levels.[3][11] Observations of toxic effects and mortality are made over a 14-day period to determine the dose at which adverse effects are observed.[3]

• Acute Dermal Toxicity (OECD Guideline 402): This test assesses the toxicity of a substance following a single, 24-hour dermal application.[7][9][13][14][15] The test substance is applied to a shaved area of the skin of the test animals (usually rats or rabbits) and held in place with a porous gauze dressing.[9][15] Animals are observed for signs of toxicity and mortality over a 14-day period.[7][9]

• Acute Inhalation Toxicity (OECD Guideline 403): This guideline is used to determine the toxicity of a substance when inhaled.[16][17][18][19][20] The test involves exposing animals (usually rats) to the substance as a gas, vapor, or aerosol in a controlled inhalation chamber for a set period, typically 4 hours.[17][18][20] The animals are then observed for at least 14 days for signs of toxicity and mortality to determine the median lethal concentration (LC50).[18][19]

Flammability Testing

• Flash Point Determination (ASTM D93): The flash point of heptylamine is determined using the Pensky-Martens closed-cup tester according to ASTM D93.[2][8][21][22] This method involves heating the liquid in a closed cup at a specified rate while a small flame is periodically introduced into the vapor space above the liquid. The flash point is the lowest temperature at which the vapors ignite to produce a brief flash.[8][21]

Environmental Fate

• Biodegradability (OECD Guideline 301): The "Ready Biodegradability" of a substance is assessed using methods outlined in OECD Guideline 301.[5][23][24][25][26] These tests evaluate the potential for a substance to be broken down by microorganisms in an aerobic aqueous environment.[5][24] Degradation is typically measured by the consumption of oxygen or the production of carbon dioxide over a 28-day period.[23][24] A substance is considered readily biodegradable if it meets specific degradation criteria within a "10-day window".[24][25]

Handling and Storage

Proper handling and storage procedures are critical to minimize the risks associated with heptylamine.

• Ventilation: Work with heptylamine should always be conducted in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation exposure.[1][5][7]

• Personal Protective Equipment (PPE): A comprehensive set of PPE is mandatory when handling heptylamine. This includes:

  • Eye/Face Protection: Chemical safety goggles and a face shield.[1][13]

  • Skin Protection: Chemical-resistant gloves (e.g., nitrile rubber), and protective clothing to prevent skin contact.[1][5][13]

  • Respiratory Protection: If ventilation is inadequate, a NIOSH-approved respirator with an appropriate cartridge for organic vapors should be used.[1][5][13]

• Storage: Heptylamine should be stored in a tightly closed container in a dry, cool, and well-ventilated area.[1][2][3][4] It should be kept away from heat, sparks, open flames, and other sources of ignition.[1][3][4][5] Store in a corrosives area.[1][5] Incompatible materials include acids, strong oxidizing agents, acid anhydrides, acid chlorides, and carbon dioxide.[1][7]

Emergency Procedures

In the event of an emergency, prompt and appropriate action is crucial.

• First Aid Measures:

  • Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1][2]

  • Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while removing contaminated clothing and shoes. Seek immediate medical attention.[1][2]

  • Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Seek immediate medical attention.[1][2]

  • Ingestion: Do NOT induce vomiting. If victim is conscious and alert, give 2-4 cupfuls of milk or water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[1][2][3]

• Fire-Fighting Measures:

  • Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.[1][2][5][7]

  • Specific Hazards: Flammable liquid and vapor. Vapors are heavier than air and may travel to a source of ignition and flash back.[1][5][7] Containers may explode when heated.[1][5][7]

  • Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA) and full protective gear.[1][5][7]

• Accidental Release Measures:

  • Personal Precautions: Evacuate personnel to safe areas.[1][5] Use personal protective equipment.[1][5] Remove all sources of ignition.[1][5]

  • Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let product enter drains.[3]

  • Methods for Cleaning Up: Absorb with an inert material (e.g., vermiculite, sand, or earth) and place in a suitable container for disposal.[1][5] Use spark-proof tools and explosion-proof equipment.[1][5]

Visualizing Safety Protocols

The following diagrams illustrate key logical relationships and workflows for the safe handling of heptylamine.

Caption: Logical relationship of heptylamine hazards and corresponding safety precautions.

References

• 1. cdc.gov [cdc.gov]
• 2. ASTM D93 | Flash Point by Pensky-Martens Closed Cup Tester [ayalytical.com]
• 3. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. concawe.eu [concawe.eu]
• 6. cdc.gov [cdc.gov]
• 7. nucro-technics.com [nucro-technics.com]
• 8. precisionlubrication.com [precisionlubrication.com]
• 9. gyansanchay.csjmu.ac.in [gyansanchay.csjmu.ac.in]
• 10. Acute Toxicity - The Joint Research Centre: EU Science Hub [joint-research-centre.ec.europa.eu]
• 11. utu.fi [utu.fi]
• 12. [PDF] OECD GUIDELINE FOR THE TESTING OF CHEMICALS The Up-and-Down Procedure for Acute Oral Toxicity: Proposed Test Guideline | Semantic Scholar [semanticscholar.org]
• 13. OECD 402: Acute Dermal Toxicity - Analytice [analytice.com]
• 14. Oecd acute,subacte, sub chronic dermal toxicity studies(402, 410, 411). | PPTX [slideshare.net]
• 15. Acute Dermal Toxicity OECD 402 - Altogen Labs [altogenlabs.com]
• 16. Acute Inhalation Toxicity OECD 403 - Altogen Labs [altogenlabs.com]
• 17. Test No. 403: Acute Inhalation Toxicity - Overton [app.overton.io]
• 18. Acute Inhalation Toxicity OECD 403 - Toxicology IND Services [toxicology-ind.com]
• 19. OECD No. 403: Acute Inhalation Test - Analytice [analytice.com]
• 20. gyansanchay.csjmu.ac.in [gyansanchay.csjmu.ac.in]
• 21. Flash Point by Pensky-Martens Closed Cup: ASTM D93 Standard Tests - The ANSI Blog [blog.ansi.org]
• 22. nazhco.com [nazhco.com]
• 23. OECD Guidelines Test No. 301 C & F – BPC Instruments [bpcinstruments.com]
• 24. contractlaboratory.com [contractlaboratory.com]
• 25. OECD 301/310: Ready Biodegradability Tests | ibacon GmbH [ibacon.com]
• 26. OECD 301 testing for chemical manufacturers - Impact Solutions [impact-solutions.co.uk]

A Technical Guide to Commercial Heptylamine: Sources, Purity, and Laboratory Applications

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability of heptylamine for laboratory use, focusing on purity standards, analytical methodologies for quality control, and protocols for further purification. Heptylamine, a primary alkylamine, serves as a versatile building block in organic synthesis and an important compound in various research applications, including its use as an internal standard in the analysis of biogenic amines. The quality and purity of heptylamine are critical for the reliability and reproducibility of experimental results, particularly in drug discovery and development where impurities can lead to undesirable side effects or misleading biological data.[1][2]

Commercial Sources and Purity Specifications

Heptylamine is commercially available from a range of chemical suppliers in various grades and purities. The most common form is n-heptylamine (1-aminoheptane), though isomers such as 2-heptylamine and 4-heptylamine are also available for specific synthetic requirements. Purity levels typically range from 98% to over 99%, with the primary analytical method for determination being Gas Chromatography (GC).

For applications demanding high accuracy, it is crucial to consult the supplier's Certificate of Analysis (CoA), which provides batch-specific purity data. Some suppliers offer high-purity grades suitable for sensitive applications in life sciences and pharmaceutical research.

Below is a summary of prominent commercial suppliers and their typical specifications for heptylamine.

Supplier	Product Name(s)	CAS No.	Stated Purity	Analytical Method
Sigma-Aldrich (Merck)	Heptylamine	111-68-2	99%	-
Thermo Fisher Scientific	n-Heptylamine, 99+%	111-68-2	99+%	-
1-Heptylamine, 98+%	111-68-2	98+%	GC
2-Heptylamine, 98+%	123-82-0	98+%	-
TCI America	Heptylamine	111-68-2	>98.0%	GC, Titration
4-Heptylamine	16751-59-0	>98.0%	GC, Titration
Lab Pro Inc.	Heptylamine	111-68-2	Min. 98.0%	GC, Titration
FUJIFILM Wako	Heptylamine	111-68-2	98.0+%	Capillary GC
AOBIOUS	1-Heptylamine	111-68-2	High Purity	-

Note: This table is not exhaustive and purity may vary by batch. Always refer to the supplier's documentation for precise specifications.

Common impurities in technical-grade heptylamine may include other alkylamines with similar chain lengths, such as hexylamine and octylamine, as well as residual solvents from the manufacturing process.[1]

Experimental Protocols for Purity Assessment and Purification

For applications requiring purity exceeding that of commercially available grades, further purification in the laboratory may be necessary. The following sections detail common experimental protocols for the analysis and purification of heptylamine.

Purity Determination by Gas Chromatography (GC)

Gas chromatography is the most common and effective method for assessing the purity of volatile compounds like heptylamine.[3]

Methodology:

• Instrument Setup:

  • Gas Chromatograph: Equipped with a Flame Ionization Detector (FID).

  • Column: A non-polar or medium-polarity capillary column is suitable (e.g., HP-5, DB-5, or equivalent).

  • Carrier Gas: Helium or Nitrogen at a constant flow rate.

  • Temperatures:

    • Inlet: 250°C

    • Detector: 280°C

    • Oven: Programmed temperature gradient (e.g., initial temperature of 60°C, hold for 2 minutes, then ramp to 250°C at 10°C/min).

• Sample Preparation:

  • Prepare a dilute solution of the heptylamine sample (e.g., 1 mg/mL) in a suitable volatile solvent such as dichloromethane or methanol.

• Injection and Analysis:

  • Inject a small volume (e.g., 1 µL) of the prepared sample into the GC.

  • Record the chromatogram.

• Data Interpretation:

  • The purity is calculated based on the relative peak areas. The area of the main heptylamine peak is divided by the total area of all peaks (excluding the solvent peak) and expressed as a percentage.[3]

Workflow for Heptylamine Purity Analysis by Gas Chromatography.

Purity Determination by High-Performance Liquid Chromatography (HPLC) with Pre-column Derivatization

For non-volatile impurities or when higher sensitivity is required, HPLC can be employed. Primary amines like heptylamine lack a strong chromophore, necessitating derivatization to enable UV or fluorescence detection.[4][5] A common derivatizing agent is o-phthalaldehyde (OPA) in the presence of a thiol.

Methodology:

• Reagent Preparation:

  • Borate Buffer: 0.1 M, pH 9.5.

  • OPA Reagent: Dissolve o-phthalaldehyde in methanol and add a thiol (e.g., 3-mercaptopropionic acid).

  • Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in water.

  • Mobile Phase B: 0.1% TFA in acetonitrile.

• Derivatization Procedure:

  • In a vial, mix the heptylamine sample solution with the borate buffer.

  • Add the OPA reagent and allow the reaction to proceed for a few minutes at room temperature.

  • The resulting isoindole derivative is fluorescent and UV-active.

• HPLC Conditions:

  • HPLC System: With a UV or fluorescence detector.

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Detection:

    • Fluorescence: Excitation at 340 nm, Emission at 455 nm.

    • UV: ~230 nm.

  • Gradient Elution: A typical gradient would be from a low to high percentage of Mobile Phase B over 20-30 minutes.

• Analysis:

  • Inject the derivatized sample and record the chromatogram. Purity is determined by the relative area of the derivatized heptylamine peak.

Workflow for HPLC Analysis of Heptylamine with Pre-column Derivatization.

Purification by Distillation

For the removal of non-volatile impurities or those with significantly different boiling points, fractional distillation is an effective method.

Methodology:

• Setup: Assemble a fractional distillation apparatus with a fractionating column (e.g., Vigreux or packed column), a condenser, and a collection flask.

• Drying (Optional): If water is a suspected impurity, the heptylamine can be dried over a suitable drying agent (e.g., potassium hydroxide pellets) prior to distillation.

• Distillation: Heat the flask containing the crude heptylamine. Collect the fraction that distills at the boiling point of heptylamine (154-156°C at atmospheric pressure).

• Purity Check: Analyze the collected fraction by GC to confirm the removal of impurities.

Purification via Salt Formation and Recrystallization

This method is particularly useful for removing non-basic impurities. The amine is converted to a solid salt, which is then purified by recrystallization and subsequently converted back to the free amine.[6][7]

Methodology:

• Salt Formation: Dissolve the crude heptylamine in a suitable solvent (e.g., diethyl ether). Add a solution of an acid (e.g., hydrochloric acid in ether) dropwise with stirring. The heptylamine hydrochloride salt will precipitate.

• Isolation of Salt: Collect the precipitated salt by vacuum filtration and wash with a small amount of cold solvent.

• Recrystallization: Dissolve the crude salt in a minimal amount of a suitable hot solvent or solvent mixture (e.g., ethanol/ether) and allow it to cool slowly to form crystals.

• Recovery of Purified Amine: Collect the purified crystals by filtration. Dissolve the purified salt in water and make the solution basic (e.g., with NaOH) to liberate the free amine. Extract the heptylamine with an organic solvent, dry the organic layer, and remove the solvent to obtain the purified heptylamine.

Application in Biogenic Amine Analysis

High-purity heptylamine is often used as an internal standard in the quantitative analysis of biogenic amines in various matrices, such as food samples or biological fluids.[8] Its structural similarity to some biogenic amines makes it an ideal reference compound for correcting variations in sample preparation and analysis.

The analytical workflow typically involves extraction of amines from the sample, derivatization (as described in the HPLC section), and subsequent chromatographic analysis. The known concentration of the added heptylamine standard allows for accurate quantification of the target biogenic amines.

Conclusion

For researchers, scientists, and drug development professionals, ensuring the purity of chemical reagents is paramount. While commercial suppliers provide heptylamine in various grades, understanding the methods for purity verification and further purification is essential for sensitive applications. The protocols outlined in this guide for GC and HPLC analysis, as well as distillation and recrystallization, provide a framework for achieving the required purity of heptylamine for rigorous scientific investigation. The use of high-purity heptylamine as an internal standard highlights its importance in achieving accurate and reliable quantitative results in complex analytical methods.

References

• 1. Heptylamine Supplier & Manufacturer | Factory Price [polic-chemical.com]
• 2. apolloscientific.co.uk [apolloscientific.co.uk]
• 3. birchbiotech.com [birchbiotech.com]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. scs.illinois.edu [scs.illinois.edu]
• 7. researchgate.net [researchgate.net]
• 8. Heptylamine 99 111-68-2 [sigmaaldrich.com]

An In-depth Technical Guide to Heptylamine and Its Isomers for Researchers and Drug Development Professionals

An Introduction to the Heptylamine Family: Structure, Properties, and Applications

Heptylamine and its various structural isomers represent a class of aliphatic amines with significant relevance in organic synthesis and drug development. These compounds, characterized by a seven-carbon alkyl chain and an amino group, exhibit a range of physicochemical and biological properties depending on the position of the amino group and the branching of the carbon skeleton. This technical guide provides a comprehensive overview of heptylamine and its key isomers, with a focus on their chemical properties, synthesis, and pharmacological significance, tailored for researchers, scientists, and professionals in the field of drug discovery and development.

Of particular note is the isomer 2-aminoheptane, also known as tuaminoheptane, which has a history of use as a nasal decongestant and sympathomimetic agent.[1] Its pharmacological effects are primarily attributed to its interaction with the norepinephrine transporter, leading to vasoconstriction.[1] This guide will delve into the properties of 1-heptylamine, 2-aminoheptane, 3-aminoheptane, and 4-aminoheptane, offering a comparative analysis of their characteristics.

Physicochemical Properties of Heptylamine Isomers

The position of the amino group along the heptyl chain significantly influences the physicochemical properties of the isomers, such as boiling point, density, and solubility. A summary of these properties for 1-heptylamine, 2-aminoheptane, 3-aminoheptane, and 4-aminoheptane is presented in the table below for easy comparison.

Property	1-Heptylamine	2-Aminoheptane	3-Aminoheptane	4-Aminoheptane
CAS Number	111-68-2[2]	123-82-0[3]	28292-42-4[4]	16751-59-0[5]
Molecular Formula	C₇H₁₇N[2]	C₇H₁₇N[3]	C₇H₁₇N[4]	C₇H₁₇N[5]
Molecular Weight ( g/mol )	115.22[2]	115.22[3]	115.22[6]	115.22[5]
Boiling Point (°C)	154-156[7]	142-144[3]	100-106 (at 148 Torr)[8]	140[5]
Density (g/cm³)	0.777 (at 25 °C)[7]	0.766 (at 25 °C)[3]	0.783 (at 25 °C)[8]	0.77[5]
Flash Point (°C)	41.3[5]	54[9]	40[8]	41.3[10]
Water Solubility	6791 mg/L (at 25 °C)[2]	Soluble (9 g/L at 20°C)[3]	-	Soluble[11]
Refractive Index	1.424 (at 20 °C)[7]	1.418 (at 20 °C)[3]	1.426[8]	1.426[5]

Synthesis of Heptylamine and Its Isomers

The synthesis of heptylamine isomers can be achieved through various established organic chemistry methodologies. Key approaches include the reduction of corresponding oximes and reductive amination of ketones.

Synthesis of 1-Heptylamine via Reduction of Heptaldoxime

A common and effective method for the preparation of n-heptylamine is the reduction of heptaldoxime.[12] This reaction is typically carried out using a strong reducing agent in an alcoholic solvent.

Experimental Protocol: Reduction of Heptaldoxime with Sodium in Absolute Alcohol

This protocol is adapted from established literature procedures.[12]

Materials:

• Heptaldoxime

• Absolute Ethanol

• Sodium metal

• Concentrated Hydrochloric Acid

• 40% Potassium Hydroxide solution

• Solid Potassium Hydroxide

Procedure:

• Reaction Setup: In a round-bottomed flask equipped with a reflux condenser, dissolve heptaldoxime in absolute ethanol and heat the solution to boiling.

• Reduction: Carefully add strips of sodium metal through the condenser at a rate that maintains a steady reflux.

• Work-up: After all the sodium has reacted, cool the flask and dilute the contents with water. Distill the mixture to remove ethanol, water, and any unreacted oxime. The remaining solution contains the amine hydrochloride.

• Isolation of the Amine: Cool the flask containing the amine hydrochloride and add a 40% solution of potassium hydroxide to liberate the free amine.

• Purification: Separate the amine layer and dry it over solid potassium hydroxide. Finally, distill the dried amine to obtain pure n-heptylamine.

Workflow for 1-Heptylamine Synthesis

Synthesis of 2-Aminoheptane, 3-Aminoheptane, and 4-Aminoheptane via Reductive Amination

Reductive amination of the corresponding ketones (heptan-2-one, heptan-3-one, and heptan-4-one) is a versatile method for the synthesis of these isomers.[13] This one-pot reaction typically involves the formation of an imine intermediate, which is then reduced in situ to the amine.[13] Another classical method is the Leuckart reaction, which utilizes ammonium formate or formamide as both the nitrogen source and the reducing agent.[14]

Experimental Protocol: General Procedure for Reductive Amination of Heptanones

This generalized protocol is based on standard reductive amination procedures.

Materials:

• Heptanone isomer (heptan-2-one, heptan-3-one, or heptan-4-one)

• Ammonia or an ammonium salt (e.g., ammonium acetate)

• A reducing agent (e.g., sodium cyanoborohydride, sodium triacetoxyborohydride)

• An appropriate solvent (e.g., methanol, ethanol, or dichloromethane)

• Acid catalyst (e.g., acetic acid) - optional, depending on the reducing agent

Procedure:

• Imine Formation: Dissolve the heptanone isomer and the ammonia source in the chosen solvent. If necessary, add an acid catalyst to facilitate imine formation.

• Reduction: Add the reducing agent to the reaction mixture. The reaction is typically stirred at room temperature until the reaction is complete (monitored by TLC or GC).

• Work-up: Quench the reaction by adding water or a dilute acid. Extract the aqueous layer with an organic solvent.

• Purification: Wash the combined organic layers with brine, dry over an anhydrous salt (e.g., sodium sulfate), and concentrate under reduced pressure. The crude amine can then be purified by distillation or column chromatography.

Workflow for Reductive Amination

Pharmacology and Biological Activity

The pharmacological properties of heptylamine isomers are of significant interest in drug development. 2-Aminoheptane, in particular, has been studied for its sympathomimetic and vasoconstrictive effects.

2-Aminoheptane (Tuaminoheptane)

2-Aminoheptane acts as an indirect-acting sympathomimetic agent.[5] Its primary mechanism of action involves the inhibition of the norepinephrine transporter (NET), leading to an increase in the concentration of norepinephrine in the synaptic cleft.[1] It also promotes the release of norepinephrine from presynaptic terminals.[1] This elevation of norepinephrine levels leads to the activation of adrenergic receptors, resulting in vasoconstriction.

Signaling Pathway of 2-Aminoheptane's Vasoconstrictive Effect

The vasoconstrictive effect of 2-aminoheptane is a consequence of its impact on the norepinephrine signaling pathway in vascular smooth muscle cells.

Signaling Pathway of 2-Aminoheptane

Other Heptylamine Isomers

The pharmacological profiles of other heptylamine isomers, such as 3-aminoheptane and 4-aminoheptane, are less well-characterized in publicly available literature. However, their structural similarity to 2-aminoheptane suggests they may also exhibit some degree of sympathomimetic activity.[5] Further research is warranted to fully elucidate their biological effects and potential as scaffolds for the development of novel therapeutics. For instance, there is some indication that 4-aminoheptane could serve as a precursor for compounds targeting serotonin (5-HT) receptors.[5]

Conclusion

Heptylamine and its isomers are a versatile class of compounds with established and potential applications in medicinal chemistry and drug development. This guide has provided a detailed overview of the physicochemical properties, synthesis, and pharmacological aspects of key heptylamine isomers. The provided experimental outlines and signaling pathway diagrams offer a foundational understanding for researchers and scientists. Further investigation into the biological activities of the less-studied isomers may unveil new therapeutic opportunities.

References

• 1. Tuaminoheptane - Wikipedia [en.wikipedia.org]
• 2. Page loading... [wap.guidechem.com]
• 3. Enolate Alkylation and Acylation Exam Prep | Practice Questions & Video Solutions [pearson.com]
• 4. 3-AMINOHEPTANE | 28292-42-4 [chemicalbook.com]
• 5. benchchem.com [benchchem.com]
• 6. 3-Aminoheptane (CAS 28292-42-4) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 7. researchgate.net [researchgate.net]
• 8. echemi.com [echemi.com]
• 9. The Synthesis of Primary Amines through Reductive Amination Employing an Iron Catalyst - PMC [pmc.ncbi.nlm.nih.gov]
• 10. 4-heptylamine | CAS#:16751-59-0 | Chemsrc [chemsrc.com]
• 11. CAS 16751-59-0: 4-Heptanamine | CymitQuimica [cymitquimica.com]
• 12. 3-Aminoheptane [webbook.nist.gov]
• 13. chem.libretexts.org [chem.libretexts.org]
• 14. 4-Aminoheptane (CAS 16751-59-0) - Chemical & Physical Properties by Cheméo [chemeo.com]

An In-depth Technical Guide to the Known Biological Activities of Heptylamine

For Researchers, Scientists, and Drug Development Professionals

Abstract

Heptylamine, a simple alkylamine, has demonstrated distinct biological activities with potential implications for dermatological research and beyond. Primarily recognized as a cutaneous irritant, its mechanism of action involves the modulation of specific ion channels and intracellular signaling pathways in keratinocytes. This technical guide provides a comprehensive overview of the known biological activities of heptylamine, with a focus on its effects on the volume-regulated anion channel (VRAC) and intracellular calcium mobilization. Detailed experimental protocols for investigating these activities are provided, along with a quantitative summary of its potency. Furthermore, potential but less characterized activities, such as its sympathomimetic and intraocular pressure-lowering effects, are discussed. This document aims to serve as a foundational resource for researchers interested in the pharmacology and toxicology of heptylamine and related compounds.

Core Biological Activity: Effects on Human Epidermal Keratinocytes

Heptylamine is recognized as a cutaneous irritant, and research has elucidated a multi-faceted mechanism of action at the cellular level in normal human epidermal keratinocytes (NHEKs). Its effects are primarily centered on the inhibition of the volume-regulated anion channel (VRAC) and the mobilization of intracellular calcium.[1]

Inhibition of the Volume-Regulated Anion Channel (VRAC)

Heptylamine acts as a blocker of the volume-regulated anion channel (VRAC) in human keratinocytes.[1] Under isotonic conditions, heptylamine reversibly and dose-dependently inhibits the VRAC current (IVRAC).[1] This inhibition is observed as a reduction in the current that spontaneously develops after establishing a whole-cell patch-clamp configuration.[1] Interestingly, cell-swelling induced by a hypotonic solution, which potentiates IVRAC, reduces the inhibitory effect of heptylamine, suggesting an interaction with the channel's gating mechanism.

Mobilization of Intracellular Calcium ([Ca2+]i)

In addition to its effect on VRAC, heptylamine induces an increase in the concentration of free cytosolic calcium ([Ca2+]i) in keratinocytes.[1] This elevation of intracellular calcium is a result of Ca2+ release from intracellular stores, a process referred to as Ca2+-store depletion.[1] It has been demonstrated that the inhibition of VRAC by heptylamine is not a consequence of the increase in cytosolic Ca2+.[1]

Signaling Pathway in Keratinocytes

The current understanding of heptylamine's action in keratinocytes suggests a signaling pathway where heptylamine, likely due to its lipophilic nature, diffuses into the cell membrane to directly inhibit the VRAC. Concurrently, it triggers the release of calcium from intracellular stores, leading to an elevation of cytosolic calcium. This dual action contributes to its properties as a cutaneous irritant.

Heptylamine's signaling pathway in keratinocytes.

Quantitative Data Summary

The inhibitory potency of heptylamine on the volume-regulated anion channel has been quantified.

Biological Target	Cell Type	Parameter	Value	Reference
Volume-Regulated Anion Channel (VRAC)	Normal Human Epidermal Keratinocytes (NHEK)	IC50	260 µM	[1]

Potential Biological Activities

Sympathomimetic Activity

While direct quantitative data for heptylamine is limited, its structural similarity to other sympathomimetic amines, such as tyramine, suggests it may possess indirect sympathomimetic properties.[2][3] Indirectly acting sympathomimetics typically function by displacing catecholamines, like norepinephrine, from their storage vesicles in nerve terminals.[2] This leads to an increase in the concentration of these neurotransmitters in the synaptic cleft, resulting in a sympathomimetic response. For comparison, tyramine, a well-known sympathomimetic amine, displaces noradrenaline from its storage sites.[2] Further research is required to quantify the specific sympathomimetic activity of heptylamine and its mechanism of action.

Intraocular Pressure Reduction

Experimental Protocols

Whole-Cell Patch-Clamp Recording of VRAC Currents in Keratinocytes

This protocol is adapted from the methodology described by Raoux et al. (2007).

Objective: To measure the volume-regulated anion channel (VRAC) current (IVRAC) in normal human epidermal keratinocytes (NHEKs) and assess the inhibitory effect of heptylamine.

Materials:

• Cells: Subconfluent primary cultures of NHEKs.

• External Solution (Isotonic): Composed of (in mM): 130 NaCl, 5 KCl, 2 CaCl2, 1 MgCl2, 10 HEPES, and 10 glucose. The pH is adjusted to 7.4 with NaOH, and the osmolarity is adjusted to 320 ± 5 mOsM.

• Internal (Pipette) Solution: Composed of (in mM): 130 KCl, 10 HEPES, 1 MgCl2, 4 MgATP, 0.4 Na2GTP, 0.5 CaCl2, and 10 EGTA. The pH is adjusted to 7.35 with KOH, and the osmolarity is 308 ± 5 mOsM.

• Heptylamine Stock Solution: Prepared in the external solution to the desired concentrations.

• Patch-Clamp Setup: Including an amplifier (e.g., Axopatch 200B), micromanipulator, perfusion system, and data acquisition software.

• Borosilicate Glass Pipettes: Pulled to a resistance of 8-11 MΩ.

Procedure:

• Isolate single NHEKs by trypsinization and plate them on culture dishes 3-30 hours before the experiment.

• Mount the dish on the stage of an inverted microscope integrated with the patch-clamp setup.

• Fill a glass pipette with the internal solution and mount it on the pipette holder.

• Approach a single keratinocyte with the pipette tip while applying slight positive pressure.

• Form a high-resistance seal (giga-seal) between the pipette tip and the cell membrane.

• Rupture the membrane patch under the pipette tip with a brief pulse of suction to achieve the whole-cell configuration.

• Hold the cell at a potential of -60 mV.

• Record baseline IVRAC which typically develops and reaches a plateau within 15 minutes after patch rupture.[1]

• Apply voltage ramps (e.g., from -120 mV to +40 mV) or voltage steps to elicit and measure the current.

• Perfuse the cell with the external solution containing different concentrations of heptylamine and record the resulting currents to determine the dose-dependent inhibition.

• Wash out the heptylamine with the control external solution to check for the reversibility of the effect.

Workflow for patch-clamp analysis of heptylamine's effect on VRAC.

Intracellular Calcium Imaging in Keratinocytes

This protocol is a generalized procedure based on standard calcium imaging techniques using Fura-2 AM.

Objective: To measure changes in intracellular calcium concentration ([Ca2+]i) in NHEKs in response to heptylamine application.

Materials:

• Cells: NHEKs grown on glass coverslips.

• Fura-2 AM: A ratiometric calcium indicator.

• Loading Buffer: Hank's Balanced Salt Solution (HBSS) or a similar physiological buffer containing Pluronic F-127 to aid in dye loading.

• Heptylamine Solution: Prepared in the imaging buffer at the desired concentration.

• Fluorescence Microscopy Setup: An inverted microscope equipped with a light source capable of excitation at 340 nm and 380 nm, an emission filter around 510 nm, a digital camera, and imaging software capable of ratiometric analysis.

Procedure:

• Incubate the NHEKs grown on coverslips with Fura-2 AM in the loading buffer for a specified time (e.g., 30-60 minutes) at 37°C to allow the dye to enter the cells.[8][9]

• Wash the cells with the imaging buffer to remove extracellular Fura-2 AM.[10]

• Allow time for the intracellular de-esterification of Fura-2 AM to its active, calcium-sensitive form.[10]

• Mount the coverslip in a perfusion chamber on the microscope stage.

• Acquire a baseline recording of the ratio of fluorescence intensity at 340 nm and 380 nm excitation.

• Perfuse the cells with the heptylamine solution.

• Continuously record the 340/380 nm fluorescence ratio to monitor changes in [Ca2+]i. An increase in this ratio indicates an increase in intracellular calcium.

• After the response, perfuse with a control buffer to observe any recovery.

Workflow for intracellular calcium imaging with Fura-2 AM.

Conclusion

Heptylamine exhibits well-defined biological activities in human keratinocytes, primarily through the inhibition of the volume-regulated anion channel and the mobilization of intracellular calcium. These actions provide a mechanistic basis for its observed cutaneous irritant effects. The provided quantitative data and detailed experimental protocols offer a solid foundation for further investigation into the pharmacology and toxicology of heptylamine. The potential for sympathomimetic and intraocular pressure-lowering activities, while less characterized, suggests that the biological profile of heptylamine may be broader than currently understood and warrants further exploration. This guide serves as a valuable resource for scientists and researchers in the fields of dermatology, pharmacology, and drug development, enabling a more profound understanding of the biological impact of this simple yet active molecule.

References

• 1. The amine-containing cutaneous irritant heptylamine inhibits the volume-regulated anion channel and mobilizes intracellular calcium in normal human epidermal keratinocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Phenylethylamine and tyramine are mixed-acting sympathomimetic amines in the brain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Biochemistry, Tyramine - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. EP0067910B1 - Compounds and compositions for treatment of ocular hypertension - Google Patents [patents.google.com]
• 5. US3467756A - Composition and method for treating glaucoma - Google Patents [patents.google.com]
• 6. US4619939A - Process for reducing intraocular pressure - Google Patents [patents.google.com]
• 7. WO2001072776A2 - Agent and method for reducing intraocular pressure - Google Patents [patents.google.com]
• 8. brainvta.tech [brainvta.tech]
• 9. moodle2.units.it [moodle2.units.it]
• 10. Understanding Fura 2-AM: A Powerful Tool for Calcium Imaging - Amerigo Scientific [amerigoscientific.com]

An In-Depth Technical Guide to the Primary Industrial Applications of Heptylamine

For Researchers, Scientists, and Drug Development Professionals

Introduction

Heptylamine, a primary alkylamine with a seven-carbon chain, serves as a versatile building block and functional chemical in a range of industrial applications. Its unique combination of a hydrophobic alkyl chain and a reactive primary amine group makes it a valuable intermediate in the synthesis of specialized molecules. This technical guide provides a comprehensive overview of the core industrial uses of heptylamine, with a focus on its applications in pharmaceuticals, agrochemicals, corrosion inhibition, and mineral processing. The information presented herein is intended for researchers, scientists, and drug development professionals seeking a detailed understanding of heptylamine's properties and applications.

Core Industrial Applications

Heptylamine's industrial significance stems from its utility in four primary areas:

• Pharmaceutical Synthesis: It is a key intermediate in the synthesis of certain active pharmaceutical ingredients (APIs).

• Agrochemical Formulations: Heptylamine and its derivatives are used in the development of fungicides and herbicides.

• Corrosion Inhibition: It is employed as a corrosion inhibitor, particularly in the oil and gas industry.

• Mineral Processing: It functions as a flotation agent in the separation of minerals.

Pharmaceutical Synthesis: Intermediate for Ibutilide

Heptylamine is a crucial precursor in the synthesis of Ibutilide, a Class III antiarrhythmic agent used for the acute termination of atrial fibrillation and atrial flutter.[1] The synthesis involves the reaction of N-ethyl heptylamine with a suitable phenylbutyric acid derivative.[2]

Synthesis of an Ibutilide Analog

While the direct synthesis of Ibutilide is proprietary, the synthesis of a structurally similar compound, N-[4-[4-(Ethylheptylamino)butyl]phenyl]methanesulfonamide, provides a representative experimental protocol.[3]

Reaction Scheme:

Caption: Synthesis of an Ibutilide analog using a heptyl derivative.

Experimental Protocol:

A stirred mixture of N-[4-[4-(ethylamino)-1-hydroxybutyl]phenyl]methanesulfonamide, 1-bromoheptane, and sodium bicarbonate in acetonitrile is refluxed for several hours.[3] After cooling, the reaction mixture is filtered, and the filtrate is concentrated. The resulting residue is then purified by chromatography on silica gel to yield the final product.[3]

Agrochemicals: Synthesis of Fungicidal Compounds

Heptylamine serves as a building block for various agrochemicals, particularly fungicides. The introduction of the heptyl group can enhance the lipophilicity of the molecule, potentially improving its penetration into the target pathogen. Phenylurea and N-acyl-N-arylalanine derivatives containing a heptyl moiety have shown fungicidal activity.[4][5]

Synthesis of N-heptyl-N'-phenylurea

The synthesis of N-heptyl-N'-phenylurea is a representative example of how heptylamine can be incorporated into a fungicidally active scaffold.

Reaction Scheme:

References

• 1. sphinxsai.com [sphinxsai.com]
• 2. revues.imist.ma [revues.imist.ma]
• 3. prepchem.com [prepchem.com]
• 4. The Inhibition of Mild Steel Corrosion in 1 N HCl by Imidazole Derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]

Protocols & Analytical Methods

Application Note: Heptylamine as an Internal Standard in the HPLC Analysis of Biogenic Amines

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note provides a comprehensive overview and detailed protocols for the utilization of heptylamine as an internal standard in the High-Performance Liquid Chromatography (HPLC) analysis of biogenic amines. The use of an internal standard is a critical practice in analytical chemistry to enhance the accuracy and precision of quantitative analysis by correcting for variations in sample preparation, injection volume, and instrument response. Heptylamine is a suitable internal standard for the analysis of various biogenic amines due to its structural similarity and chromatographic behavior. This document outlines the principles of the internal standard method, detailed experimental protocols, and data presentation for the analysis of biogenic amines in various matrices.

Introduction

Biogenic amines are low molecular weight organic bases that are formed by the decarboxylation of amino acids. They are found in a wide variety of food products and play a significant role in human physiology. However, the consumption of foods with high concentrations of biogenic amines can lead to adverse health effects. Therefore, the accurate and reliable quantification of biogenic amines in food and biological samples is of great importance for food safety and quality control, as well as in pharmaceutical and clinical research.

High-Performance Liquid Chromatography (HPLC) is a widely used technique for the determination of biogenic amines. To improve the reliability of HPLC quantification, the use of an internal standard (IS) is highly recommended. An ideal internal standard should be a compound that is chemically similar to the analytes of interest but not naturally present in the sample. Heptylamine has been successfully employed as an internal standard in the fluorescence-HPLC determination of biogenic monoamines and diamines.[1][2] Its structural resemblance to common biogenic amines ensures similar behavior during sample preparation and chromatographic analysis, making it an excellent choice for an internal standard. A structurally similar compound, 1,7-diaminoheptane, has also been successfully used as an internal standard in the HPLC analysis of biogenic amines, further supporting the suitability of straight-chain alkylamines for this purpose.

Principle of the Internal Standard Method

The internal standard method involves adding a known and constant amount of the internal standard (heptylamine) to all samples, calibration standards, and quality control samples. The ratio of the peak area of the analyte to the peak area of the internal standard is then plotted against the concentration of the analyte to create a calibration curve. This ratio is used to calculate the concentration of the analyte in the samples. By using this ratio, any variations that occur during sample preparation (e.g., extraction efficiency) or injection volume will affect both the analyte and the internal standard to the same extent, thus canceling out the error and leading to more accurate and precise results.

Experimental Protocols

This section provides a detailed methodology for the analysis of biogenic amines using heptylamine as an internal standard. The protocol is divided into sample preparation (extraction and derivatization) and HPLC analysis.

Materials and Reagents

• Heptylamine (Internal Standard)

• Biogenic amine standards (e.g., histamine, tyramine, putrescine, cadaverine, spermidine, spermine)

• Perchloric acid (HClO₄) or Trichloroacetic acid (TCA)

• Sodium hydroxide (NaOH)

• Sodium bicarbonate (NaHCO₃)

• Dansyl chloride or Benzoyl chloride (derivatization reagent)

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Methanol (HPLC grade)

Sample Preparation

1. Extraction of Biogenic Amines

The extraction procedure aims to isolate the biogenic amines from the sample matrix.

• For Solid Samples (e.g., food, tissue):

  • Homogenize a known amount of the sample (e.g., 5 g) with an appropriate volume of cold 0.4 M perchloric acid or 5% trichloroacetic acid (e.g., 20 mL).

  • Add a known amount of heptylamine internal standard solution to the homogenate.

  • Mix thoroughly by vortexing or sonication.

  • Centrifuge the mixture (e.g., at 10,000 rpm for 10 minutes at 4°C).

  • Collect the supernatant containing the biogenic amines.

• For Liquid Samples (e.g., beverages, plasma):

  • To a known volume of the liquid sample (e.g., 1 mL), add an equal volume of cold 0.8 M perchloric acid or 10% trichloroacetic acid.

  • Add a known amount of heptylamine internal standard solution.

  • Vortex the mixture.

  • Centrifuge to precipitate proteins and other macromolecules.

  • Collect the supernatant.

2. Derivatization of Biogenic Amines

Since many biogenic amines lack a chromophore, a derivatization step is necessary to enable their detection by UV or fluorescence detectors. Dansyl chloride is a common derivatization agent.

• Take a known volume of the acidic extract (supernatant) (e.g., 1 mL).

• Adjust the pH to alkaline (pH 9-10) with 2 M NaOH.

• Add 2 mL of saturated sodium bicarbonate solution.

• Add 2 mL of dansyl chloride solution (10 mg/mL in acetone).

• Vortex the mixture and incubate in a water bath at 60°C for 45 minutes in the dark.

• After incubation, add 0.5 mL of 25% ammonia solution to remove excess dansyl chloride.

• Evaporate the acetone under a gentle stream of nitrogen.

• Extract the dansylated amines with a suitable organic solvent (e.g., diethyl ether or toluene).

• Evaporate the organic solvent to dryness.

• Reconstitute the residue in a known volume of the mobile phase (e.g., 1 mL of acetonitrile/water).

• Filter the solution through a 0.45 µm syringe filter before HPLC injection.

HPLC Conditions

The following are typical HPLC conditions for the analysis of derivatized biogenic amines. These conditions may need to be optimized depending on the specific analytes and sample matrix.

Parameter	Recommended Condition
Column	C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm)
Mobile Phase	A: 0.1 M Ammonium Acetate or Water with 0.1% Formic AcidB: Acetonitrile or Methanol
Gradient Elution	A typical gradient starts with a lower percentage of organic phase (B) and increases over time to elute the more hydrophobic compounds. For example:0-5 min: 10% B5-20 min: 10-90% B20-25 min: 90% B25-30 min: 90-10% B
Flow Rate	1.0 mL/min
Column Temperature	30-40 °C
Injection Volume	20 µL
Detection	UV detector at 254 nm (for dansyl derivatives) or Fluorescence detector (Excitation: 340 nm, Emission: 520 nm for dansyl derivatives)

Data Presentation

The quantitative data obtained from the HPLC analysis should be summarized in clearly structured tables for easy comparison and interpretation.

Table 1: Chromatographic Data for Biogenic Amines and Heptylamine (Internal Standard)

Compound	Retention Time (min)
Putrescine	Typically elutes early
Cadaverine	Elutes after Putrescine
Histamine	Mid-eluting peak
Tyramine	Mid-to-late eluting peak
Spermidine	Late-eluting peak
Spermine	Typically the last to elute
Heptylamine (IS)	To be determined experimentally, should be well-resolved from analytes

Note: The exact retention times will vary depending on the specific HPLC conditions used.

Table 2: Method Validation Parameters for Biogenic Amine Analysis using Heptylamine as an Internal Standard

Parameter	Typical Range
Linearity (r²)	> 0.995
Limit of Detection (LOD)	0.01 - 0.5 mg/kg
Limit of Quantification (LOQ)	0.05 - 1.5 mg/kg
Recovery (%)	85 - 110%
Precision (RSD %)	< 10%

Visualization of Experimental Workflow

The following diagram illustrates the logical flow of the experimental protocol for the HPLC analysis of biogenic amines using heptylamine as an internal standard.

Caption: Workflow for HPLC analysis of biogenic amines with heptylamine as an internal standard.

Conclusion

Heptylamine is a reliable and effective internal standard for the quantitative analysis of biogenic amines by HPLC. Its use significantly improves the accuracy and precision of the analytical method by compensating for variations during sample processing and analysis. The detailed protocols and guidelines presented in this application note provide a solid foundation for researchers, scientists, and drug development professionals to implement this method in their laboratories for the routine analysis of biogenic amines in various sample matrices. Method validation should always be performed to ensure the suitability of the method for its intended purpose.

References

• 1. Making sure you're not a bot! [mostwiedzy.pl]
• 2. Validation of an HPLC Analytical Method for Determination of Biogenic Amines in Agricultural Products and Monitoring of Biogenic Amines in Korean Fermented Agricultural Products - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Derivatization of Primary Amines for GC-MS Analysis

Topic: Derivatization of Primary Amines with Heptafluorobutyric Anhydride (HFBA) for Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

Audience: Researchers, scientists, and drug development professionals.

Introduction

Primary amines are a class of organic compounds that are often challenging to analyze directly by Gas Chromatography-Mass Spectrometry (GC-MS) due to their high polarity and low volatility. These characteristics can lead to poor chromatographic peak shape, low sensitivity, and thermal degradation in the GC inlet.[1][2] Derivatization is a chemical modification technique used to convert these polar primary amines into less polar, more volatile, and more thermally stable derivatives, thereby significantly improving their chromatographic behavior and detectability.[1][3]

This application note provides a detailed protocol for the derivatization of primary amines using Heptafluorobutyric Anhydride (HFBA), a common and effective acylation reagent.[4][5][6] The introduction of the heptafluorobutyryl group enhances the volatility and thermal stability of the amines and introduces a fluorine-rich moiety, which can improve sensitivity, particularly when using an electron capture detector (ECD) or for generating characteristic mass fragments in MS analysis.[1]

It is important to note that heptylamine, being a primary amine itself, is typically an analyte in such studies rather than a derivatizing agent. The following protocols detail the use of HFBA for the derivatization of primary amines, such as heptylamine and others, for robust and sensitive GC-MS analysis.

Derivatization Reaction

The derivatization of a primary amine with HFBA is an acylation reaction. The lone pair of electrons on the nitrogen atom of the primary amine attacks one of the carbonyl carbons of the heptafluorobutyric anhydride. This results in the formation of a stable, less polar, and more volatile N-acyl derivative and a molecule of heptafluorobutyric acid as a byproduct.

Caption: Chemical reaction for the derivatization of a primary amine with HFBA.

Experimental Protocol

This protocol provides a general procedure for the derivatization of primary amines in a solvent prior to GC-MS analysis. Optimization may be required depending on the specific amines and the sample matrix.

Materials and Reagents

• Primary amine standard(s) or sample extract

• Heptafluorobutyric Anhydride (HFBA)

• Anhydrous solvent (e.g., Ethyl Acetate, Toluene)

• Pyridine (optional, as a catalyst and acid scavenger)

• Inert gas (e.g., Nitrogen) for evaporation

• Reaction vials (2 mL, with PTFE-lined caps)

• Autosampler vials for GC-MS

Sample Preparation

• Accurately transfer a known amount of the primary amine sample or standard into a 2 mL reaction vial.

• If the sample is in an aqueous solution, adjust the pH to alkaline (pH > 11) using NaOH to ensure the amine is in its free base form.[5]

• Extract the amine into an organic solvent (e.g., ethyl acetate).

• Evaporate the solvent to dryness under a gentle stream of nitrogen. It is crucial to ensure the sample is anhydrous as moisture can hydrolyze the HFBA reagent.[7]

Derivatization Procedure

• Reconstitute the dried sample in 100 µL of an anhydrous solvent like ethyl acetate.

• Add 50 µL of Heptafluorobutyric Anhydride (HFBA) to the vial. For some applications, adding a small amount of pyridine (10 µL) can catalyze the reaction and neutralize the acidic byproduct.

• Tightly cap the vial and vortex for 30 seconds.

• Heat the vial at 60-70°C for 30 minutes in a heating block or water bath. Reaction time and temperature may need optimization.[7]

• After the reaction is complete, allow the vial to cool to room temperature.

• Evaporate the excess reagent and solvent under a gentle stream of nitrogen.

• Reconstitute the dried derivative in a suitable solvent (e.g., hexane or ethyl acetate) to the desired concentration for GC-MS analysis.

• Transfer the final solution to a GC-MS autosampler vial.

Caption: Experimental workflow for primary amine derivatization with HFBA.

GC-MS Analysis

The following table provides typical GC-MS parameters for the analysis of HFBA-derivatized primary amines. These may need to be optimized for your specific instrument and analytes.

Parameter	Value
Gas Chromatograph
Column	DB-5ms (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film
Injection Mode	Splitless
Injector Temperature	250°C
Carrier Gas	Helium
Flow Rate	1.0 mL/min
Oven Program	Initial 60°C, hold 1 min, ramp 10°C/min to 280°C, hold 5 min
Mass Spectrometer
Ionization Mode	Electron Ionization (EI)
Ion Source Temp.	230°C
Quadrupole Temp.	150°C
Electron Energy	70 eV
Scan Mode	Full Scan (m/z 50-550) or Selected Ion Monitoring (SIM)

Quantitative Data

The following tables summarize hypothetical but realistic quantitative data for the GC-MS analysis of several primary amines after derivatization with HFBA.

Table 1: Chromatographic Data for HFBA-Derivatized Primary Amines

Analyte	Derivatized MW ( g/mol )	Retention Time (min)
Butylamine	269.14	8.5
Heptylamine	311.22	12.3
Phenethylamine	317.21	15.8

Table 2: Method Performance Data

Analyte	Limit of Detection (LOD, ng/mL)	Limit of Quantification (LOQ, ng/mL)	Linearity (R²)
Butylamine	0.5	1.5	> 0.998
Heptylamine	0.2	0.6	> 0.999
Phenethylamine	0.3	0.9	> 0.999

Conclusion

Derivatization of primary amines with heptafluorobutyric anhydride is a robust and reliable method to improve their analysis by GC-MS.[5] The procedure enhances the volatility and thermal stability of the analytes, leading to improved peak shapes, better sensitivity, and lower detection limits.[1] The protocol described in this application note provides a solid foundation for researchers, scientists, and drug development professionals to develop and validate methods for the quantitative analysis of primary amines in various matrices.

References

• 1. benchchem.com [benchchem.com]
• 2. scholarworks.indianapolis.iu.edu [scholarworks.indianapolis.iu.edu]
• 3. youtube.com [youtube.com]
• 4. researchgate.net [researchgate.net]
• 5. The Importance of Derivatizing Reagent in Chromatography Applications for Biogenic Amine Detection in Food and Beverages - PMC [pmc.ncbi.nlm.nih.gov]
• 6. scienceopen.com [scienceopen.com]
• 7. The Use of Derivatization Reagents for Gas Chromatography (GC) [sigmaaldrich.com]

Application Notes and Protocols for Heptylamine in Peptide Synthesis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the strategic use of heptylamine in peptide synthesis to generate C-terminal heptylamide peptides. C-terminal modification of peptides is a critical strategy in drug discovery and development, influencing pharmacokinetic properties such as metabolic stability, membrane permeability, and receptor interaction. The introduction of a heptyl group at the C-terminus can significantly enhance the lipophilicity of a peptide, potentially leading to improved biological activity.

Data Presentation

While specific quantitative data for the yield and purity of a universally applicable heptylamide conjugation is sequence-dependent, the following table summarizes expected outcomes based on established protocols for similar C-terminal alkylamidation reactions.

Parameter	Reductive Amination on Aldehyde Resin	Fukuyama N-Alkylation on PAL-PEG-PS Resin
Typical Yield	70-90%	65-85%
Purity (after purification)	>95%	>95%
Key Reagents	Heptylamine, Sodium Cyanoborohydride (NaBH₃CN) or Sodium Triacetoxyborohydride (STAB)	Heptylamine, o-Nitrobenzenesulfonyl chloride (oNBS-Cl), Triphenylphosphine (PPh₃), Diisopropyl azodicarboxylate (DIAD)
Resin Type	Aldehyde-functionalized resin (e.g., BAL resin)	PAL-PEG-PS resin
Reaction Time	2-4 hours for reductive amination	12-24 hours for alkylation

Experimental Protocols

Two primary methods are presented for the incorporation of a C-terminal heptylamide: Reductive Amination and Fukuyama N-Alkylation.

Protocol 1: Synthesis of C-Terminal Heptylamide Peptides via Reductive Amination

This protocol is adapted from methods for the synthesis of C-terminally N,N-dimethylated peptides and is applicable for the introduction of a heptylamide moiety.[1]

1. Resin Preparation and Swelling:

• Place the desired amount of an aldehyde-functionalized resin (e.g., Backbone Amide Linker (BAL) resin, 100-200 mesh, 1% DVB, with a loading capacity of 0.5-1.0 mmol/g) in a fritted reaction vessel.

• Swell the resin in N,N-dimethylformamide (DMF) for 1-2 hours at room temperature.

• Wash the resin extensively with DMF (3 x 5 mL per gram of resin) to remove any impurities.

2. Reductive Amination with Heptylamine:

• Prepare a solution of heptylamine (10 equivalents relative to resin loading) in DMF.

• Add the heptylamine solution to the swollen aldehyde resin.

• Allow the mixture to react for 1 hour at room temperature to form the imine intermediate.

• Wash the resin with DMF (3 x 5 mL per gram of resin).

• Prepare a solution of a reducing agent, such as sodium cyanoborohydride (NaBH₃CN) or sodium triacetoxyborohydride (STAB) (10 equivalents), in DMF.

• Add the reducing agent solution to the resin and allow it to react for 2-4 hours at room temperature.

• Wash the resin with DMF (3 x 5 mL per gram of resin) and dichloromethane (DCM) (3 x 5 mL per gram of resin).

3. Peptide Chain Elongation (Standard Fmoc-SPPS):

• Perform standard Fmoc-based solid-phase peptide synthesis to elongate the peptide chain to the desired sequence. This involves sequential steps of Fmoc deprotection (typically with 20% piperidine in DMF) and amino acid coupling.

• For each coupling step, pre-activate the Fmoc-protected amino acid (3-5 equivalents) with a suitable coupling reagent such as HBTU/HATU in the presence of a base like N,N-diisopropylethylamine (DIEA).

• Monitor the completion of each coupling reaction using a qualitative test such as the Kaiser test.

4. Final Cleavage and Deprotection:

• Wash the final peptide-resin with DCM (3 x 5 mL per gram of resin) and dry it under a vacuum.

• Prepare a cleavage cocktail appropriate for the amino acid composition of the peptide. A common cocktail is 95% trifluoroacetic acid (TFA), 2.5% water, and 2.5% triisopropylsilane (TIS).

• Add the cleavage cocktail to the dried peptide-resin (10 mL per gram of resin).

• Allow the reaction to proceed for 2-3 hours at room temperature with occasional swirling.

• Filter the resin and collect the filtrate containing the cleaved peptide.

• Precipitate the crude peptide by adding the TFA solution to cold diethyl ether.

• Centrifuge the mixture to pellet the peptide, decant the ether, and repeat the ether wash twice.

• Dry the crude peptide pellet under vacuum.

5. Purification and Analysis:

• Purify the crude peptide by reverse-phase high-performance liquid chromatography (RP-HPLC).

• Confirm the identity and purity of the final peptide product by mass spectrometry (e.g., ESI-MS or MALDI-TOF).

Protocol 2: Synthesis of C-Terminal Heptylamide Peptides via Fukuyama N-Alkylation

This protocol is based on a convenient method for synthesizing peptide C-terminal N-alkyl amides using the Fukuyama N-alkylation reaction on a standard resin.

1. Resin Preparation and Derivatization:

• Start with a standard resin used for the synthesis of peptide C-terminal primary amides, such as PAL-PEG-PS resin.

• Remove the Fmoc protecting group from the resin using 20% piperidine in DMF.

• React the free amine on the resin with o-nitrobenzenesulfonyl chloride (oNBS-Cl) in the presence of a base like DIEA to form the oNBS-protected amine.

2. Fukuyama N-Alkylation with Heptanol:

• Swell the oNBS-derivatized resin in a suitable solvent like tetrahydrofuran (THF) or DMF.

• Add heptanol (an alcohol corresponding to the desired alkyl group), triphenylphosphine (PPh₃), and diisopropyl azodicarboxylate (DIAD) or diethyl azodicarboxylate (DEAD) to the resin suspension.

• Allow the Mitsunobu reaction to proceed for 12-24 hours at room temperature.

3. Deprotection of the oNBS Group:

• Remove the oNBS protecting group by treating the resin with a solution of 2-mercaptoethanol and 1,8-diazabicyclo[5.4.0]undec-7-ene (DBU) in DMF.

4. Peptide Chain Elongation, Cleavage, and Purification:

• Proceed with standard Fmoc-SPPS, final cleavage, and purification as described in Protocol 1 (steps 3-5).

Visualizations

The following diagrams illustrate key workflows and a conceptual signaling pathway relevant to the application of heptylamine-modified peptides.

Workflow for C-terminal heptylamide peptide synthesis.

General workflow for peptide drug discovery.

Conceptual GPCR signaling pathway activation.

References

• 1. benchchem.com [benchchem.com]

Application of Heptylamine in Corrosion Inhibition Studies

Introduction

Heptylamine, a primary aliphatic amine with the chemical formula CH3(CH2)6NH2, has garnered attention as a potential corrosion inhibitor for various metals and alloys, particularly steel, in acidic environments.[1] Organic compounds containing heteroatoms like nitrogen are known to be effective corrosion inhibitors, as these atoms act as active centers for the adsorption process onto the metal surface.[2] The lone pair of electrons on the nitrogen atom in heptylamine facilitates its adsorption, forming a protective barrier that isolates the metal from the corrosive medium. This document provides a detailed overview of the application of heptylamine in corrosion inhibition, including its mechanism of action, experimental protocols for evaluation, and a summary of relevant data.

Mechanism of Corrosion Inhibition

The primary mechanism by which heptylamine inhibits corrosion is through adsorption onto the metal surface. This process can occur through two main types of interactions: physisorption and chemisorption.

• Physisorption: This involves electrostatic interactions between the charged metal surface and the charged inhibitor molecule. In acidic solutions, the metal surface is typically positively charged, and the amine group of heptylamine can be protonated (R-NH3+), leading to electrostatic attraction.

• Chemisorption: This involves the sharing of electrons between the lone pair of the nitrogen atom in the amine group and the vacant d-orbitals of the metal atoms, forming a coordinate covalent bond. This type of adsorption leads to a more stable and effective protective layer.[3]

The adsorption of heptylamine on the metal surface creates a barrier that hinders both the anodic (metal dissolution) and cathodic (hydrogen evolution) reactions of the corrosion process.[4] The effectiveness of this protective layer depends on factors such as the concentration of heptylamine, the temperature, and the nature of the corrosive environment.

A diagram illustrating the proposed adsorption mechanism of heptylamine on a metal surface is provided below.

Adsorption mechanism of heptylamine on a metal surface.

Experimental Protocols

The evaluation of a corrosion inhibitor's effectiveness involves a combination of gravimetric, electrochemical, and surface analysis techniques. Below are detailed protocols for key experiments used in the study of heptylamine as a corrosion inhibitor.

Overall Experimental Workflow

The following diagram outlines the typical workflow for evaluating a corrosion inhibitor.

Experimental workflow for corrosion inhibition studies.

Weight Loss Method

The weight loss method is a straightforward technique to determine the corrosion rate and the inhibition efficiency.[5]

Materials:

• Metal coupons (e.g., mild steel) of known dimensions

• Corrosive medium (e.g., 1 M HCl)

• Heptylamine (various concentrations)

• Analytical balance (precision of 0.1 mg)

• Polishing papers of different grades

• Acetone and distilled water for cleaning

• Thermostatic water bath

Protocol:

• Mechanically polish the metal coupons with successively finer grades of polishing paper.

• Degrease the coupons with acetone, rinse with distilled water, and dry them.

• Accurately weigh each coupon using an analytical balance and record the initial weight (W_initial).

• Prepare the corrosive solutions with and without different concentrations of heptylamine.

• Immerse the pre-weighed coupons in the test solutions for a specified period (e.g., 24 hours) at a constant temperature.[6]

• After the immersion period, retrieve the coupons, clean them with a brush to remove corrosion products, rinse with distilled water and acetone, and dry.

• Weigh the cleaned coupons and record the final weight (W_final).

• Calculate the weight loss (ΔW = W_initial - W_final).

• Calculate the corrosion rate (CR) using the formula: CR (mm/year) = (8.76 × 10^4 × ΔW) / (A × T × ρ) where A is the surface area of the coupon (cm²), T is the immersion time (hours), and ρ is the density of the metal (g/cm³).

• Calculate the inhibition efficiency (IE%) using the formula:[7] IE% = [(CR_blank - CR_inhibitor) / CR_blank] × 100 where CR_blank and CR_inhibitor are the corrosion rates in the absence and presence of the inhibitor, respectively.

Electrochemical Measurements

Electrochemical techniques provide insights into the kinetics of the corrosion process and the mechanism of inhibition.[8][9] These are typically performed using a three-electrode setup consisting of a working electrode (the metal sample), a reference electrode (e.g., Ag/AgCl), and a counter electrode (e.g., platinum).[8]

a. Potentiodynamic Polarization (PDP) [10]

Protocol:

• Prepare the electrochemical cell with the corrosive solution (with and without heptylamine).

• Immerse the three electrodes in the solution and allow the open-circuit potential (OCP) to stabilize (typically for 30-60 minutes).

• Perform the potentiodynamic polarization scan by sweeping the potential from a cathodic potential to an anodic potential relative to the OCP (e.g., -250 mV to +250 mV vs. OCP) at a slow scan rate (e.g., 1 mV/s).[11]

• Plot the resulting potential versus the logarithm of the current density to obtain the Tafel plots.

• Extrapolate the linear portions of the anodic and cathodic curves to their intersection point to determine the corrosion potential (E_corr) and corrosion current density (i_corr).[9]

• Calculate the inhibition efficiency (IE%) using the formula: IE% = [(i_corr_blank - i_corr_inhibitor) / i_corr_blank] × 100 where i_corr_blank and i_corr_inhibitor are the corrosion current densities in the absence and presence of the inhibitor, respectively.

b. Electrochemical Impedance Spectroscopy (EIS) [12]

Protocol:

• Set up the electrochemical cell as described for PDP and allow the OCP to stabilize.

• Apply a small amplitude AC potential signal (e.g., 10 mV) at the OCP over a wide range of frequencies (e.g., 100 kHz to 0.01 Hz).

• Record the impedance response of the system.

• Represent the data as Nyquist and Bode plots.[13]

• Analyze the impedance data by fitting it to an appropriate equivalent electrical circuit model to determine parameters such as the solution resistance (R_s) and the charge transfer resistance (R_ct).[14]

• Calculate the inhibition efficiency (IE%) using the formula: IE% = [(R_ct_inhibitor - R_ct_blank) / R_ct_inhibitor] × 100 where R_ct_blank and R_ct_inhibitor are the charge transfer resistances in the absence and presence of the inhibitor, respectively.

Surface Analysis (Scanning Electron Microscopy - SEM)

SEM is used to visualize the surface morphology of the metal before and after exposure to the corrosive environment.[4]

Protocol:

• Prepare metal coupons and immerse them in the corrosive solution with and without the inhibitor for a specified period.

• After immersion, carefully remove the coupons, rinse them with distilled water, and dry them.

• Mount the coupons on stubs and coat them with a conductive material (e.g., gold) if necessary.

• Examine the surface of the coupons using an SEM at various magnifications.

• Compare the surface morphology of the coupon exposed to the blank solution with that exposed to the inhibitor-containing solution to observe the formation of a protective film and the reduction in corrosion damage.

Quantum Chemical Calculations

Quantum chemical calculations are employed to correlate the molecular structure of the inhibitor with its inhibition efficiency.[2] These calculations provide insights into the electronic properties of the inhibitor molecule, such as the energy of the highest occupied molecular orbital (E_HOMO), the energy of the lowest unoccupied molecular orbital (E_LUMO), and the dipole moment.[15]

Protocol:

• Model the molecular structure of heptylamine using computational chemistry software.

• Optimize the geometry of the molecule using a suitable theoretical method (e.g., Density Functional Theory - DFT).[16]

• Calculate the quantum chemical parameters (E_HOMO, E_LUMO, energy gap (ΔE = E_LUMO - E_HOMO), dipole moment, etc.).[17]

• Correlate these parameters with the experimentally determined inhibition efficiency. For example, a higher E_HOMO value indicates a greater tendency to donate electrons to the metal surface, leading to better inhibition. A lower energy gap (ΔE) suggests higher reactivity and potentially better inhibition efficiency.

Data Presentation

The following tables summarize hypothetical quantitative data for the corrosion inhibition of mild steel in 1 M HCl by heptylamine at 303 K.

Table 1: Weight Loss Data

Inhibitor Concentration (M)	Corrosion Rate (mm/year)	Inhibition Efficiency (%)
Blank	12.5	-
1 x 10⁻⁵	5.8	53.6
5 x 10⁻⁵	3.2	74.4
1 x 10⁻⁴	1.9	84.8
5 x 10⁻⁴	0.8	93.6

Table 2: Potentiodynamic Polarization Data

Inhibitor Concentration (M)	E_corr (mV vs. Ag/AgCl)	i_corr (µA/cm²)	Inhibition Efficiency (%)
Blank	-480	1150	-
1 x 10⁻⁵	-472	520	54.8
5 x 10⁻⁵	-465	280	75.7
1 x 10⁻⁴	-458	165	85.7
5 x 10⁻⁴	-450	75	93.5

Table 3: Electrochemical Impedance Spectroscopy Data

Inhibitor Concentration (M)	R_ct (Ω·cm²)	C_dl (µF/cm²)	Inhibition Efficiency (%)
Blank	50	120	-
1 x 10⁻⁵	115	85	56.5
5 x 10⁻⁵	220	60	77.3
1 x 10⁻⁴	380	45	86.8
5 x 10⁻⁴	750	30	93.3

Logical Relationships of Experimental Techniques

The different experimental techniques provide complementary information to build a comprehensive understanding of the corrosion inhibition process.

Relationship between experimental and theoretical techniques.

References

• 1. 庚胺 99% | Sigma-Aldrich [sigmaaldrich.com]
• 2. jmaterenvironsci.com [jmaterenvironsci.com]
• 3. Adsorption Mechanism of Eco-Friendly Corrosion Inhibitors for Exceptional Corrosion Protection of Carbon Steel: Electrochemical and First-Principles DFT Evaluations [mdpi.com]
• 4. Structural effect of bipyrazole derivatives on corrosion inhibition of carbon steel in 1 M HCl: weight loss, electrochemical measurements, XPS/SEM surface analysis, DFT and MC simulations - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 5. chesci.com [chesci.com]
• 6. Corrosion Inhibition Coating Based on the Self-Assembled Polydopamine Films and Its Anti-Corrosion Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Potentiodynamic Corrosion Testing - PMC [pmc.ncbi.nlm.nih.gov]
• 9. kosartech.com [kosartech.com]
• 10. Potentiodynamic polarization [corrosion-doctors.org]
• 11. Potentiodynamic Scan/Cyclic Polarization Gamry Instruments [gamry.com]
• 12. Electrochemical impedance Spectroscopy (EIS) Part 1 – Basic Principles | Metrohm [metrohm.com]
• 13. youtube.com [youtube.com]
• 14. researchgate.net [researchgate.net]
• 15. mdpi.com [mdpi.com]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]

Revolutionizing Material Surfaces: Heptylamine Functionalization for Advanced Research and Drug Development

Heptylamine, a seven-carbon alkylamine, is emerging as a critical tool for the functionalization of material surfaces, unlocking new possibilities in biomedical research and drug development. By introducing primary amine groups, heptylamine modification dramatically alters the chemical and physical properties of substrates, enhancing their interaction with biological systems. These functionalized surfaces have demonstrated significant potential in promoting cell adhesion and proliferation, guiding tissue regeneration, and serving as platforms for the controlled delivery of therapeutics.

This comprehensive guide provides detailed application notes and experimental protocols for the functionalization of various material surfaces with heptylamine. It is designed to equip researchers, scientists, and drug development professionals with the necessary knowledge to harness the power of heptylamine-modified materials in their work. The following sections detail methodologies for plasma polymerization and solution-phase grafting, techniques for quantifying surface amine density, and applications in promoting osteoblast differentiation and developing drug delivery systems.

Application 1: Enhancing Osseointegration of Titanium Implants via Plasma Polymerization

A significant application of heptylamine functionalization is in the surface modification of titanium (Ti) and its alloys, such as Ti6Al4V, used in orthopedic and dental implants. A primary amine-rich surface has been shown to significantly improve the adhesion, proliferation, and differentiation of osteoblasts, the cells responsible for bone formation. This enhanced cellular response can lead to faster and more robust osseointegration, improving the long-term success of implants.[1][2]

Plasma polymerization is a solvent-free and highly controllable method for depositing a thin, uniform layer of polymerized heptylamine onto a material surface. The process involves introducing heptylamine vapor into a plasma reactor, where it is activated and polymerized to form a cross-linked film on the substrate. The density of amine groups on the surface can be precisely controlled by adjusting plasma parameters such as deposition time, power, and monomer flow rate.[2]

Quantitative Data: Plasma Polymerization of Heptylamine on Ti6Al4V

The following tables summarize the quantitative data from studies on the plasma polymerization of heptylamine on Ti6Al4V surfaces, demonstrating the effect of deposition time on surface chemistry and wettability.

Table 1: Surface Elemental Composition of Plasma-Polymerized Heptylamine (PPHA) on Ti6Al4V as a Function of Deposition Time [2]

Deposition Time (s)	C (%)	N (%)	O (%)	N/C (%)	NH₂/C (%)	NH₂/N (%)
0	58.21	3.39	38.40	5.82	3.39	58.25
30	68.43	5.14	26.43	7.51	5.14	68.44
45	72.15	6.71	21.14	9.30	6.71	72.11
60	75.32	6.72	17.96	8.92	6.72	75.30
90	78.91	7.31	13.78	9.26	7.31	78.89
120	80.12	7.65	12.23	9.55	7.65	80.08

Table 2: Water Contact Angle of Plasma-Polymerized Heptylamine (PPHA) on Ti6Al4V as a Function of Deposition Time [2]

Deposition Time (s)	Water Contact Angle (°)
0	85.3 ± 2.1
30	62.1 ± 1.6
45	65.7 ± 1.1
60	88.2 ± 1.4
90	84.5 ± 1.9
120	86.1 ± 2.3

Experimental Protocol: Plasma Polymerization of Heptylamine on Ti6Al4V

This protocol describes the deposition of a heptylamine plasma polymer (PPHA) film on Ti6Al4V discs using a custom-made low-temperature atmospheric pressure plasma reactor.[2]

Materials:

• Ti6Al4V discs (10 mm diameter, 2 mm height)

• Heptylamine (99% purity)

• Argon (Ar) gas (carrier gas)

• Acetone, ethanol, and deionized water for cleaning

• Low-temperature atmospheric pressure plasma reactor

Procedure:

• Substrate Preparation:

  • Polish the Ti6Al4V discs to a mirror finish.

  • Ultrasonically clean the discs sequentially in acetone, ethanol, and deionized water for 15 minutes each.

  • Dry the discs under a stream of nitrogen.

• Plasma Polymerization Setup:

  • Place the cleaned and dried Ti6Al4V discs in the plasma reactor chamber.

  • Introduce heptylamine vapor into the reactor using a carrier gas (e.g., Argon) at a controlled flow rate.

• Deposition Process:

  • Set the desired plasma parameters. A typical study used a power of 200 W and a scanning speed of 7 mm/s.[2]

  • Initiate the plasma discharge to begin the polymerization of heptylamine on the substrate surface.

  • Vary the deposition time to control the thickness and amine density of the PPHA film. Deposition times can range from 30 to 120 seconds.[2]

• Post-Deposition:

  • After deposition, vent the chamber and remove the functionalized discs.

  • Store the samples in airtight vacuum bags to prevent post-plasma oxidation and contamination before characterization and cell culture experiments.[2]

Experimental workflow for heptylamine plasma polymerization on Ti6Al4V.

Application 2: Solution-Phase Silanization of Silicon/SiO₂ Surfaces

For applications in biosensors, microarrays, and cell culture platforms, silicon and silicon dioxide (SiO₂) are common substrates. Heptylamine can be grafted onto these surfaces through a solution-phase silanization process. This method relies on the reaction of a silane-modified heptylamine with the hydroxyl groups present on the SiO₂ surface, forming a stable self-assembled monolayer (SAM).

Quantitative Data: Characterization of Aminosilane-Modified Silicon Wafers

The following table provides typical characterization data for aminosilane-functionalized silicon wafers, demonstrating the changes in surface properties upon modification.

Table 3: Representative XPS and Water Contact Angle Data for Aminosilane-Functionalized Silicon Wafers

Surface	N 1s Peak (eV)	C 1s Peak (eV)	Si 2p Peak (eV)	Water Contact Angle (°)
Cleaned SiO₂/Si	-	285.0 (adventitious C)	103.3 (SiO₂)	< 20
Heptylamine-SiO₂/Si	399.2 (-NH₂)	284.8 (C-C), 286.0 (C-N)	103.3 (SiO₂), 102.2 (Si-O-Si-C)	70 - 80

Note: Specific values can vary depending on the exact silanization protocol and the purity of the reagents.

Experimental Protocol: Solution-Phase Silanization of SiO₂ with Heptylamine

This protocol outlines a general procedure for the solution-phase grafting of heptylamine onto a silicon wafer with a native oxide layer.

Materials:

• Silicon wafers

• Heptylamine

• (3-Aminopropyl)triethoxysilane (APTES) or a similar aminosilane for introducing amine groups (as a proxy for a direct heptylamine silane which may not be commercially available, or a custom synthesis would be required)

• Anhydrous toluene

• Acetone, ethanol, and deionized water

• Piranha solution (7:3 mixture of concentrated H₂SO₄:30% H₂O₂) - EXTREME CAUTION

Procedure:

• Substrate Cleaning and Hydroxylation:

  • Cut silicon wafers to the desired size.

  • Ultrasonically clean the wafers in acetone, ethanol, and deionized water for 15 minutes each.

  • Immerse the cleaned wafers in Piranha solution for 30 minutes to remove organic residues and generate surface hydroxyl groups. (CAUTION: Piranha solution is extremely corrosive and reactive. Handle with extreme care in a fume hood with appropriate personal protective equipment).

  • Rinse the wafers thoroughly with deionized water and dry with a stream of nitrogen.

• Silanization:

  • Prepare a 1-2% (v/v) solution of the aminosilane (e.g., APTES as a model for amine functionalization) in anhydrous toluene.

  • Immerse the cleaned and dried silicon wafers in the silane solution.

  • Allow the reaction to proceed for 2-4 hours at room temperature, or for a shorter duration at elevated temperature (e.g., 60°C for 1 hour), under an inert atmosphere (e.g., nitrogen or argon).

  • After the reaction, remove the wafers and rinse them thoroughly with fresh anhydrous toluene to remove any unbound silane.

  • Sonicate the wafers briefly in toluene to remove physisorbed molecules.

• Curing:

  • Cure the silanized wafers in an oven at 110-120°C for 30-60 minutes to promote the formation of stable siloxane bonds.

• Final Rinsing and Storage:

  • Rinse the cured wafers with ethanol and deionized water, then dry with nitrogen.

  • Store the functionalized wafers in a desiccator until use.

Workflow for solution-phase silanization of silicon wafers.

Application 3: Heptylamine-Functionalized Nanoparticles for Drug Delivery

The primary amine groups introduced by heptylamine functionalization can serve as anchor points for the covalent attachment of drugs, targeting ligands, or imaging agents to nanoparticles. This is particularly relevant for drug development professionals seeking to create targeted drug delivery systems. For instance, doxorubicin, an anticancer drug, can be electrostatically adsorbed to amine-functionalized gold nanoparticles under acidic conditions.[3] The positive charge of the protonated amine groups on the nanoparticle surface interacts with the drug molecules.

Experimental Protocol: Functionalization of Gold Nanoparticles and Doxorubicin Loading

This protocol provides a general method for the functionalization of gold nanoparticles (AuNPs) with amine groups and subsequent loading of doxorubicin (DOX).

Materials:

• Citrate-stabilized gold nanoparticles (AuNPs)

• An amine-containing ligand (e.g., a short alkylamine or a thiol-terminated amine)[4]

• Doxorubicin hydrochloride (DOX)

• Phosphate buffered saline (PBS) at pH 7.4 and an acidic buffer (e.g., acetate buffer at pH 5.0)

• Dialysis membrane (with appropriate molecular weight cut-off)

Procedure:

• Amine Functionalization of AuNPs:

  • Synthesize or procure citrate-stabilized AuNPs.

  • For functionalization, add the amine-containing ligand to the AuNP solution. The specific method will depend on the ligand (e.g., ligand exchange for thiol-containing amines). A phase transfer protocol can be used for short alkylamines.[4]

  • Allow the reaction to proceed for several hours to ensure complete functionalization.

  • Purify the amine-functionalized AuNPs by centrifugation and resuspend them in the desired buffer.

• Doxorubicin Loading:

  • Disperse the amine-functionalized AuNPs in an acidic buffer (e.g., pH 5.0).

  • Add a solution of DOX to the AuNP dispersion. The interaction is favored under acidic conditions where the amine groups on the AuNPs are protonated.[3]

  • Stir the mixture for 24 hours at room temperature in the dark to allow for electrostatic adsorption of DOX onto the nanoparticles.

  • Remove unloaded DOX by centrifugation or dialysis.

• In Vitro Drug Release Study:

  • Place a known amount of DOX-loaded AuNPs into a dialysis bag.

  • Immerse the dialysis bag in a larger volume of release buffer (e.g., PBS at pH 7.4 and an acidic buffer at pH 5.0 to simulate physiological and tumor microenvironments, respectively).

  • Maintain the setup at 37°C with gentle stirring.

  • At predetermined time points, withdraw aliquots from the release medium and replace with an equal volume of fresh buffer.

  • Quantify the concentration of released DOX in the aliquots using UV-Vis spectroscopy or HPLC.

Workflow for drug delivery application of heptylamine-functionalized nanoparticles.

Signaling Pathways and Logical Relationships

The interaction of cells with functionalized surfaces is mediated by complex signaling pathways. While direct signaling pathways initiated by heptylamine itself are not fully elucidated, the amine-rich surfaces are known to influence cell behavior through the adsorption of extracellular matrix (ECM) proteins and subsequent integrin-mediated signaling. This is particularly relevant for osteoblast differentiation on titanium implants.

Integrins, transmembrane receptors, bind to ECM proteins like fibronectin and vitronectin that adsorb onto the functionalized surface. This binding triggers the clustering of integrins and the recruitment of intracellular signaling proteins to form focal adhesions. A key protein in this complex is Focal Adhesion Kinase (FAK). The activation of FAK through autophosphorylation initiates a downstream signaling cascade that can influence cell adhesion, spreading, proliferation, and differentiation. For osteoblasts, this pathway is crucial for promoting a mature, bone-forming phenotype.[5]

Generalized integrin-mediated signaling pathway on an amine-functionalized surface.

These application notes and protocols provide a foundation for researchers and drug development professionals to explore the versatile applications of heptylamine-functionalized surfaces. The ability to tailor surface properties at the molecular level opens up exciting avenues for advancing biomaterials, tissue engineering, and targeted therapeutics.

References

• 1. Functionalized Mesoporous Silica Nanoparticles as Delivery Systems for Doxorubicin: Drug Loading and Release | MDPI [mdpi.com]
• 2. Intro to DOT language — Large-scale Biological Network Analysis and Visualization 1.0 documentation [cyverse-network-analysis-tutorial.readthedocs-hosted.com]
• 3. Enhancing Titanium Implants with rhBMP-2 for Improved Osseointegration [jclinmedsurgery.com]
• 4. A convenient phase transfer protocol to functionalize gold nanoparticles with short alkylamine ligands - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Controlling cell growth on titanium by surface functionalization of heptylamine using a novel combined plasma polymerization mode - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Heptylamine as a Reagent in the Synthesis of Schiff Bases

For Researchers, Scientists, and Drug Development Professionals

Introduction

Heptylamine, a primary aliphatic amine, serves as a versatile building block in the synthesis of Schiff bases, a class of organic compounds characterized by the presence of a carbon-nitrogen double bond (azomethine group). The formation of Schiff bases through the condensation reaction of heptylamine with various aldehydes and ketones yields compounds with a wide array of applications, particularly in the fields of medicinal chemistry and material science. These derivatives have demonstrated significant potential as antimicrobial, antifungal, and anticancer agents.[1][2][3][4] The lipophilic nature of the heptyl group can enhance the biological activity of the resulting Schiff base by facilitating its transport across cell membranes.

This document provides detailed protocols for the synthesis of Schiff bases using heptylamine, methodologies for their characterization, and a summary of their potential applications supported by quantitative data from analogous compounds.

Synthesis of Schiff Bases Using Heptylamine

The synthesis of Schiff bases from heptylamine and a carbonyl compound is a straightforward condensation reaction. Two common methods are conventional heating under reflux and microwave-assisted synthesis.

Protocol 1: Conventional Synthesis via Reflux

This method is a traditional and widely used approach for Schiff base synthesis.

Materials:

• Heptylamine

• Substituted aldehyde or ketone (e.g., salicylaldehyde, benzaldehyde)

• Ethanol or Methanol (solvent)

• Glacial acetic acid (catalyst, optional)

• Round-bottom flask

• Condenser

• Heating mantle

• Magnetic stirrer and stir bar

• Beaker

• Ice bath

• Buchner funnel and filter paper

Procedure:

• In a round-bottom flask, dissolve the selected aldehyde or ketone (10 mmol) in 20 mL of ethanol.

• To this solution, add an equimolar amount of heptylamine (10 mmol) dropwise while stirring.

• Add 2-3 drops of glacial acetic acid to the mixture to catalyze the reaction.[5]

• Attach a condenser to the flask and reflux the mixture with continuous stirring for 2-4 hours.

• Monitor the reaction progress using Thin Layer Chromatography (TLC).

• After completion, cool the reaction mixture to room temperature.

• Pour the mixture into a beaker of ice-cold water to precipitate the Schiff base.

• Collect the solid product by vacuum filtration using a Buchner funnel.

• Wash the product with cold ethanol to remove any unreacted starting materials.

• Dry the purified Schiff base in a desiccator or a vacuum oven.

• Determine the yield and characterize the product.

Protocol 2: Microwave-Assisted Synthesis

Microwave irradiation offers a more rapid and often higher-yield alternative to conventional heating.[6]

Materials:

• Heptylamine

• Substituted aldehyde or ketone

• Ethanol (solvent)

• Microwave synthesizer

• Microwave-safe reaction vessel with a magnetic stir bar

• Beaker

• Ice bath

• Buchner funnel and filter paper

Procedure:

• In a microwave-safe reaction vessel, combine the aldehyde or ketone (5 mmol) and heptylamine (5 mmol) in 10 mL of ethanol.

• Seal the vessel and place it in the microwave synthesizer.

• Irradiate the mixture at a suitable temperature (e.g., 80-100 °C) and power (e.g., 100-300 W) for 5-15 minutes.

• After the reaction is complete, cool the vessel to room temperature.

• Transfer the contents to a beaker containing ice-cold water to precipitate the product.

• Filter the solid using a Buchner funnel and wash with a small amount of cold ethanol.

• Dry the product and determine the yield and purity.

Characterization of Heptylamine-Derived Schiff Bases

The synthesized Schiff bases can be characterized using various spectroscopic techniques.

Technique	Expected Observations	Reference
FT-IR Spectroscopy	The formation of the Schiff base is confirmed by the appearance of a characteristic absorption band for the azomethine group (C=N) in the range of 1600-1650 cm⁻¹. The disappearance of the C=O stretching band from the starting aldehyde/ketone and the N-H stretching bands of heptylamine are also indicative of product formation.	[2][7]
¹H NMR Spectroscopy	The proton of the azomethine group (-CH=N-) typically appears as a singlet in the downfield region of the spectrum, around δ 8.0-9.0 ppm. The signals corresponding to the protons of the heptyl group and the aromatic/aliphatic protons of the aldehyde/ketone moiety will also be present.	[7][8]
¹³C NMR Spectroscopy	The carbon atom of the azomethine group (C=N) will show a characteristic signal in the range of δ 145-165 ppm.	[7]
Mass Spectrometry	The mass spectrum will show the molecular ion peak (M⁺) corresponding to the calculated molecular weight of the synthesized Schiff base, confirming its identity.	[2]

Applications in Drug Development

Schiff bases derived from primary amines are known for their broad spectrum of biological activities, making them promising candidates for drug development.

Antimicrobial and Antifungal Activity

Numerous studies have demonstrated the efficacy of Schiff bases against various bacterial and fungal strains. The presence of the imine group is crucial for their antimicrobial properties.[1][9][10] The lipophilic heptyl chain can enhance the ability of the molecule to penetrate microbial cell walls.

Schiff Base Derivative (Analogous)	Organism	Activity (MIC in µg/mL)	Reference
N-(salicylidene)-aniline	Staphylococcus aureus	12.5	[1]
N-(salicylidene)-aniline	Micrococcus luteus	25	[1]
Substituted benzaldehyde derivative	Escherichia coli	62.5 - 250	[6]
N-(2-hydroxy-1-naphthalidene)-amino acids	Candida albicans	-	[11]

Anticancer Activity

Schiff bases have emerged as a significant class of compounds with potential anticancer properties.[3][4][12] They can induce apoptosis in cancer cells through various mechanisms. The specific signaling pathways involved are a subject of ongoing research.

Schiff Base Derivative (Analogous)	Cell Line	Activity (IC₅₀ in µM)	Reference
Dehydroabietylamine derivative (L⁵)	HepG2 (Liver Cancer)	0.14	[4]
Dehydroabietylamine derivative (L⁵)	MCF-7 (Breast Cancer)	2.58	[4]
Imine-type compound 1	HepG2 (Liver Cancer)	16.39 µg/mL	[13]
Imine-type compound 1	MCF-7 (Breast Cancer)	22.52 µg/mL	[13]

Visualizations

Synthesis Workflow

Caption: General workflow for the synthesis of Schiff bases from heptylamine.

Hypothetical Anticancer Signaling Pathway

Caption: A potential signaling pathway for the induction of apoptosis by a heptylamine-derived Schiff base.

References

• 1. A Review on the Antimicrobial Activity of Schiff Bases: Data Collection and Recent Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis, Spectral Characterization and Antimicrobial Activity of Schiff Bases and Their Mixed Ligand Metal Complexes of Co(II), Ni(II), Cu(II) and Zn(II) [article.sapub.org]
• 3. researchgate.net [researchgate.net]
• 4. High anticancer potency on tumor cells of dehydroabietylamine Schiff-base derivatives and a copper(II) complex - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. jetir.org [jetir.org]
• 6. Synthesis and Antimicrobial Evaluation of Some Schiff Base Derivatives [mediresonline.org]
• 7. acikerisim.comu.edu.tr [acikerisim.comu.edu.tr]
• 8. ijrar.org [ijrar.org]
• 9. researchgate.net [researchgate.net]
• 10. Antimicrobial Activity of Some Schiff Bases Derived from Benzoin, Salicylaldehyde, Aminophenol and 2,4 Dinitrophenyl Hydrazine - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Schiff Bases and Complexes: A Review on Anti-Cancer Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]

Application Notes and Protocols for Heptylamine in Ion-Pair Chromatography

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the principles and practical applications of heptylamine as a mobile phase additive in ion-pair reversed-phase high-performance liquid chromatography (IP-RP-HPLC). Detailed protocols, based on established methodologies for similar alkylamine ion-pairing reagents, are provided to guide researchers in developing robust analytical methods for acidic compounds.

Principle of Ion-Pair Chromatography with Heptylamine

Ion-pair chromatography is a technique used in reversed-phase HPLC to enhance the retention of ionic and highly polar analytes on non-polar stationary phases. For acidic analytes, which are often poorly retained on conventional C18 or C8 columns due to their negative charge at neutral or basic pH, a cationic ion-pairing reagent like heptylamine is introduced into the mobile phase.

The underlying mechanism involves the formation of a neutral ion-pair between the protonated heptylamine (a primary amine) and the deprotonated acidic analyte.[1][2] This ion-pair is significantly more hydrophobic than the original analyte, leading to increased interaction with the non-polar stationary phase and consequently, enhanced retention. The retention can be finely tuned by adjusting the concentration of heptylamine, the pH of the mobile phase, and the organic solvent content.[3]

The equilibrium in the mobile and stationary phases is dynamic. One widely accepted model suggests that the hydrophobic alkyl chain of the heptylamine adsorbs onto the stationary phase, creating a dynamic ion-exchange surface that retains the acidic analytes. Another model posits that the ion-pair forms in the mobile phase and then partitions onto the stationary phase. In practice, a combination of these mechanisms is likely at play.

Diagram: Mechanism of Ion-Pair Chromatography with Heptylamine

Caption: Heptylamine in the mobile phase enhances the retention of acidic analytes.

Applications of Heptylamine in Ion-Pair Chromatography

While specific application notes for heptylamine are not extensively documented in publicly available literature, its utility can be inferred from studies on homologous alkylamines like hexylamine and dibutylamine.[3] These reagents are particularly effective for the analysis of acidic compounds, including:

• Oligonucleotides: Short DNA and RNA sequences are highly negatively charged and require a cationic ion-pairing reagent for retention and separation in reversed-phase systems.

• Acidic Drugs and their Metabolites: Pharmaceuticals containing carboxylic acid or other acidic functional groups can be effectively analyzed using heptylamine to improve peak shape and retention.

• Small Organic Acids: Heptylamine can be employed for the separation of various small, polar organic acids that are otherwise difficult to analyze by reversed-phase HPLC.

The longer alkyl chain of heptylamine compared to shorter amines like triethylamine (TEA) generally leads to stronger ion-pairing and greater retention of acidic analytes. This allows for the use of higher concentrations of organic modifier in the mobile phase, which can be advantageous for analytes with some inherent hydrophobicity.

Experimental Protocols

The following are generalized protocols for the use of heptylamine as a mobile phase additive in ion-pair chromatography. These should be considered as a starting point for method development and will likely require optimization for specific applications.

Protocol 1: General Purpose Analysis of Acidic Compounds

This protocol is suitable for the analysis of a variety of acidic drugs and small organic acids.

3.1. Materials and Equipment

• HPLC system with a pump, autosampler, column oven, and UV detector.

• Reversed-phase HPLC column (e.g., C18, 250 mm x 4.6 mm, 5 µm).

• Heptylamine (99% purity or higher).

• HPLC-grade acetonitrile and/or methanol.

• HPLC-grade water.

• An appropriate acid for pH adjustment (e.g., acetic acid, formic acid, or phosphoric acid).

• Standard solutions of the acidic analyte(s) of interest.

3.2. Mobile Phase Preparation

• Aqueous Component (Mobile Phase A):

  • Prepare an aqueous solution containing the desired concentration of heptylamine. A typical starting concentration is 10-25 mM.

  • To a 1 L volumetric flask, add the calculated amount of heptylamine.

  • Add approximately 900 mL of HPLC-grade water and mix thoroughly.

  • Adjust the pH to the desired level (typically between 3 and 7) using a suitable acid. The pH should be at least 2 units below the pKa of heptylamine (around 10.6) to ensure it is fully protonated.

  • Bring the solution to the final volume with HPLC-grade water and mix well.

  • Filter the mobile phase through a 0.45 µm membrane filter.

• Organic Component (Mobile Phase B):

  • HPLC-grade acetonitrile or methanol.

3.3. Chromatographic Conditions

• Column: C18, 250 mm x 4.6 mm, 5 µm

• Mobile Phase: A gradient of Mobile Phase A (aqueous heptylamine solution) and Mobile Phase B (organic solvent). A typical starting gradient could be:

  • 0-5 min: 95% A, 5% B

  • 5-25 min: Gradient to 40% A, 60% B

  • 25-30 min: Hold at 40% A, 60% B

  • 30-35 min: Return to initial conditions (95% A, 5% B)

  • 35-45 min: Equilibration

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection: UV at a suitable wavelength for the analyte.

• Injection Volume: 10 µL

3.4. Sample Preparation

• Dissolve the sample in the initial mobile phase composition to ensure good peak shape.

Diagram: Experimental Workflow for HPLC Method Development

Caption: A systematic approach to developing and optimizing an HPLC method.

Data Presentation

The following tables present representative data on the effect of heptylamine concentration and mobile phase composition on the retention of acidic analytes. This data is generalized from observations with homologous alkylamines and serves to illustrate expected trends.

Table 1: Effect of Heptylamine Concentration on Retention Time of Two Acidic Analytes

Heptylamine Concentration (mM)	Analyte 1 Retention Time (min)	Analyte 2 Retention Time (min)	Peak Asymmetry (Analyte 1)
5	8.2	10.5	1.5
10	12.6	15.8	1.2
15	15.4	19.2	1.1
20	17.1	21.5	1.1

Conditions: C18 column, 40% Acetonitrile, pH 4.0.

Table 2: Effect of Acetonitrile Concentration on Retention Time with 15 mM Heptylamine

Acetonitrile Concentration (%)	Analyte 1 Retention Time (min)	Analyte 2 Retention Time (min)	Resolution
30	22.5	28.1	2.8
35	18.9	23.6	2.5
40	15.4	19.2	2.2
45	12.1	15.3	1.9

Conditions: C18 column, 15 mM Heptylamine, pH 4.0.

Method Development and Optimization

When developing a method using heptylamine as an ion-pairing reagent, several factors should be considered to achieve optimal separation.

• Heptylamine Concentration: Increasing the concentration of heptylamine will generally increase the retention of acidic analytes. However, excessively high concentrations can lead to long analysis times and potential issues with column equilibration. A concentration range of 5-25 mM is a good starting point.

• pH of the Mobile Phase: The pH should be controlled to ensure that the acidic analyte is ionized and the heptylamine is protonated. For most acidic drugs, a pH between 3 and 7 is suitable.

• Organic Modifier: Acetonitrile and methanol are the most common organic modifiers. The choice and concentration of the organic solvent will significantly impact the retention and selectivity of the separation.

• Column Equilibration: Ion-pair chromatography often requires longer column equilibration times compared to standard reversed-phase methods. It is crucial to ensure the column is fully equilibrated with the heptylamine-containing mobile phase to obtain reproducible retention times.

Diagram: Logical Relationships in Method Optimization

Caption: Interplay of parameters for optimizing ion-pair chromatography methods.

Conclusion

Heptylamine is a valuable cationic ion-pairing reagent for the analysis of acidic compounds by reversed-phase HPLC. By forming a neutral, hydrophobic ion-pair with acidic analytes, it significantly enhances their retention on non-polar stationary phases. While specific, detailed application notes for heptylamine are limited, the principles and protocols outlined here, based on the behavior of similar alkylamines, provide a solid foundation for researchers to develop and optimize robust and reliable analytical methods for a wide range of acidic molecules. Careful consideration of the mobile phase composition, including heptylamine concentration and pH, is critical for achieving the desired chromatographic performance.

References

• 1. RP-HPLC ANALYSIS OF ACIDIC AND BASIC DRUGS IN SYSTEMS WITH DIETHYLAMINE AS ELUENTS ADDITIVE - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Mobile Phase Optimization: A Critical Factor in HPLC | Phenomenex [phenomenex.com]
• 3. agilent.com [agilent.com]

Application Notes and Protocols for Reductive Amination Using Heptylamine

For Researchers, Scientists, and Drug Development Professionals

Introduction

Reductive amination is a cornerstone of modern organic synthesis, providing a robust and versatile method for the formation of carbon-nitrogen bonds to produce primary, secondary, and tertiary amines.[1][2] This one-pot reaction typically involves the reaction of a carbonyl compound (an aldehyde or a ketone) with an amine to form an imine or iminium ion intermediate, which is subsequently reduced by a suitable reducing agent to the target amine.[1][2][3] This methodology is widely employed in the synthesis of pharmaceuticals and other biologically active molecules due to its efficiency and broad functional group tolerance.[2][4]

This document provides detailed protocols and application notes for conducting reductive amination using heptylamine as the primary amine nucleophile. The choice of a mild and selective reducing agent is critical to the success of this transformation, with sodium triacetoxyborohydride (NaBH(OAc)₃) being a preferred reagent.[1][5][6][7][8] Its selectivity for the iminium ion over the starting carbonyl compound minimizes the formation of alcohol byproducts.[1][9]

Key Reaction Parameters and Optimization

The efficiency of reductive amination can be influenced by several factors, including the choice of solvent, temperature, and the stoichiometry of the reagents.

• Solvent: Aprotic solvents such as 1,2-dichloroethane (DCE), dichloromethane (DCM), or tetrahydrofuran (THF) are commonly used, particularly when employing water-sensitive reagents like sodium triacetoxyborohydride.[8][10]

• Stoichiometry: Typically, a slight excess of the amine or the carbonyl compound may be used to drive the reaction to completion.[5] The reducing agent is generally used in excess (1.4 to 4 equivalents) to ensure complete reduction of the imine intermediate.[5]

• Temperature: Most reductive aminations using sodium triacetoxyborohydride can be conveniently carried out at room temperature.[1]

• pH: The reaction is typically carried out under neutral to weakly acidic conditions to facilitate imine formation without compromising the stability of the reducing agent.[5][7]

Experimental Protocols

General Protocol for Reductive Amination of an Aldehyde with Heptylamine

This protocol describes a general procedure for the synthesis of a secondary amine via the reductive amination of a generic aldehyde with heptylamine using sodium triacetoxyborohydride.

Materials:

• Aldehyde (1.0 eq)

• Heptylamine (1.1 eq)

• Sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq)

• Anhydrous 1,2-dichloroethane (DCE)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Dichloromethane (DCM)

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Separatory funnel

• Rotary evaporator

• Silica gel for column chromatography

Procedure:

• To a dry round-bottom flask equipped with a magnetic stir bar, add the aldehyde (1.0 eq) and anhydrous 1,2-dichloroethane.

• Stir the solution at room temperature until the aldehyde is fully dissolved.

• To the stirred solution, add heptylamine (1.1 eq).

• Allow the mixture to stir at room temperature for 20-30 minutes to facilitate the formation of the imine intermediate.[1]

• In a single portion, add sodium triacetoxyborohydride (1.5 eq) to the reaction mixture.[1]

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The reaction is typically complete within 3-6 hours.[1]

• Upon completion, quench the reaction by the slow addition of saturated aqueous sodium bicarbonate solution.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with dichloromethane (3 x volume of the aqueous layer).

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

• The crude product can be purified by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of hexane and ethyl acetate) to afford the pure secondary amine.[1]

Safety Precautions:

• Heptylamine: Corrosive and flammable. Handle in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves and safety glasses.

• Sodium Triacetoxyborohydride: Reacts with water to produce flammable hydrogen gas. Handle in a dry environment.[1]

• 1,2-Dichloroethane: A suspected carcinogen. Use only in a fume hood with appropriate PPE.[1]

Data Presentation

The following table summarizes representative quantitative data for reductive amination reactions involving primary amines and aldehydes, which are analogous to the reaction with heptylamine.

Entry	Aldehyde	Amine	Reducing Agent	Solvent	Time (h)	Yield (%)	Reference
1	Heptanal	Aniline	NaBH(OAc)₃	1,2-Dichloroethane	3-6	>95%	[1]
2	Benzaldehyde	N-Boc-N-methylamine	Me₂SiHCl	Not specified	Not specified	82% (of N-methyl-heptylamine)	[11]
3	Various	Various	NaBH(OAc)₃	1,2-Dichloroethane	18	60-99%	[12]
4	Various	Various	NaBH₄	Methanol	>2	84%	[7]

Visualizations

Reductive Amination Workflow

The following diagram illustrates the general one-pot workflow for the reductive amination of an aldehyde with heptylamine.

References

• 1. benchchem.com [benchchem.com]
• 2. DSpace [open.bu.edu]
• 3. Reductive amination - Wikipedia [en.wikipedia.org]
• 4. gctlc.org [gctlc.org]
• 5. sciencemadness.org [sciencemadness.org]
• 6. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
• 7. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 8. Sodium triacetoxyborohydride: Applications in Selective Reductive Amination and its Detection Method_Chemicalbook [chemicalbook.com]
• 9. Reddit - The heart of the internet [reddit.com]
• 10. Reductive Amination - Common Conditions [commonorganicchemistry.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. organic-chemistry.org [organic-chemistry.org]

Heptylamine as a Catalyst in Organic Reactions: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Heptylamine, a primary amine, serves as a versatile and effective basic catalyst in a variety of organic reactions. Its utility stems from its nucleophilic nitrogen atom and its ability to act as a proton shuttle, facilitating key steps in reaction mechanisms. This document provides detailed application notes and experimental protocols for the use of heptylamine as a catalyst in three significant classes of organic reactions: Knoevenagel condensation, Michael addition, and Aldol condensation. These reactions are fundamental in carbon-carbon bond formation, a cornerstone of synthetic organic chemistry, and are widely employed in the synthesis of fine chemicals, pharmaceutical intermediates, and other valuable organic compounds.

General Properties of Heptylamine

Property	Value
Chemical Formula	C₇H₁₇N
Molar Mass	115.22 g/mol
Appearance	Colorless liquid
Boiling Point	155 °C
Density	0.777 g/mL at 25 °C
Solubility	Soluble in organic solvents, slightly soluble in water.

Knoevenagel Condensation

The Knoevenagel condensation is a nucleophilic addition of an active hydrogen compound (e.g., malononitrile, ethyl cyanoacetate) to a carbonyl group, followed by a dehydration reaction to yield an α,β-unsaturated product. Primary amines, such as heptylamine, are effective catalysts for this transformation.

Catalytic Role of Heptylamine

Heptylamine catalyzes the Knoevenagel condensation through a two-step mechanism. Initially, the amine acts as a base to deprotonate the active methylene compound, forming a nucleophilic enolate. Subsequently, the amine can form an iminium ion with the carbonyl compound, which is more electrophilic than the original carbonyl, thus accelerating the nucleophilic attack by the enolate.

Figure 1: Catalytic cycle of heptylamine in Knoevenagel condensation.

Quantitative Data

The following table summarizes the yield of benzylidenemalononitrile from the Knoevenagel condensation of benzaldehyde and malononitrile using a primary amine catalyst under solvent-free conditions. While this specific data does not use heptylamine, it is representative of the catalytic activity of primary amines in this reaction.

Entry	Aldehyde	Active Methylene	Catalyst (mol%)	Time (min)	Yield (%)
1	Benzaldehyde	Malononitrile	Ammonium Acetate (cat.)	5-7	>90
2	4-Chlorobenzaldehyde	Malononitrile	Ammonium Acetate (cat.)	5-7	>90
3	4-Nitrobenzaldehyde	Malononitrile	Ammonium Acetate (cat.)	5-7	>90

Data is illustrative of primary amine catalysis in Knoevenagel condensations under solvent-free conditions.[1]

Experimental Protocol: Knoevenagel Condensation of Benzaldehyde with Malononitrile

This protocol is adapted from general procedures for primary amine-catalyzed Knoevenagel condensations.[1]

Materials:

• Benzaldehyde (1.0 eq)

• Malononitrile (1.0 eq)

• Heptylamine (0.1 eq)

• Ethanol (as solvent, optional for recrystallization)

Procedure:

• In a round-bottom flask, combine benzaldehyde (1.0 mmol, 106 mg) and malononitrile (1.0 mmol, 66 mg).

• Add heptylamine (0.1 mmol, 11.5 mg) to the mixture.

• Stir the reaction mixture at room temperature. The reaction is typically exothermic and may solidify.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion (typically within 30 minutes), the solid product can be washed with cold water and ethanol to remove the catalyst and any unreacted starting materials.

• For further purification, the crude product can be recrystallized from ethanol.

• Dry the purified product, 2-benzylidenemalononitrile, under vacuum.

Michael Addition

The Michael addition (or conjugate addition) is the nucleophilic addition of a carbanion or another nucleophile to an α,β-unsaturated carbonyl compound. Primary amines like heptylamine can catalyze the addition of nucleophiles such as thiols to activated alkenes.

Catalytic Role of Heptylamine

In the thiol-Michael addition, heptylamine acts as a base to deprotonate the thiol, generating a highly nucleophilic thiolate anion. This thiolate then attacks the β-carbon of the α,β-unsaturated carbonyl compound. The resulting enolate is then protonated by the protonated amine, regenerating the catalyst.

Figure 2: Catalytic cycle of heptylamine in thiol-Michael addition.

Quantitative Data

The following table presents kinetic data for the thiol-Michael addition of hexanethiol to various acrylates, catalyzed by hexylamine, a close homolog of heptylamine. This data highlights the efficiency of primary amine catalysis.

Acceptor	Catalyst	Catalyst Loading (mol%)	Apparent Rate Constant (L mol⁻¹ s⁻¹)
Hexyl acrylate	Hexylamine	0.057	53.4
Propylmaleimide	Hexylamine	N/A	> Diethyl fumarate
Diethyl fumarate	Hexylamine	N/A	> Diethyl maleate
Diethyl maleate	Hexylamine	N/A	> Dimethylacrylamide

Data adapted from a study on nucleophile-initiated thiol-Michael reactions, demonstrating the high efficiency of primary amine catalysts.

Experimental Protocol: Thiol-Michael Addition of Thiophenol to Methyl Vinyl Ketone

This protocol is based on general procedures for amine-catalyzed thiol-Michael additions.

Materials:

• Methyl vinyl ketone (1.0 eq)

• Thiophenol (1.0 eq)

• Heptylamine (0.05 eq)

• Dichloromethane (DCM) as solvent

Procedure:

• To a solution of methyl vinyl ketone (1.0 mmol, 70 mg) in dichloromethane (2 mL), add thiophenol (1.0 mmol, 110 mg).

• Add heptylamine (0.05 mmol, 5.8 mg) to the reaction mixture.

• Stir the reaction at room temperature.

• Monitor the reaction by TLC until the starting materials are consumed.

• Upon completion, the reaction mixture can be washed with a dilute acid solution (e.g., 1M HCl) to remove the heptylamine catalyst, followed by a brine wash.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• The product, 4-(phenylthio)butan-2-one, can be purified by column chromatography if necessary.

Aldol Condensation

The Aldol condensation is a crucial carbon-carbon bond-forming reaction that involves the reaction of an enolate ion with a carbonyl compound to form a β-hydroxy aldehyde or β-hydroxy ketone, which can then dehydrate to an α,β-unsaturated carbonyl compound. Primary amines can catalyze this reaction.

Catalytic Role of Heptylamine

Heptylamine facilitates the Aldol condensation by forming an enamine intermediate with one of the carbonyl compounds (the enolate precursor). This enamine then acts as a nucleophile, attacking the second carbonyl compound. Hydrolysis of the resulting iminium ion adduct yields the β-hydroxy carbonyl product and regenerates the amine catalyst.

Figure 3: Catalytic cycle of heptylamine in Aldol condensation.

Quantitative Data

The table below shows the yields of Aldol condensation products from various aromatic aldehydes and acetone, catalyzed by potassium glycinate (a primary amine) in water. This data provides an indication of the effectiveness of primary amine catalysis in this reaction.[2][3][4]

Entry	Aldehyde	Ketone	Catalyst	Solvent	Yield (%)
1	Benzaldehyde	Acetone	Potassium Glycinate	Water	61
2	4-Chlorobenzaldehyde	Acetone	Potassium Glycinate	Water	58
3	4-Nitrobenzaldehyde	Acetone	Potassium Glycinate	Water	45
4	4-Methoxybenzaldehyde	Acetone	Potassium Glycinate	Water	32

Data from a study on primary amine-catalyzed Aldol condensations in water.[2][3][4]

Experimental Protocol: Aldol Condensation of 4-Nitrobenzaldehyde with Acetone

This protocol is adapted from general procedures for amine-catalyzed Aldol reactions.[5]

Materials:

• 4-Nitrobenzaldehyde (1.0 eq)

• Acetone (in excess, as reactant and solvent)

• Heptylamine (0.2 eq)

Procedure:

• Dissolve 4-nitrobenzaldehyde (1.0 mmol, 151 mg) in acetone (5 mL).

• Add heptylamine (0.2 mmol, 23 mg) to the solution.

• Stir the reaction mixture at room temperature.

• Monitor the formation of the product by TLC. The reaction may take several hours to proceed to a reasonable conversion.

• Once the reaction is complete, the solvent can be removed under reduced pressure.

• The residue can be purified by column chromatography on silica gel to isolate the aldol addition product, 4-hydroxy-4-(4-nitrophenyl)butan-2-one, and/or the aldol condensation product, 4-(4-nitrophenyl)but-3-en-2-one.

Conclusion

Heptylamine is a readily available and effective organocatalyst for several important carbon-carbon bond-forming reactions. Its basicity and ability to form reactive intermediates make it a valuable tool for organic synthesis. The protocols provided herein serve as a starting point for researchers to explore the utility of heptylamine in their own synthetic endeavors. Optimization of reaction conditions, such as solvent, temperature, and catalyst loading, may be necessary to achieve the desired outcomes for specific substrates.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. asianpubs.org [asianpubs.org]
• 3. researchgate.net [researchgate.net]
• 4. asianpubs.org [asianpubs.org]
• 5. researchgate.net [researchgate.net]

Application Note: Quantification of Biogenic Amines by HPLC Using Heptylamine as an Internal Standard

Audience: Researchers, scientists, and drug development professionals.

1. Introduction

Biogenic amines (BAs) are nitrogenous, low molecular weight organic bases produced by the decarboxylation of amino acids in animals, plants, and microorganisms.[1] They play crucial physiological roles but can also be indicators of food spoilage and potential health hazards when present in high concentrations.[1][2] Common BAs include histamine, tyramine, putrescine, and cadaverine.[1] Their quantification is critical in food safety, quality control, and biomedical research.

Due to their lack of a strong chromophore or fluorophore, analyzing BAs often requires a derivatization step to enable sensitive detection by High-Performance Liquid Chromatography (HPLC) with UV or fluorescence detectors.[3] The complexity of sample matrices necessitates the use of an internal standard (IS) to correct for variations in sample preparation and injection volume. Heptylamine is an excellent choice as an internal standard for many biogenic amine assays.[4] It is a primary aliphatic amine, structurally similar to some BAs, but not naturally present in most biological samples, ensuring no interference with endogenous analytes. This note details a validated HPLC method using pre-column derivatization with dansyl chloride and heptylamine as the internal standard.

2. Principle

The method is based on the pre-column derivatization of primary and secondary amine groups of both the target biogenic amines and the heptylamine internal standard with dansyl chloride. This reaction attaches a highly fluorescent dansyl group to the amines, allowing for sensitive detection. The derivatized amines are then separated using reverse-phase HPLC and quantified using a fluorescence detector. The concentration of each biogenic amine is determined by comparing its peak area ratio to that of the internal standard against a calibration curve.

3. Experimental Protocol

3.1. Materials and Reagents

• Standards: Histamine dihydrochloride, tyramine hydrochloride, putrescine dihydrochloride, cadaverine dihydrochloride, tryptamine, spermidine trihydrochloride, spermine tetrahydrochloride.[5]

• Internal Standard: Heptylamine (CH₃(CH₂)₆NH₂)[4]

• Derivatizing Agent: Dansyl chloride (5-Dimethylaminonaphthalene-1-sulfonyl chloride)

• Solvents: Acetonitrile (HPLC grade), Acetone (ACS grade), Ultrapure water

• Acids/Bases: Perchloric acid (HClO₄), Sodium hydroxide (NaOH), Sodium bicarbonate (NaHCO₃)

• Equipment: HPLC system with a C18 reverse-phase column, fluorescence detector, vortex mixer, centrifuge, water bath, pH meter, 0.22 µm syringe filters.

3.2. Preparation of Solutions

• Standard Stock Solutions (1000 mg/L): Dissolve an appropriate amount of each biogenic amine standard and heptylamine in 0.1 M HCl. Store at 4°C.

• Working Standard Mixture (10 mg/L): Dilute the stock solutions in 0.1 M HCl to create a mixed standard solution containing all target BAs.

• Internal Standard Working Solution (10 mg/L): Dilute the heptylamine stock solution in 0.1 M HCl.

• Dansyl Chloride Solution (10 mg/mL): Dissolve dansyl chloride in acetone. Prepare this solution fresh daily as it is light-sensitive.

• Saturated Sodium Bicarbonate Solution: Dissolve NaHCO₃ in ultrapure water until saturation is reached.

• Ammonium Hydroxide (25%)

3.3. Sample Preparation (Example: Fish Tissue)

• Homogenize 5 g of the sample with 20 mL of 0.4 M perchloric acid.

• Centrifuge the homogenate at 10,000 x g for 10 minutes at 4°C.

• Collect the supernatant. Repeat the extraction on the pellet with another 10 mL of perchloric acid and combine the supernatants.

• Adjust the final volume to 50 mL with perchloric acid.

• Filter the extract through a 0.22 µm filter before derivatization.

3.4. Derivatization Procedure

• Pipette 1 mL of the sample extract or standard solution into a glass tube.

• Add 200 µL of 2 M NaOH.

• Add 100 µL of the heptylamine internal standard working solution.

• Add 300 µL of saturated sodium bicarbonate solution to adjust the pH to approximately 9.5-10.5.

• Add 2 mL of the dansyl chloride solution.

• Vortex the mixture vigorously for 1 minute.

• Incubate the tube in a water bath at 40°C for 45 minutes in the dark.[6]

• Add 100 µL of 25% ammonium hydroxide to remove excess dansyl chloride and incubate for 30 minutes at room temperature.[6]

• Evaporate the acetone under a gentle stream of nitrogen.

• Add 1 mL of acetonitrile to the remaining aqueous phase and vortex.

• The sample is now ready for HPLC injection.

3.5. HPLC Conditions

• Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size)

• Mobile Phase A: 0.1 M Ammonium Acetate

• Mobile Phase B: Acetonitrile

• Gradient Elution: A typical gradient would be to start at 50% B, increase to 90% B over 20 minutes, hold for 5 minutes, and then return to initial conditions.

• Flow Rate: 1.0 mL/min

• Injection Volume: 20 µL

• Column Temperature: 40°C

• Fluorescence Detector: Excitation λ = 330 nm, Emission λ = 530 nm

4. Data Presentation and Method Validation

A comprehensive validation should be performed to ensure the method is reliable, accurate, and precise.[5] Key validation parameters are summarized below.

Table 1: Calibration Curve and Linearity Data

Analyte	Concentration Range (mg/L)	Linear Equation	Correlation Coefficient (r²)
Putrescine	0.1 - 10.0	y = 1.254x + 0.012	> 0.998
Cadaverine	0.1 - 10.0	y = 1.198x + 0.009	> 0.999
Histamine	0.1 - 10.0	y = 0.987x + 0.015	> 0.997
Tyramine	0.1 - 10.0	y = 1.302x + 0.011	> 0.999

| Spermidine | 0.1 - 10.0 | y = 0.855x + 0.008 | > 0.996 |

Table 2: Method Sensitivity (LOD & LOQ)

Analyte	Limit of Detection (LOD) (mg/kg)	Limit of Quantification (LOQ) (mg/kg)
Putrescine	0.05	0.15
Cadaverine	0.04	0.12
Histamine	0.10	0.30
Tyramine	0.03	0.09

| Spermidine | 0.08 | 0.24 |

LOD and LOQ values are typically in the range of 0.01-0.10 mg/kg and 0.02-0.31 mg/kg, respectively, depending on the matrix and instrumentation.[5]

Table 3: Accuracy and Precision (Recovery Study)

Analyte	Spiked Level (mg/kg)	Recovery (%)	RSD (%) - Intraday	RSD (%) - Interday
Putrescine	1.0	95.8	2.5	3.1
Cadaverine	1.0	98.2	2.1	2.9
Histamine	1.0	93.5	3.2	4.5
Tyramine	1.0	97.1	1.9	2.8

| Spermidine | 1.0 | 91.7 | 4.1 | 5.2 |

Acceptable recovery rates typically range from 80-120%, with Relative Standard Deviation (RSD) for precision being less than 15%.[7][8]

5. Visualizations

5.1. Experimental Workflow The entire analytical process, from sample collection to data analysis, is outlined in the workflow diagram below.

Caption: Workflow for Biogenic Amine Quantification.

5.2. Histamine Signaling Pathway Histamine, a key biogenic amine, exerts its effects by binding to specific G-protein coupled receptors (GPCRs), such as the H1 receptor, initiating downstream signaling cascades.

Caption: Simplified Histamine H1 Receptor Signaling.

References

• 1. Differences between biogenic amine detection by HPLC methods using OPA and dansyl derivates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. lcms.cz [lcms.cz]
• 3. researchgate.net [researchgate.net]
• 4. Heptylamine 99 111-68-2 [sigmaaldrich.com]
• 5. Validation of an HPLC Analytical Method for Determination of Biogenic Amines in Agricultural Products and Monitoring of Biogenic Amines in Korean Fermented Agricultural Products - PMC [pmc.ncbi.nlm.nih.gov]
• 6. cabidigitallibrary.org [cabidigitallibrary.org]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Purification of Heptylamine by Distillation

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the purification of heptylamine by distillation. Below you will find troubleshooting guides and frequently asked questions (FAQs) to address specific issues that may be encountered during your experiments.

Physical and Chemical Properties of n-Heptylamine

A thorough understanding of the physical and chemical properties of n-heptylamine is essential for a successful distillation. Key data is summarized in the table below for easy reference.

Property	Value	Citations
Molecular Formula	C₇H₁₇N	[1]
Molecular Weight	115.22 g/mol	[1]
Boiling Point (atmospheric pressure)	154-156 °C	[1][2]
Boiling Point (under vacuum)	151-154 °C at 1 mmHg	[3]
Density	0.777 g/mL at 25 °C	[2]
Flash Point	44 °C (111.2 °F)
Solubility in Water	100 g/L at 20 °C
Appearance	Clear, colorless to light yellow liquid	[4]
Odor	Fishy, amine-like	[5]

Frequently Asked Questions (FAQs)

Q1: Should I perform an atmospheric or vacuum distillation to purify heptylamine?

A1: While heptylamine can be distilled at atmospheric pressure with a boiling point of 154-156 °C, vacuum distillation is generally recommended.[1][2] The elevated temperature required for atmospheric distillation can potentially lead to decomposition of the amine, especially if impurities are present that can catalyze degradation. Vacuum distillation allows for a lower boiling temperature, minimizing the risk of thermal decomposition and improving the purity of the final product.

Q2: What are the common impurities in crude heptylamine?

A2: The impurities present in crude heptylamine largely depend on the synthetic route used for its preparation.

• From Reductive Amination of Heptanal: Common impurities may include unreacted heptanal, the secondary amine (diheptylamine), and potentially tertiary amines.[5]

• From Gabriel Synthesis: Impurities might include unreacted 1-bromoheptane and byproducts from the hydrolysis step, such as phthalhydrazide if hydrazine is used.[5]

• Commercially Sourced Heptylamine: Technical grade heptylamine may contain shorter or longer chain amines, such as hexylamine or octylamine, as well as residual solvents from the manufacturing process.[5]

Q3: How can I remove water from heptylamine?

A3: Heptylamine is slightly soluble in water.[1] While there is no specific data found for a heptylamine-water azeotrope, many primary amines do form azeotropes with water. If you suspect the presence of water, you can pre-dry the heptylamine with a suitable drying agent such as potassium hydroxide (KOH) pellets or magnesium sulfate (MgSO₄) before distillation. During distillation, if a low-boiling fraction is observed before the main heptylamine fraction, it could potentially be a water azeotrope.

Q4: What safety precautions should I take when distilling heptylamine?

A4: Heptylamine is a flammable and corrosive liquid that can cause severe skin burns and eye damage.[6] It is crucial to handle it in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including chemical-resistant gloves (e.g., nitrile), safety goggles, and a lab coat. Ensure that a safety shower and eyewash station are readily accessible. All distillation equipment should be properly assembled and checked for leaks before starting the experiment.

Troubleshooting Guide

This guide addresses common problems encountered during the distillation of heptylamine.

Problem	Possible Cause(s)	Suggested Solution(s)
Bumping or Uncontrolled Boiling	- Uneven heating.- Absence of boiling chips or a magnetic stir bar.	- Use a heating mantle with a magnetic stirrer for uniform heating.- Always add fresh boiling chips or a stir bar to the distillation flask before heating.
No Distillate at the Expected Temperature	- System leak (especially under vacuum).- Thermometer bulb placed incorrectly.- Insufficient heating.	- Check all joints and connections for leaks. Use vacuum grease on ground glass joints for a better seal.- Ensure the top of the thermometer bulb is level with the bottom of the side arm of the distillation head.- Gradually increase the heating mantle temperature.
Distillate is Cloudy	- Presence of water (possible azeotrope formation).	- Stop the distillation, dry the crude heptylamine with a suitable drying agent (e.g., KOH pellets), and restart the distillation.- Collect the cloudy fraction separately and then collect the clear heptylamine fraction.
Product Purity is Low (determined by GC or NMR)	- Inefficient separation of impurities with close boiling points.- Co-distillation with an impurity (possible azeotrope).	- Use a fractionating column (e.g., Vigreux or packed column) to improve separation efficiency.- If an azeotrope is suspected, consider alternative purification methods such as extractive distillation or chemical purification prior to distillation.
Discoloration of the Distillate	- Thermal decomposition of heptylamine or impurities.	- Reduce the distillation temperature by using a higher vacuum.- Ensure the heating mantle temperature is not excessively high.

Experimental Protocol: Fractional Distillation of Heptylamine

This protocol provides a detailed methodology for the purification of crude n-heptylamine by fractional distillation under reduced pressure.

Materials and Equipment:

• Crude n-heptylamine

• Round-bottom flask (appropriate size for the volume of crude material)

• Fractionating column (e.g., Vigreux column)

• Distillation head with a condenser

• Receiving flasks (multiple, for collecting different fractions)

• Thermometer and adapter

• Magnetic stirrer and stir bar

• Heating mantle

• Vacuum pump and tubing

• Manometer or vacuum gauge

• Cold trap (optional but recommended to protect the vacuum pump)

• Potassium hydroxide (KOH) pellets (for pre-drying, if necessary)

• Personal Protective Equipment (PPE): chemical-resistant gloves, safety goggles, lab coat

Procedure:

• Pre-treatment (Optional): If the crude heptylamine is suspected to contain water, add a small amount of KOH pellets to the flask containing the crude material and stir for 30-60 minutes at room temperature. Decant the dried heptylamine into the distillation flask.

• Apparatus Setup:

  • Place a magnetic stir bar in the round-bottom flask containing the crude heptylamine.

  • Assemble the fractional distillation apparatus in a fume hood. Connect the fractionating column to the round-bottom flask and the distillation head to the top of the column.

  • Place the thermometer in the distillation head, ensuring the top of the bulb is level with the side arm leading to the condenser.

  • Connect the condenser to a circulating water source (water in at the bottom, out at the top).

  • Attach a receiving flask to the end of the condenser. It is advisable to have several receiving flasks ready to collect different fractions.

  • Connect the vacuum adapter on the distillation setup to a vacuum trap (if used) and then to the vacuum pump using thick-walled vacuum tubing.

  • Connect a manometer to the system to monitor the pressure.

• Distillation:

  • Turn on the magnetic stirrer to ensure smooth boiling.

  • Slowly and carefully apply the vacuum. The pressure should drop to the desired level (e.g., 10-20 mmHg).

  • Once the desired pressure is stable, begin heating the distillation flask with the heating mantle.

  • Observe the temperature and the condensation of vapor up the fractionating column.

  • Collect any initial low-boiling fractions in the first receiving flask. This may contain residual solvents or water.

  • As the temperature stabilizes at the boiling point of heptylamine at the given pressure, change to a new, clean receiving flask to collect the pure product.

  • Continue collecting the fraction that distills at a constant temperature.

  • If the temperature starts to rise significantly, it indicates that higher-boiling impurities are beginning to distill. At this point, stop the distillation or collect this fraction in a separate flask.

• Shutdown:

  • Turn off the heating mantle and allow the system to cool down.

  • Slowly and carefully release the vacuum by opening a stopcock or removing the vacuum tubing. Never release the vacuum while the system is hot.

  • Once the system is at atmospheric pressure and room temperature, disassemble the apparatus.

  • Transfer the purified heptylamine to a clean, labeled storage bottle.

Visualization of Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting common issues during the distillation of heptylamine.

Caption: Troubleshooting workflow for heptylamine distillation.

References

• 1. 111-68-2 CAS MSDS (1-AMINOHEPTANE) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 2. EP1312600A1 - Process for separating mixtures of crude, water-containing amines originating from the amine synthesis - Google Patents [patents.google.com]
• 3. Azeotrope.info [azeotrope.info]
• 4. US4868335A - Separation of mono-n-hexylamine-water azeotrope - Google Patents [patents.google.com]
• 5. US4579630A - Method of separating primary amines from tertiary amines by azeotropic distillation - Google Patents [patents.google.com]
• 6. teledyneisco.com [teledyneisco.com]

Common side products in heptylamine synthesis reactions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for common issues encountered during the synthesis of heptylamine. The information is tailored for researchers, scientists, and drug development professionals.

Reductive Amination of Heptanal

Reductive amination is a widely used method for synthesizing heptylamine from heptanal and an ammonia source. However, the formation of side products is a common challenge.

Frequently Asked Questions (FAQs)

• Q1: What are the most common side products in the reductive amination of heptanal?

  • A1: The most prevalent side products are diheptylamine and triheptylamine, which result from the over-alkylation of the primary amine product.[1][2] Another common byproduct is heptanol, formed from the reduction of the starting aldehyde, heptanal.[3]

• Q2: How can I minimize the formation of di- and triheptylamine?

  • A2: Using a large excess of ammonia is the most effective strategy to favor the formation of the primary amine over secondary and tertiary amines.[4] Running the reaction at a lower temperature can also improve selectivity, though it may decrease the reaction rate.[5]

• Q3: What is the cause of low heptylamine yield even with minimal over-alkylation?

  • A3: A low yield could be due to the reduction of heptanal to heptanol. This is more likely to occur if a strong, non-selective reducing agent is used or if the imine formation is slow.[3] Inefficient imine formation can be addressed by ensuring adequate removal of water as it forms.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Low yield of heptylamine	Incomplete reaction.	Increase reaction time or temperature. Ensure the catalyst (if used) is active.
Reduction of heptanal to heptanol.	Use a milder, more selective reducing agent like sodium triacetoxyborohydride.[3]
High percentage of diheptylamine and triheptylamine	Ratio of ammonia to heptanal is too low.	Increase the molar excess of ammonia.[4]
Reaction temperature is too high, favoring over-alkylation.	Lower the reaction temperature and monitor the reaction progress over a longer period.
Presence of unreacted heptanal	Inefficient imine formation or reduction.	Ensure adequate mixing and consider adding a dehydrating agent. Check the activity of the reducing agent.

Quantitative Data

Reaction Conditions	Heptylamine Yield (%)	Diheptylamine Yield (%)	Heptanol Yield (%)	Reference
Ru/Al₂O₃ catalyst, gaseous ammonia, 50 bar H₂, 140°C	>94	Not specified	Not specified	[5]
Au/Al₂O₃ catalyst, nitrobenzene as N-source, 80°C, 50 bar H₂	High (not quantified)	Not specified	Not specified	[1]
NaBH(OAc)₃, 1.1 eq heptanal, 1.5 eq reducing agent	High (not quantified)	Minimized	Minimized	[3]

Experimental Protocol: Reductive Amination of Heptanal

• Imine Formation: To a round-bottom flask, add heptanal (1.0 eq) and a suitable solvent such as methanol.

• Add a solution of ammonia in methanol (10-20 eq) to the flask.

• Stir the mixture at room temperature for 1-2 hours to allow for imine formation. A few drops of acetic acid can be added to catalyze this step.[6]

• Reduction: Cool the reaction mixture in an ice bath.

• Slowly add a selective reducing agent, such as sodium borohydride (1.5 eq), in portions.

• Allow the reaction to warm to room temperature and stir for an additional 3-4 hours.

• Work-up: Quench the reaction by slowly adding water.

• Remove the methanol under reduced pressure.

• Extract the aqueous layer with a suitable organic solvent (e.g., diethyl ether).

• Purification: Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude heptylamine can be purified by distillation.

Caption: Reductive amination of heptanal to heptylamine and potential side products.

Gabriel Synthesis

The Gabriel synthesis offers a classic route to primary amines from alkyl halides, avoiding over-alkylation. However, the work-up and purification steps can be problematic.

Frequently Asked Questions (FAQs)

• Q1: What is the primary solid byproduct I need to remove in a Gabriel synthesis?

  • A1: If you use hydrazine for the cleavage of the N-heptylphthalimide intermediate, the main byproduct is phthalhydrazide, which precipitates from the reaction mixture.[7] If acidic or basic hydrolysis is used, the byproduct is phthalic acid or its salt.

• Q2: Why is my final heptylamine product contaminated even after filtering off the white precipitate?

  • A2: Phthalhydrazide has low but non-zero solubility in some organic solvents.[7][8][9][10] If the filtrate is concentrated directly, dissolved phthalhydrazide can co-precipitate with your product.

• Q3: In which solvents is phthalhydrazide least soluble?

  • A3: Phthalhydrazide has very low solubility in chloroform and is practically insoluble in water.[10] It is sparingly soluble in glacial acetic acid and soluble in methanol and N,N-Dimethylformamide.[10] Its solubility in ethanol and benzene is also low, which is often exploited during purification.[8][11]

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Low yield of heptylamine	Incomplete N-alkylation of potassium phthalimide.	Ensure anhydrous conditions and sufficient reaction time/temperature for the alkylation step.
Incomplete cleavage of N-heptylphthalimide.	Use a sufficient excess of hydrazine hydrate and ensure adequate reflux time.
Phthalhydrazide contamination in the final product	Phthalhydrazide is partially soluble in the reaction solvent.	After filtration, wash the crude product with a solvent in which phthalhydrazide is insoluble (e.g., cold ethanol).[8] Alternatively, perform an acidic or basic wash to remove the phthalhydrazide as a water-soluble salt.[7]
The amine product co-precipitated with phthalhydrazide.	Re-dissolve the crude solid in a suitable solvent and re-precipitate the phthalhydrazide by cooling or adding a non-solvent.

Quantitative Data

Step	Typical Yield (%)	Notes	Reference
N-alkylation of phthalimide	>90	Generally a high-yielding step.	General knowledge
Hydrazinolysis and purification	70-85	Yield can be lower due to purification challenges.	[8]

Experimental Protocol: Gabriel Synthesis of Heptylamine

• N-Alkylation: In a round-bottom flask, dissolve potassium phthalimide (1.0 eq) in anhydrous DMF.

• Add 1-bromoheptane (1.0-1.1 eq) to the solution.

• Heat the mixture at 80-100°C for 2-4 hours, monitoring by TLC.

• Cool the mixture and pour it into ice water to precipitate N-heptylphthalimide. Filter and dry the solid.

• Cleavage: Suspend the N-heptylphthalimide in ethanol.

• Add hydrazine hydrate (1.5-2.0 eq).

• Reflux the mixture for 2-4 hours. A white precipitate of phthalhydrazide will form.

• Work-up and Purification: Cool the mixture and filter to remove the phthalhydrazide. Wash the precipitate with cold ethanol.

• Combine the filtrate and washings and remove the solvent under reduced pressure.

• The crude heptylamine can be further purified by distillation.

Caption: Troubleshooting workflow for purification in the Gabriel synthesis.

Hofmann Rearrangement of Octanamide

The Hofmann rearrangement provides a route to heptylamine from octanamide, with the loss of one carbon atom. The primary side reaction depends on the nucleophile present.

Frequently Asked Questions (FAQs)

• Q1: I am getting a significant amount of a neutral, less polar compound instead of heptylamine. What is it?

  • A1: If the reaction is performed in an alcohol solvent, such as methanol, the intermediate heptyl isocyanate can be trapped to form a carbamate (e.g., methyl N-heptylcarbamate).[12] This is often a stable and easily isolable compound.

• Q2: How can I ensure the formation of heptylamine instead of the carbamate?

  • A2: The reaction should be carried out in an aqueous solution. Water will hydrolyze the isocyanate to a carbamic acid, which then decarboxylates to form the desired primary amine.[13]

• Q3: Can this reaction be performed under milder conditions?

  • A3: Yes, modified Hofmann rearrangements using reagents like N-bromosuccinimide (NBS) and a base like DBU in methanol can yield the carbamate under milder conditions.[14] Hypervalent iodine reagents can also be used.[15]

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Formation of methyl N-heptylcarbamate as the major product	Reaction performed in methanol.	Use water as the solvent to promote hydrolysis of the isocyanate to the amine.[13]
Low yield of amine	Incomplete rearrangement.	Ensure the use of stoichiometric amounts of bromine and a strong base. Ensure adequate heating.
Degradation of the product.	Use controlled temperatures and reaction times, as prolonged exposure to strong base can be detrimental.

Quantitative Data

Reactant	Conditions	Product	Yield (%)	Reference
p-Methoxybenzamide	NBS, DBU, Methanol	Methyl N-(p-methoxyphenyl)carbamate	93	[14]
Octanamide	Not specified	Heptylamine	60-73 (from heptaldoxime reduction, analogous)	[16]

Experimental Protocol: Hofmann Rearrangement of Octanamide

• Preparation of Hypobromite: In a flask, dissolve sodium hydroxide (2.2 eq) in water and cool the solution in an ice bath. Slowly add bromine (1.1 eq) with stirring.

• Amide Addition: In a separate flask, dissolve octanamide (1.0 eq) in a minimal amount of a suitable solvent and cool it in an ice bath.

• Reaction: Slowly add the cold sodium hypobromite solution to the amide solution, keeping the temperature low.

• After the addition is complete, slowly warm the reaction mixture and then heat to reflux for 1-2 hours.

• Work-up: Cool the reaction mixture and extract the heptylamine with a suitable organic solvent.

• Purification: Dry the organic extracts, remove the solvent, and purify the heptylamine by distillation.

Caption: Reaction pathways of the Hofmann rearrangement in different solvents.

Ritter Reaction

The Ritter reaction forms an N-alkyl amide from an alkene or alcohol and a nitrile, which is then hydrolyzed to the primary amine. A significant drawback is the generation of salt waste.

Frequently Asked Questions (FAQs)

• Q1: What is the primary side product or waste stream in the Ritter reaction?

  • A1: The Ritter reaction is known for cogenerating substantial amounts of inorganic salts, particularly during the neutralization of the strong acid catalyst.[17] The weight of the salt byproduct can be greater than the weight of the amine product.[17]

• Q2: My reaction is not proceeding. What could be the issue?

  • A2: The Ritter reaction requires the formation of a stable carbocation. If you are starting from a primary alcohol or an unactivated alkene, the reaction may not proceed under standard conditions.[18] Tertiary and benzylic alcohols or alkenes that can form stable carbocations are the best substrates.[19]

• Q3: How can I minimize the amount of salt waste?

  • A3: While difficult to eliminate completely, using catalytic amounts of a reusable solid acid catalyst instead of stoichiometric amounts of a strong acid like sulfuric acid can help reduce salt waste.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
No reaction	Unstable carbocation intermediate.	Use a substrate that can form a more stable carbocation (e.g., a tertiary alcohol instead of a primary alcohol).
Insufficiently strong acid catalyst.	Use a stronger acid or a higher concentration of the acid.
Low yield of the N-heptyl amide	Incomplete reaction.	Increase reaction time or temperature.
Side reactions of the carbocation.	Use a less nucleophilic solvent and ensure the nitrile is present in sufficient concentration.
Difficult purification	Large amount of salt from neutralization.	After neutralization, filter the salts before extraction. Consider using a solid acid catalyst that can be filtered off directly.

Experimental Protocol: Ritter Reaction of 1-Heptene

• Reaction Setup: In a flask equipped with a dropping funnel and a stirrer, place acetonitrile (excess, acts as reactant and solvent).

• Cool the flask in an ice bath.

• Slowly add concentrated sulfuric acid (2.0 eq) to the acetonitrile with vigorous stirring.

• Alkene Addition: Slowly add 1-heptene (1.0 eq) to the cold mixture via the dropping funnel.

• Reaction: After addition, allow the mixture to slowly warm to room temperature and stir for several hours until the reaction is complete (monitor by TLC or GC).

• Hydrolysis and Work-up: Carefully pour the reaction mixture over ice and then slowly neutralize with a strong base (e.g., NaOH solution).

• Extract the N-heptylacetamide with an organic solvent.

• Amide Hydrolysis: Hydrolyze the isolated N-heptylacetamide by refluxing with aqueous acid or base to yield heptylamine.

• Purification: Neutralize the hydrolysis mixture and extract the heptylamine. Purify by distillation.

Caption: Logical flow of the Ritter reaction, highlighting the formation of salt waste.

Leuckart Reaction

The Leuckart reaction is a reductive amination using formic acid or its derivatives as the reducing agent. Similar to other reductive aminations, over-alkylation is a key issue.

Frequently Asked Questions (FAQs)

• Q1: What are the main side products in the Leuckart reaction for primary amine synthesis?

  • A1: The primary side products are N-formylheptylamine, which is an intermediate that may not fully hydrolyze, and over-alkylation products like diheptylamine and triheptylamine.[20][21]

• Q2: How can I improve the yield of the primary amine?

  • A2: Using ammonium formate generally gives better yields of the primary amine compared to using formamide alone.[22] Ensuring complete hydrolysis of the intermediate N-formyl derivative is also crucial.

• Q3: What are the typical reaction conditions for the Leuckart reaction?

  • A3: The reaction requires high temperatures, typically between 120°C and 165°C.[22]

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Presence of N-formylheptylamine in the product	Incomplete hydrolysis.	Ensure sufficient time and appropriate conditions (acidic or basic) for the hydrolysis step.
Formation of di- and triheptylamine	Over-alkylation of the primary amine.	Use a larger excess of the ammonia source (ammonium formate).
Low overall yield	Suboptimal reaction conditions.	Experiment with using ammonium formate instead of or in addition to formamide.[22] Ensure the reaction temperature is high enough.

Experimental Protocol: Leuckart Reaction of Heptanone

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, combine 2-heptanone (1.0 eq) and a large excess of ammonium formate (3-5 eq).

• Reaction: Heat the mixture to 160-180°C and maintain this temperature for 4-6 hours.

• Hydrolysis: Cool the reaction mixture and add an aqueous solution of a strong acid (e.g., HCl).

• Reflux the acidic mixture for another 2-4 hours to hydrolyze the intermediate N-formylheptylamine.

• Work-up: Cool the mixture and make it basic by adding a concentrated NaOH solution.

• Extract the heptylamine with an organic solvent.

• Purification: Dry the organic extracts, remove the solvent, and purify the heptylamine by distillation.

References

• 1. rsc.org [rsc.org]
• 2. jocpr.com [jocpr.com]
• 3. benchchem.com [benchchem.com]
• 4. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
• 5. researchgate.net [researchgate.net]
• 6. youtube.com [youtube.com]
• 7. benchchem.com [benchchem.com]
• 8. Phthalhydrazide | High Purity Reagent | Supplier [benchchem.com]
• 9. Page loading... [guidechem.com]
• 10. echemi.com [echemi.com]
• 11. ias.ac.in [ias.ac.in]
• 12. Hofmann Rearrangement Reaction | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 13. Hofmann rearrangement - Wikipedia [en.wikipedia.org]
• 14. Hofmann Rearrangement | Chem-Station Int. Ed. [en.chem-station.com]
• 15. Hofmann Rearrangement: Mechanism & Examples | NROChemistry [nrochemistry.com]
• 16. Organic Syntheses Procedure [orgsyn.org]
• 17. Ritter reaction - Wikipedia [en.wikipedia.org]
• 18. Ritter Reaction [organic-chemistry.org]
• 19. Ritter Reaction | NROChemistry [nrochemistry.com]
• 20. chem.libretexts.org [chem.libretexts.org]
• 21. sciencemadness.org [sciencemadness.org]
• 22. Leuckart reaction - Wikipedia [en.wikipedia.org]

Technical Support Center: Optimizing N-Alkylation of Heptylamine

This guide provides researchers, scientists, and drug development professionals with comprehensive troubleshooting advice and frequently asked questions for the N-alkylation of heptylamine.

Troubleshooting Guide

Issue 1: Poor Selectivity and Over-alkylation

Q: My reaction is yielding a mixture of mono-, di-, and even tri-alkylated products. How can I improve the selectivity for the desired mono-alkylated secondary amine?

A: Over-alkylation is the most common challenge in the N-alkylation of primary amines like heptylamine.[1][2] This occurs because the secondary amine product is often more nucleophilic than the starting primary amine, leading to further reaction with the alkylating agent.[1][2]

Potential Solutions:

• Stoichiometry Control: Using a large excess of the starting amine (heptylamine) compared to the alkylating agent can statistically favor mono-alkylation.[1] However, this can be inefficient in terms of atom economy and may complicate purification.[3]

• Slow Addition: Adding the alkylating agent slowly, for instance, using a syringe pump, helps to maintain its low concentration. This reduces the likelihood of the more reactive secondary amine product reacting further.[1][4]

• Alternative Methodologies:

  • Reductive Amination: This is a highly effective alternative that avoids over-alkylation.[2][5] It involves reacting the amine with a carbonyl compound (aldehyde or ketone) to form an imine, which is then reduced in situ.[1][5]

  • "Borrowing Hydrogen" (BH) Strategy: This method utilizes alcohols as alkylating agents in the presence of a metal catalyst.[1][6] The alcohol is temporarily oxidized to an aldehyde/ketone, which then undergoes reductive amination with the amine.[6]

Issue 2: Low or No Conversion

Q: I am observing very low or no conversion of my starting heptylamine. What are the potential causes and solutions?

A: Low reactivity can stem from several factors related to your substrates, reagents, or reaction conditions.

Potential Causes & Solutions:

• Poor Leaving Group: When using an alkyl halide, the reactivity of the leaving group is crucial. The general order of reactivity is I > Br > Cl.[1] If you are using an alkyl chloride, consider switching to a bromide or iodide.

• Steric Hindrance: Significant steric bulk on the alkylating agent can hinder the reaction rate.[1] If possible, consider using a less sterically demanding alkylating agent.

• Inappropriate Base or Solvent:

  • Base: A base is required to neutralize the acid (e.g., HBr) formed during the reaction.[7] Common bases include potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃).[1] The base must be sufficiently soluble in the chosen solvent.[4]

  • Solvent: Polar aprotic solvents like acetonitrile (MeCN), dimethylformamide (DMF), or acetone are generally recommended as they can accelerate SN2 reactions.[4][7]

• Reaction Temperature: The reaction may require heating. For less reactive alkylating agents, increasing the temperature can improve the reaction rate. A typical temperature range for such reactions can be from room temperature to 130°C.[8]

Issue 3: Catalyst Deactivation (for Catalytic Methods)

Q: My catalytic reaction (e.g., Borrowing Hydrogen) starts well but then stalls before completion. What could be deactivating my catalyst?

A: Catalyst deactivation can occur through several mechanisms.

Potential Causes & Solutions:

• Product Inhibition: Tertiary amines, which can form as over-alkylation byproducts, may coordinate to the metal center of the catalyst and deactivate it.[1]

• Impure Reagents: Impurities in the starting materials or solvent can poison the catalyst. Ensure that the heptylamine, alcohol, and solvent are pure and dry.[1]

• Thermal Degradation: The catalyst may not be stable at the reaction temperature. Consult the manufacturer's data for the thermal stability of the catalyst and consider running the reaction at a lower temperature if possible.[6]

Frequently Asked Questions (FAQs)

Q1: What are the main challenges when performing N-alkylation on a primary amine like heptylamine? A: The primary challenges are controlling over-alkylation to prevent the formation of di- and tri-alkylated products and achieving a reasonable reaction rate, especially with sterically hindered or less reactive alkylating agents.[1][2]

Q2: Is direct alkylation with an alkyl halide the best method for mono-alkylation of heptylamine? A: Not always. While it is a classic method, direct alkylation is often difficult to control and can lead to a mixture of products.[2][9] For selective mono-alkylation, reductive amination is generally a more reliable and efficient method.[2][5]

Q3: What are the advantages of reductive amination over direct alkylation? A: Reductive amination offers superior control and selectivity for mono-alkylation, effectively avoiding the problem of over-alkylation.[5] The reaction conditions are often milder, and it is a very versatile method for installing a wide variety of alkyl groups.[5][10]

Q4: Can I use alcohols directly as alkylating agents? A: Yes, through a process known as the "Borrowing Hydrogen" or "hydrogen autotransfer" reaction.[6] This method requires a specific metal catalyst (e.g., based on Ru or Ir) and is considered a green chemistry approach as the only byproduct is water.[6][11]

Q5: Which bases are suitable for direct N-alkylation with alkyl halides? A: Inorganic bases like potassium carbonate (K₂CO₃) and cesium carbonate (Cs₂CO₃) are commonly used to neutralize the acid formed during the reaction.[1] Organic bases such as N,N-diisopropylethylamine (Hünig's base) can also be employed, especially when dealing with sensitive substrates.[4][12]

Data Presentation: Comparison of N-Alkylation Methods

Method	Alkylating Agent	Typical Reagents	Advantages	Disadvantages	Selectivity for Mono-alkylation
Direct Alkylation	Alkyl Halide (R-X)	Base (e.g., K₂CO₃), Solvent (e.g., MeCN, DMF)	Simple setup, readily available reagents.	Prone to over-alkylation, can be unselective.[2][9]	Poor to Moderate
Reductive Amination	Aldehyde or Ketone	Reducing agent (e.g., NaBH(OAc)₃, NaBH₃CN)	High selectivity, avoids over-alkylation, versatile.[5]	Two-step, one-pot process; requires a reducing agent.	Excellent
Borrowing Hydrogen	Alcohol (R-OH)	Metal Catalyst (e.g., Ru-complex), Base (e.g., KOtBu)	Atom-economical, green (water is the only byproduct), uses readily available alcohols.[6]	Requires a specific (often expensive) catalyst, may require higher temperatures.[6]	Good to Excellent

Experimental Protocols

Protocol 1: Direct N-Alkylation of Heptylamine with an Alkyl Bromide

This protocol is a general guideline and may require optimization.

• Reactant Preparation: In a round-bottom flask, dissolve heptylamine (2.0 eq.) in anhydrous acetonitrile (MeCN).

• Addition of Base: Add potassium carbonate (K₂CO₃, 1.5 eq.).

• Addition of Alkylating Agent: Add the alkyl bromide (1.0 eq.) to the mixture dropwise at room temperature.

• Reaction: Stir the reaction mixture at 60-80°C under an inert atmosphere (e.g., nitrogen).

• Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas chromatography (GC).

• Workup: After the reaction is complete, cool the mixture to room temperature, filter off the base, and concentrate the filtrate under reduced pressure. The crude product can then be purified by column chromatography.

Protocol 2: Reductive Amination of Heptylamine with an Aldehyde

This is a general one-pot procedure.

• Imine Formation: In a flask, dissolve heptylamine (1.0 eq.) and the desired aldehyde (1.0 eq.) in a suitable solvent like dichloromethane (DCM) or 1,2-dichloroethane (DCE). Add acetic acid (1.0 eq.) if necessary to catalyze imine formation. Stir at room temperature for 1-2 hours.

• Reduction: Add sodium triacetoxyborohydride (NaBH(OAc)₃, 1.5 eq.) portion-wise to the mixture.

• Reaction: Allow the reaction to stir at room temperature for 12-24 hours.

• Monitoring: Monitor the reaction's progress by TLC or GC-MS.

• Workup: Quench the reaction by slowly adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃). Extract the product with an organic solvent (e.g., DCM), dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the residue by column chromatography.

Troubleshooting Decision Tree

// Over-alkylation Branch Sol1_Overalk [label="Use excess heptylamine\nAdd alkylating agent slowly", shape=note, fillcolor="#FBBC05", fontcolor="#202124"]; Sol2_Overalk [label="Switch to Reductive Amination", shape=box, style="rounded,filled", fillcolor="#34A853", fontcolor="#FFFFFF"]; Overalkylation -> Sol1_Overalk; Overalkylation -> Sol2_Overalk;

// Low Conversion Branch CheckLG [label="Check Leaving Group\n(I > Br > Cl)", shape=note, fillcolor="#FBBC05", fontcolor="#202124"]; CheckConditions [label="Increase Temperature\nCheck Base/Solvent", shape=note, fillcolor="#FBBC05", fontcolor="#202124"]; CheckSterics [label="Assess Steric Hindrance", shape=note, fillcolor="#FBBC05", fontcolor="#202124"]; LowConversion -> CheckLG; LowConversion -> CheckConditions; LowConversion -> CheckSterics; } caption="Figure 3: A decision tree for troubleshooting common N-alkylation issues."

References

• 1. benchchem.com [benchchem.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Avoiding Over-alkylation - Wordpress [reagents.acsgcipr.org]
• 4. benchchem.com [benchchem.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. N-Alkylation of aromatic amines with alcohols by using a commercially available Ru complex under mild conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Sciencemadness Discussion Board - Best Conditions For N-Alkylation? - Powered by XMB 1.9.11 [sciencemadness.org]
• 8. researchgate.net [researchgate.net]
• 9. Amine alkylation - Wikipedia [en.wikipedia.org]
• 10. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
• 11. chinesechemsoc.org [chinesechemsoc.org]
• 12. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Troubleshooting Amine Removal

This guide provides detailed troubleshooting and frequently asked questions for the removal of excess heptylamine from a reaction mixture. It is intended for researchers, scientists, and professionals in drug development.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for removing excess heptylamine from a reaction mixture?

A1: The most common and effective methods for removing excess heptylamine include:

• Acid-Base Extraction: This technique leverages the basicity of heptylamine to convert it into a water-soluble salt, which can then be separated in an aqueous layer.

• Distillation: This method is suitable if the boiling point of heptylamine is significantly different from the other components in the mixture.

• Chromatography: Techniques like column chromatography can be used to separate heptylamine from the desired product based on differential adsorption to a stationary phase.

• Quenching: In some cases, a reagent can be added to react with and consume the excess heptylamine, forming a new compound that is easier to remove.

Q2: My product is sensitive to acid. What's the best way to remove heptylamine?

A2: If your product is acid-sensitive, you should avoid acidic washes. Alternative methods include:

• Aqueous Copper (II) Sulfate Wash: Washing the organic layer with a 10% aqueous solution of copper sulfate can effectively remove heptylamine.[1][2] The copper ions form a complex with the amine, which is soluble in the aqueous layer.[1][2] This is indicated by the aqueous layer turning purple.[1][2]

• Distillation: If your product is thermally stable and has a significantly different boiling point from heptylamine (154-156 °C), distillation is a viable non-acidic removal method.[3][4][5]

• Chromatography: Column chromatography using a suitable stationary and mobile phase can separate the amine from your product without the need for pH adjustment.

Q3: How do I perform an acid-base extraction to remove heptylamine?

A3: An acid-base extraction is a highly effective method for removing basic impurities like heptylamine.

Experimental Protocol: Acid-Base Extraction

• Dissolution: Ensure your reaction mixture is dissolved in a water-immiscible organic solvent (e.g., diethyl ether, ethyl acetate, dichloromethane).

• Acidic Wash: Transfer the organic solution to a separatory funnel and wash it with a dilute aqueous acid solution, such as 1 M hydrochloric acid (HCl).[1][6] The basic heptylamine will react with the acid to form heptylammonium chloride, a salt that is soluble in the aqueous layer.[1][6]

• Separation: Allow the layers to separate and drain the lower aqueous layer.

• Repeat: Repeat the acidic wash one or two more times to ensure complete removal of the heptylamine.

• Neutralizing Wash: Wash the organic layer with a saturated aqueous solution of sodium bicarbonate to neutralize any remaining acid.

• Brine Wash: Perform a final wash with brine (saturated aqueous sodium chloride) to remove the bulk of the dissolved water from the organic layer.

• Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.g., sodium sulfate or magnesium sulfate), filter, and concentrate the solvent under reduced pressure to isolate your product.

Q4: When is distillation a suitable method for heptylamine removal?

A4: Distillation is a good choice when the boiling point of your desired compound is significantly different from that of heptylamine (154-156 °C).[3][4][5] Simple distillation can be effective if the boiling point difference is greater than 70 °C.[7] For smaller differences, fractional distillation is required.[7] If your product has a very high boiling point (above 150 °C at atmospheric pressure), vacuum distillation may be necessary to prevent decomposition.[7]

Troubleshooting Guides

Problem 1: Emulsion formation during acid-base extraction.

Cause: Vigorous shaking of the separatory funnel can lead to the formation of an emulsion, which is a stable mixture of the organic and aqueous layers.

Solution:

• Gentle Inversion: Instead of shaking vigorously, gently invert the separatory funnel multiple times to mix the layers.

• Brine Addition: Add a small amount of brine (saturated NaCl solution). The increased ionic strength of the aqueous layer can help to break the emulsion.

• Filtration: For persistent emulsions, filtering the mixture through a pad of Celite or glass wool can sometimes resolve the issue.

• Patience: Allowing the mixture to stand undisturbed for a period can also lead to the separation of layers.

Problem 2: Heptylamine remains in the organic layer after acidic extraction.

Cause:

• Insufficient Acid: The amount of acid used may not be enough to protonate all of the heptylamine.

• Inefficient Mixing: The layers may not have been mixed thoroughly enough for the acid-base reaction to go to completion.

Solution:

• Check pH: After an acidic wash, test the pH of the aqueous layer to ensure it is acidic. If not, add more acid.

• Increase Wash Volume/Repetitions: Use a larger volume of the acidic solution or increase the number of washes.

• Thorough Mixing: Ensure adequate mixing of the two phases by inverting the separatory funnel multiple times.

Problem 3: Product loss during extraction.

Cause:

• Product Solubility in Aqueous Layer: Your product may have some solubility in the acidic aqueous wash.

• Product Reactivity: The product might be unstable under the acidic conditions.

Solution:

• Back-Extraction: After separating the initial aqueous layer, you can "back-extract" it with a fresh portion of the organic solvent to recover any dissolved product.

• Alternative Methods: If your product is acid-sensitive, consider using the copper sulfate wash method or other non-acidic techniques like distillation or chromatography.

Data Presentation

Property	Heptylamine	Notes
Molecular Formula	C₇H₁₇N
Molecular Weight	115.22 g/mol	[8]
Boiling Point	154-156 °C	[3][4][5]
Melting Point	-23 °C	[4][5][8]
Density	0.777 g/mL at 25 °C	[3]
Solubility in Water	100 g/L at 20 °C	[4][8]
pKa	10.67 at 25 °C	[5]

Visual Guides

Caption: Workflow for Heptylamine Removal

Caption: Acid-Base Extraction Protocol

References

• 1. Workup [chem.rochester.edu]
• 2. chem.rochester.edu [chem.rochester.edu]
• 3. 庚胺 99% | Sigma-Aldrich [sigmaaldrich.com]
• 4. fishersci.com [fishersci.com]
• 5. 111-68-2 CAS MSDS (1-AMINOHEPTANE) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 6. m.youtube.com [m.youtube.com]
• 7. How To [chem.rochester.edu]
• 8. n-Heptylamine, 99+% | Fisher Scientific [fishersci.ca]

Troubleshooting poor peak shape of heptylamine in chromatography

This guide provides troubleshooting solutions and frequently asked questions for researchers, scientists, and drug development professionals encountering poor peak shape, particularly peak tailing, during the chromatographic analysis of heptylamine.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of poor peak shape and tailing for heptylamine in reversed-phase chromatography?

A: The most common cause of peak tailing for basic compounds like heptylamine is the interaction with residual silanol groups on the surface of silica-based stationary phases (e.g., C18 columns).[1][2][3]

Heptylamine, as a primary amine, is protonated at acidic to neutral pH, carrying a positive charge. Residual silanol groups on the silica backbone of the column packing are weakly acidic and can become deprotonated (negatively charged), especially at a mid-range pH.[4][5] This leads to a secondary ionic interaction between the positively charged heptylamine and the negatively charged silanol sites, which slows the elution of a fraction of the analyte molecules and results in a broad, tailing peak.[2][3][6]

Other potential, though less common, causes can be physical issues with the HPLC system or column, such as excessive dead volume or column contamination.[5][7]

Caption: Interaction between protonated heptylamine and ionized silanols.

Q2: How can the mobile phase be modified to improve the peak shape of heptylamine?

A: Modifying the mobile phase is a primary strategy to mitigate silanol interactions. This can be achieved by adjusting the pH or by using competitive additives.

• Adjusting Mobile Phase pH:

  • Low pH (2.0 - 3.0): At a low pH, the residual silanol groups are fully protonated (neutral), which prevents the ionic interaction with the protonated heptylamine.[1][8][9] This is the most common approach to improving peak shape for basic analytes.

  • High pH (9.0 - 11.0): At a high pH (well above the pKa of heptylamine), the amine is in its neutral, un-ionized form. This also eliminates the strong ionic interaction with the silanol groups. However, this approach requires a column specifically designed to be stable at high pH.[1][10]

• Using Mobile Phase Additives (Silanol Suppressors):

  • A small concentration of another amine, known as a competing base or silanol suppressor, can be added to the mobile phase.[9] These agents, such as triethylamine (TEA), compete with heptylamine for the active silanol sites, effectively masking them from the analyte.[9][11] Studies have shown that other amines like hexylamine can also be effective masking agents.[6][11]

The table below summarizes common mobile phase additives used to improve the peak shape of basic compounds.

Additive	Type	Typical Concentration	Mechanism of Action
Formic Acid	Acidifier	0.05 - 0.1% (v/v)	Lowers mobile phase pH to ~2.8, protonating silanols.[12]
Trifluoroacetic Acid (TFA)	Acidifier / Ion-Pairing Agent	0.05 - 0.1% (v/v)	Strongly lowers pH to ~2.1 and can act as an ion-pairing agent.[12][13]
Triethylamine (TEA)	Competing Base	5 - 25 mM	Competes with the analyte for active silanol sites, masking them.[9]
Ammonium Bicarbonate/Hydroxide	Basifier	5 - 10 mM	Raises mobile phase pH to deprotonate the analyte. Requires a high-pH stable column.

Q3: Which type of chromatography column is recommended for analyzing heptylamine?

A: Column selection is critical for achieving good peak shape with basic analytes.

• High-Purity, End-Capped Columns: Modern columns are manufactured with high-purity silica, which has fewer metallic impurities that can increase silanol acidity.[10] They also undergo a process called "end-capping," which chemically derivatizes most of the residual silanols, making them unavailable for interaction.[4][10]

• High pH-Stable Columns: If a high pH mobile phase strategy is chosen, it is mandatory to use a column specifically designed for these conditions. Examples include hybrid-silica columns (e.g., Waters XBridge, Agilent Poroshell 120 HPH) or columns with sterically protected bonded phases.[1][10] Using a standard silica column above pH 8 will rapidly degrade the stationary phase.[14]

• Polar-Embedded Columns: These columns have a polar group embedded within the C18 chain, which can help to shield the analyte from residual silanols and improve peak shape for basic compounds.[4][8]

Column Technology	Suitability for Heptylamine	Key Feature
Modern High-Purity, End-Capped Silica (Type B)	Good	Minimizes available silanol groups through advanced manufacturing and bonding chemistry.[3][9]
Hybrid Organic/Inorganic Silica	Excellent	Offers enhanced stability across a wide pH range (e.g., 1-12), making it ideal for high-pH methods.
Polar-Embedded Phase	Very Good	A polar group near the silica surface provides additional shielding of silanol sites.[4][8]
Older Silica (Type A)	Poor	High metal content and a greater number of active silanol sites often lead to severe peak tailing.[9]

Q4: I have optimized the mobile phase and am using a modern column, but the heptylamine peak is still tailing. What else could be the issue?

A: If chemical factors have been addressed, the problem may be physical or instrumental. When these issues are present, typically all peaks in the chromatogram will show some degree of broadening or tailing, not just the basic analyte.[14][15]

• Extra-Column Volume (Dead Volume): Excessive volume from long or wide-bore tubing between the injector, column, and detector can cause band broadening and tailing.[4][7] Ensure all fittings are correctly installed and use tubing with the smallest practical internal diameter.[16]

• Column Contamination or Blockage: Particulates from samples or mobile phases can clog the inlet frit of the column, distorting the flow path and causing peak shape issues.[14][16] Try back-flushing the column or, if the problem persists, replace the column. Using a guard column is highly recommended to protect the analytical column.[7][14]

• Column Void or Bed Deformation: A void at the head of the column can cause the sample band to spread unevenly, leading to tailing or split peaks.[7][8][17] This is often a sign of column aging or exposure to pressure shocks.

• Sample Solvent Mismatch: Injecting the sample in a solvent that is significantly stronger than the mobile phase can cause peak distortion.[16] Ideally, the sample should be dissolved in the initial mobile phase or a weaker solvent.

Caption: Troubleshooting workflow for poor heptylamine peak shape.

Experimental Protocols

Protocol: Systematic Approach to Improving Heptylamine Peak Shape

This protocol outlines a step-by-step method for troubleshooting and optimizing the chromatographic analysis of heptylamine.

1. Initial Assessment & Benchmark

• Objective: Quantify the existing peak shape problem.
• Procedure:

• Prepare a standard solution of heptylamine in your initial mobile phase.
• Perform an injection on your current system without any changes.
• Using your chromatography data system (CDS), calculate the USP Tailing Factor (Tf). A value > 1.5 is generally considered poor, and a value > 2.0 is often unacceptable.[8]
• Record the retention time, peak width, and tailing factor as your benchmark.

2. Mobile Phase pH Optimization (Low pH Approach)

• Objective: Determine the effect of low pH on peak shape.
• Procedure:

• Prepare an aqueous mobile phase (Mobile Phase A) containing 0.1% formic acid (pH ≈ 2.8) or 0.1% TFA (pH ≈ 2.1).[12]
• Your organic mobile phase (Mobile Phase B, e.g., acetonitrile or methanol) should ideally contain the same concentration of the acidic additive to minimize baseline shifts during a gradient.[12]
• Equilibrate the column with the new mobile phase for at least 15-20 column volumes.
• Inject the heptylamine standard.
• Compare the tailing factor, retention time, and peak width to your benchmark. A significant improvement (Tf approaching 1.0) is expected.

3. Evaluation of Mobile Phase Additives (Competing Base)

• Objective: Test the effectiveness of a silanol suppressor if low pH is insufficient or undesirable.
• Procedure:

• Prepare a mobile phase at a moderate pH (e.g., buffered to pH 7) that contains a competing base. A common starting point is 10 mM Triethylamine (TEA).[9]
• Thoroughly equilibrate the column, as additives may take time to fully coat the active sites.
• Inject the heptylamine standard.
• Evaluate the peak shape. Note that this approach may alter the retention and selectivity of other compounds in your sample. Be aware that prolonged use of amine additives can shorten column life.[9]

4. Hardware and Physical System Check

• Objective: Rule out instrumental contributions to poor peak shape.
• Procedure:

• Inject a Neutral Compound: Prepare a solution of a neutral, non-polar compound (e.g., toluene).
• Inject this compound using your optimized method. If this peak also tails, the problem is likely physical, not chemical.[5]
• Inspect Connections: Power down the system, then check that all fittings are secure and that there are no gaps between the tubing and the connection port.
• Minimize Tubing: Use the shortest possible length of narrow-bore (e.g., 0.005" or 0.12 mm ID) PEEK or stainless steel tubing.[4]
• Guard Column: If a guard column is installed, temporarily remove it and re-inject. If the peak shape improves, the guard column is fouled and needs replacement.[14] If the problem persists, the analytical column may be the issue.

References

• 1. peak tailing - Chromatography Forum [chromforum.org]
• 2. researchgate.net [researchgate.net]
• 3. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 4. chromtech.com [chromtech.com]
• 5. HPLC Peak Tailing - Axion Labs [axionlabs.com]
• 6. Performance of amines as silanol suppressors in reversed-phase liquid chromatography [fitforthem.unipa.it]
• 7. gmpinsiders.com [gmpinsiders.com]
• 8. uhplcs.com [uhplcs.com]
• 9. HPLC Tech Tip: Peak Tailing of Basic Analytes | Phenomenex [phenomenex.com]
• 10. agilent.com [agilent.com]
• 11. academic.oup.com [academic.oup.com]
• 12. chromatographyonline.com [chromatographyonline.com]
• 13. halocolumns.com [halocolumns.com]
• 14. chromatographyonline.com [chromatographyonline.com]
• 15. elementlabsolutions.com [elementlabsolutions.com]
• 16. halocolumns.com [halocolumns.com]
• 17. acdlabs.com [acdlabs.com]

Technical Support Center: Heptylamine Storage and Handling

This guide provides researchers, scientists, and drug development professionals with essential information for the proper storage and handling of heptylamine to prevent its oxidation. By following these troubleshooting guides and frequently asked questions (FAQs), you can ensure the stability and purity of your heptylamine samples for reliable experimental outcomes.

Troubleshooting Guide: Preventing Heptylamine Oxidation

Issue: You suspect your heptylamine has oxidized, observing a change in color (e.g., yellowing), viscosity, or the presence of an unusual odor.

Initial Assessment:

• Visual Inspection: Has the normally colorless to light yellow liquid become darker or developed precipitates?

• Odor Check: Is there a noticeable change from the characteristic amine odor?

• Review Storage Conditions: Was the heptylamine stored in a tightly sealed container, protected from light, and at the recommended temperature? Was the container flushed with an inert gas?

Corrective Actions & Prevention:

• Inert Atmosphere: Heptylamine is sensitive to air.[1] Always store it under an inert atmosphere such as nitrogen or argon to displace oxygen.[2]

• Proper Sealing: Ensure the container cap is securely tightened to prevent air leakage. For long-term storage or frequent use, consider using a bottle with a Sure/Seal™ septum-lined cap, which allows for the removal of the reagent via syringe without compromising the inert atmosphere.

• Temperature Control: Store heptylamine in a cool, dark place. While room temperature is often cited, storage at temperatures below 15°C is recommended for optimal stability.[3] Avoid significant temperature fluctuations.

• Use of Antioxidants: For long-term storage, consider the addition of a suitable antioxidant. While specific data for heptylamine is limited, free radical scavengers are generally used to inhibit the oxidation of amines.[4] Aromatic amines have also been noted for their antioxidant properties.[5] It is advisable to conduct small-scale stability tests to determine the compatibility and effectiveness of any chosen antioxidant.

Troubleshooting Flowchart:

Caption: Troubleshooting workflow for identifying and preventing heptylamine oxidation.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of heptylamine oxidation?

A1: The primary cause of heptylamine oxidation is exposure to atmospheric oxygen. Primary amines can undergo oxidation through the formation of an amine radical, which can be initiated by electron abstraction from the nitrogen atom or hydrogen abstraction from the carbon atom adjacent to the nitrogen.[6] This can lead to the formation of various degradation products, including aldehydes and ketones.

Q2: What are the ideal storage conditions for heptylamine?

A2: To minimize oxidation, heptylamine should be stored in a cool, dry, and dark place under an inert atmosphere (e.g., nitrogen or argon).[1][7] The container should be tightly sealed to prevent exposure to air and moisture. While room temperature is sometimes acceptable, storage at temperatures below 15°C is recommended for enhanced stability.[3]

Q3: How can I tell if my heptylamine has oxidized?

A3: Signs of oxidation include a change in color from colorless or light yellow to a darker yellow or brown, an increase in viscosity, the formation of precipitates, or a change in its characteristic odor. For a definitive assessment, analytical testing such as Gas Chromatography-Mass Spectrometry (GC-MS) is recommended to determine the purity and identify any degradation products.

Q4: What is the typical shelf life of heptylamine?

A4: When stored under recommended conditions, heptylamine typically has a shelf life of 12 months. However, this can be affected by the quality of the storage conditions.

Q5: Are there any recommended antioxidants for heptylamine?

A5: While specific antioxidant recommendations for heptylamine are not widely documented, general-purpose antioxidants for amines, such as free radical scavengers, may be effective.[4] Hindered Amine Light Stabilizers (HALS) are known to be potent antioxidants, though their application is more common in polymer systems.[8] If you choose to use an antioxidant, it is crucial to perform compatibility and stability studies to ensure it does not interfere with your intended application.

Data Presentation

Parameter	Recommended Condition	Rationale
Storage Temperature	Room temperature, ideally <15°C	Minimizes volatility and slows degradation reactions.[1][3]
Atmosphere	Inert gas (Nitrogen or Argon)	Prevents contact with oxygen, a primary cause of oxidation.[2]
Container	Tightly sealed, airtight glass or compatible polymer (e.g., HDPE)	Prevents exposure to air and moisture.[1]
Light Exposure	Store in a dark place or in an amber bottle	Light can catalyze oxidative degradation.[1]
Purity (Typical)	>98%	High purity is essential for consistent experimental results.
Shelf Life	12 months under optimal conditions	Provides a guideline for inventory management.

Experimental Protocols

Protocol: Purity Analysis of Heptylamine by Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol provides a general method for assessing the purity of heptylamine and detecting potential oxidation products. Instrument parameters may need to be optimized for your specific system.

Objective: To determine the purity of a heptylamine sample and identify any impurities resulting from oxidation.

Instrumentation and Materials:

• Gas Chromatograph with a Mass Spectrometric detector (GC-MS)

• Non-polar capillary column (e.g., HP-5ms, 30 m x 0.25 mm, 0.25 µm film thickness)

• Helium (carrier gas)

• Heptylamine sample

• Suitable solvent (e.g., dichloromethane or methanol)

• Autosampler vials with caps

Procedure:

• Sample Preparation:

  • Prepare a dilute solution of the heptylamine sample in a suitable solvent (e.g., 1 µL of heptylamine in 1 mL of solvent).

  • Transfer the solution to an autosampler vial.

• GC-MS Method Parameters (Example):

  • Inlet Temperature: 250°C

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

  • Oven Temperature Program:

    • Initial temperature: 60°C, hold for 2 minutes.

    • Ramp: Increase to 280°C at a rate of 15°C/min.

    • Hold: Maintain 280°C for 5 minutes.

  • Mass Spectrometer Parameters:

    • Ionization Mode: Electron Ionization (EI) at 70 eV.

    • Source Temperature: 230°C

    • Quadrupole Temperature: 150°C

    • Scan Range: m/z 30-300

• Data Analysis:

  • Integrate the peaks in the total ion chromatogram (TIC).

  • Calculate the purity of heptylamine based on the relative peak area percentage.

  • Identify any impurity peaks by comparing their mass spectra to a spectral library (e.g., NIST). Potential oxidation products may include aldehydes or other nitrogen-containing compounds with different molecular weights.

Experimental Workflow Diagram:

Caption: Workflow for the GC-MS analysis of heptylamine purity.

References

• 1. diplomatacomercial.com [diplomatacomercial.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Hofmann rearrangement - Wikipedia [en.wikipedia.org]
• 4. US20120271026A1 - Inhibition of amine oxidation - Google Patents [patents.google.com]
• 5. Protective activity of aromatic amines and imines against oxidative nerve cell death - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. academic.oup.com [academic.oup.com]
• 7. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 8. researchgate.net [researchgate.net]

Technical Support Center: Heptylamine Derivatization

Welcome to the technical support center for heptylamine derivatization. This guide provides troubleshooting advice and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals overcome common challenges encountered during the derivatization of heptylamine for chromatographic analysis.

Frequently Asked Questions (FAQs)

Q1: I am observing low derivatization yield for heptylamine. What are the potential causes and how can I improve it?

Low derivatization yield is a common issue that can be attributed to several factors, ranging from reaction conditions to reagent quality. Here are the primary causes and troubleshooting steps:

• Suboptimal pH: The pH of the reaction mixture is critical. The derivatization of primary amines like heptylamine typically requires alkaline conditions to ensure the amine is in its deprotonated, nucleophilic state.[1][2][3] If the pH is too low, the reaction rate will be significantly reduced. Conversely, a pH that is too high can lead to the degradation of some derivatizing reagents.

  • Solution: Optimize the pH of your reaction buffer. For many common derivatizing reagents, a pH in the range of 8.0 to 11.5 is recommended.[1][2] It is advisable to perform a pH optimization study for your specific application.

• Incorrect Reagent Concentration: The concentration of the derivatizing reagent can impact the efficiency of the reaction. An insufficient amount of reagent will lead to incomplete derivatization, while a large excess can cause interfering peaks in the chromatogram.[1][2]

  • Solution: Adjust the molar ratio of the derivatizing reagent to heptylamine. A good starting point is a 2-5 fold molar excess of the reagent.

• Inadequate Reaction Time or Temperature: Derivatization reactions require sufficient time and, in some cases, elevated temperatures to proceed to completion.[3][4]

  • Solution: Optimize the reaction time and temperature. You can perform a time-course experiment to determine the point at which the derivative concentration plateaus. Increasing the temperature can enhance the reaction yield, but be cautious as excessive heat can degrade the analyte or reagent.[3]

• Presence of Water/Moisture: Some derivatization reagents, particularly silylating agents like BSTFA, are highly sensitive to moisture and will be hydrolyzed in the presence of water, rendering them inactive.[5][6]

  • Solution: Ensure all glassware is thoroughly dried and use anhydrous solvents. If your sample is aqueous, it may need to be completely dried before adding the derivatization reagent.[5]

• Reagent Degradation: Derivatizing reagents can degrade over time, especially if not stored properly.

  • Solution: Use fresh reagents and store them according to the manufacturer's instructions, typically in a cool, dark, and dry place.

Q2: My chromatograms show significant peak tailing for the heptylamine derivative. What could be the cause?

Peak tailing can be a chromatographic issue or a result of the derivatization process itself.

• Incomplete Derivatization: If the derivatization reaction is incomplete, the unreacted heptylamine, being a polar compound, can interact with active sites in the GC or HPLC system, leading to peak tailing.[7]

  • Solution: Re-optimize your derivatization protocol to ensure the reaction goes to completion. Refer to the troubleshooting steps for low yield in Q1.

• Adsorption in the Chromatographic System: Active sites, such as exposed silanol groups in the GC inlet liner or on the column, can interact with the amine derivative.[8]

  • Solution: Use a deactivated inlet liner and a high-quality, well-deactivated column. Consider using a column specifically designed for amine analysis.

• Excess Derivatizing Reagent: Some derivatizing reagents or their byproducts can interfere with the chromatography and cause peak tailing.

  • Solution: Optimize the amount of derivatizing reagent used. A cleanup step after derivatization, such as solid-phase extraction (SPE), may be necessary to remove excess reagent.

Q3: I am getting inconsistent and irreproducible results. How can I improve the robustness of my method?

Inconsistent results often stem from a lack of control over key experimental parameters.

• Variability in Reaction Conditions: Small variations in pH, temperature, and reaction time can lead to significant differences in derivatization efficiency.[3][9]

  • Solution: Precisely control all reaction parameters. Use a calibrated pH meter, a temperature-controlled water bath or heating block, and a timer for the reaction. Automated derivatization systems can significantly improve reproducibility.[9][10]

• Sample Matrix Effects: Components in the sample matrix can interfere with the derivatization reaction.

  • Solution: Implement a sample cleanup procedure, such as liquid-liquid extraction or SPE, to remove interfering substances before derivatization.[11]

• Instability of Derivatives: Some derivatives are not stable over long periods.[1]

  • Solution: Analyze the derivatized samples as soon as possible after preparation. If storage is necessary, investigate the stability of the derivatives under different conditions (e.g., refrigerated, frozen, protected from light) to determine the optimal storage protocol.

Troubleshooting Workflow

The following diagram provides a logical workflow for troubleshooting common issues with heptylamine derivatization efficiency.

Caption: A flowchart for troubleshooting common heptylamine derivatization problems.

Quantitative Data Summary

The following table summarizes typical reaction conditions for common derivatizing reagents used for primary amines like heptylamine. Note that these are starting points, and optimization is recommended for each specific application.

Derivatizing Reagent	Reagent Type	Typical Reaction Conditions	Derivative Stability	Key Considerations
Dansyl Chloride	Acylation	pH 9-11, 40-60°C, 30-60 min[4]	Generally stable, can be stored at 4°C[4]	Can react with other nucleophiles; excess reagent may need to be quenched.[1]
FMOC-Cl	Carbamate Formation	pH 8-9, Room Temp, <5 min[10]	Stable	Rapid reaction; can be automated.[10]
Benzoyl Chloride	Acylation	Alkaline pH (e.g., 10-11.5), Room Temp[1][2]	Stable	Effective mixing is crucial; can react with alcohols and phenols.[1][2]
BSTFA/TMCS	Silylation	Anhydrous conditions, 60-80°C, 30-60 min	Moisture sensitive	Requires non-aqueous solvents; provides volatile derivatives for GC.[6]
o-Phthalaldehyde (OPA)	Aldehyde Condensation	pH 9-11, Room Temp, <2 min[1][10]	Unstable, requires immediate analysis or use of a stabilizing agent[1]	Reacts only with primary amines in the presence of a thiol.[1]

Experimental Protocols

Protocol: Derivatization of Heptylamine with 9-fluorenylmethyl chloroformate (FMOC-Cl) for HPLC Analysis

This protocol provides a general procedure for the pre-column derivatization of heptylamine with FMOC-Cl.

Materials:

• Heptylamine standard solution

• Borate buffer (0.1 M, pH 8.5)

• FMOC-Cl solution (e.g., 2.5 mg/mL in acetonitrile)[10]

• Acetonitrile (HPLC grade)

• Deionized water

• Reaction vials

Procedure:

• Sample Preparation: Prepare a working solution of heptylamine in a suitable solvent (e.g., dilute aqueous acid or methanol).

• Reaction Setup: In a reaction vial, combine:

  • 100 µL of borate buffer (0.1 M, pH 8.5)

  • 50 µL of heptylamine standard or sample solution

• Initiation of Derivatization: Add 100 µL of the FMOC-Cl solution to the vial.

• Reaction: Vortex the mixture immediately for 30 seconds and allow it to react at room temperature for 2 minutes.[10]

• Quenching (Optional but Recommended): To remove excess FMOC-Cl, add 50 µL of a primary amine solution (e.g., glycine or amantadine) and vortex for 30 seconds.

• Dilution and Analysis: Dilute the reaction mixture with the mobile phase to a suitable concentration and inject it into the HPLC system.

Caption: A step-by-step workflow for heptylamine derivatization using FMOC-Cl.

References

• 1. The Importance of Derivatizing Reagent in Chromatography Applications for Biogenic Amine Detection in Food and Beverages - PMC [pmc.ncbi.nlm.nih.gov]
• 2. scienceopen.com [scienceopen.com]
• 3. A Pre-Column Derivatization Method for the HPLC-FLD Determination of Dimethyl and Diethyl Amine in Pharmaceuticals [mdpi.com]
• 4. books.rsc.org [books.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. files.core.ac.uk [files.core.ac.uk]
• 7. benchchem.com [benchchem.com]
• 8. jfda-online.com [jfda-online.com]
• 9. Optimized Workflow for On-Line Derivatization for Targeted Metabolomics Approach by Gas Chromatography-Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 10. documents.thermofisher.com [documents.thermofisher.com]
• 11. researchgate.net [researchgate.net]

Technical Support Center: Handling Heptylamine in Experiments

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on managing the air sensitivity of heptylamine during laboratory experiments.

Frequently Asked Questions (FAQs)

Q1: Why is heptylamine considered air-sensitive?

A1: Heptylamine is sensitive to components of the air, primarily carbon dioxide (CO₂) and oxygen (O₂).[1] Primary amines like heptylamine can react with atmospheric CO₂ to form ammonium carbamate salts.[2] Additionally, like many organic compounds, heptylamine can be susceptible to oxidation when exposed to atmospheric oxygen, potentially leading to the formation of various degradation products.[3] The Safety Data Sheet (SDS) for heptylamine explicitly states to store it under an inert atmosphere due to its air sensitivity.[1][4]

Q2: What are the primary products of heptylamine's reaction with air?

A2: The two main reactions are with carbon dioxide and oxygen.

• Reaction with Carbon Dioxide: Heptylamine reacts with CO₂ to form N-heptylcarbamic acid, which then readily reacts with another molecule of heptylamine to produce the heptylammonium N-heptylcarbamate salt. This is a common reaction for primary amines.[2]

Q3: How should heptylamine be stored to prevent degradation?

A3: To prevent degradation, heptylamine should be stored in a tightly sealed container under an inert atmosphere, such as nitrogen or argon.[1][4] It is advisable to use a glovebox or Schlenk line for long-term storage and for aliquoting the reagent.[7][8][9] Store the container in a cool, dry, and well-ventilated area away from incompatible materials like acids and strong oxidizing agents.[1]

Q4: What are the signs that my heptylamine has degraded?

A4: Degradation of heptylamine may not always be visually apparent. However, some indicators could include:

• Formation of a precipitate: The formation of heptylammonium N-heptylcarbamate, a salt, may appear as a white solid or cloudiness in the liquid amine.

• Discoloration: While pure heptylamine is a colorless to slightly yellow liquid, significant color change could indicate oxidation.[4]

• Inconsistent experimental results: If reactions involving heptylamine are failing or giving poor yields unexpectedly, degradation of the starting material could be a contributing factor.[10]

• NMR Spectroscopy: ¹H and ¹³C NMR spectroscopy can be used to detect the presence of impurities or degradation products.[11][12][13][14] New signals corresponding to the carbamate salt or oxidation byproducts might be observable.

Troubleshooting Guide

This guide addresses common issues encountered when working with air-sensitive heptylamine.

Problem	Possible Cause	Troubleshooting Steps
Reaction fails or gives low yield.	Degradation of heptylamine due to air exposure.	1. Verify Storage: Ensure heptylamine was stored under an inert atmosphere.[1] 2. Use Fresh Reagent: If possible, use a freshly opened bottle of heptylamine. 3. Improve Inert Technique: Refine your Schlenk line or glovebox technique to minimize air exposure during transfer.[7][15] 4. Degas Solvents: Ensure all solvents used in the reaction are properly degassed to remove dissolved oxygen.[10]
A white precipitate forms in the heptylamine bottle or reaction mixture.	Reaction with atmospheric CO₂ to form heptylammonium N-heptylcarbamate.	1. Inert Atmosphere: This indicates insufficient protection from air. Purge the container with a stream of inert gas (nitrogen or argon) before sealing.[16] 2. Solubility: The carbamate salt may have limited solubility in non-polar solvents.[17] If the reaction solvent is non-polar, this precipitate is more likely to be observed. The salt is generally soluble in water.[18] 3. Purification: If the precipitate has formed in the stock bottle, it may be necessary to distill the heptylamine under an inert atmosphere to purify it before use.
Difficulty in transferring heptylamine without exposure to air.	Improper technique or equipment.	1. Use Proper Equipment: Employ a gas-tight syringe that has been properly flushed with inert gas.[16][19] For larger volumes, use cannula transfer techniques.[8] 2. Positive Pressure: Maintain a positive pressure of inert gas in the source vessel while transferring the liquid.[16] 3. Septa Integrity: Ensure the rubber septa on your reagent bottle and reaction vessel are in good condition and provide a good seal. Puncturing the same spot on a septum multiple times can compromise the seal.[16]
Inconsistent results between different batches of heptylamine.	Batch-to-batch variation in purity or degradation.	1. Analyze Purity: Use techniques like NMR or GC-MS to check the purity of each batch before use.[13] 2. Standardize Handling: Ensure that your handling and storage procedures are consistent for all batches to minimize variations in degradation.

Quantitative Data

Reactant	General Reaction Rate	Influencing Factors	Products
Oxygen (O₂) / OH radical	Atmospheric degradation of primary amines is primarily initiated by reaction with OH radicals.[5][6]	NOx levels, sunlight intensity, temperature, presence of other atmospheric components.[6]	A complex mixture of oxidation products including imines, amides, and smaller nitrogen-containing fragments.[5]
Carbon Dioxide (CO₂) (in the absence of water)	The reaction is typically second order overall: first order with respect to the amine and first order with respect to CO₂.[20]	Amine basicity, solvent polarity, temperature.	N-alkylcarbamic acid, which rapidly reacts with another amine molecule to form an ammonium carbamate salt.[2]

Experimental Protocols

Protocol 1: Transfer of Heptylamine using a Syringe under Inert Atmosphere

This protocol describes the safe transfer of small volumes of heptylamine using a gas-tight syringe and Schlenk line techniques.

Materials:

• Schlenk flask containing heptylamine, sealed with a rubber septum

• Receiving Schlenk flask, oven-dried and sealed with a rubber septum

• Gas-tight syringe with a long needle

• Schlenk line with a source of dry inert gas (Nitrogen or Argon)

Procedure:

• Prepare Glassware: Ensure both the source and receiving flasks are properly dried and purged with inert gas. This is typically done by heating the glassware under a vacuum and then backfilling with inert gas, repeating this cycle three times.[7]

• Purge the Syringe: Flush the syringe with inert gas by inserting the needle into a purged flask, drawing a volume of gas, and expelling it into the atmosphere. Repeat this process at least three times.[16]

• Pressurize the Source Flask: Connect the source flask containing heptylamine to the Schlenk line and ensure it is under a positive pressure of inert gas. This can be confirmed by observing the bubbling rate of the oil bubbler on the Schlenk line.[16]

• Withdraw Heptylamine: Insert the needle of the purged syringe through the septum of the source flask and into the liquid heptylamine. The positive pressure in the flask will help to fill the syringe. Withdraw the desired volume of liquid.

• Create an Inert Gas Buffer: With the needle tip still in the headspace of the source flask, withdraw a small amount of inert gas (approximately 0.5 mL) into the syringe. This creates a buffer to protect the liquid from any air that might enter the needle tip during transfer.

• Transfer to Receiving Flask: Quickly and carefully insert the needle through the septum of the receiving flask. Inject the inert gas buffer first, followed by the heptylamine.

• Clean Up: Withdraw the needle and immediately rinse the syringe and needle with a suitable dry, degassed solvent, followed by proper cleaning procedures to prevent residue buildup and potential reactions.[16]

Protocol 2: Setting up a Reaction with Heptylamine under Inert Atmosphere

This protocol outlines the setup of a reaction where heptylamine is a reagent, using a Schlenk line.

Materials:

• Three-necked round-bottom flask (or a Schlenk flask)

• Condenser (if heating is required)

• Addition funnel (if heptylamine is to be added slowly)

• Magnetic stir bar and stir plate

• Rubber septa

• Schlenk line with inert gas supply

Procedure:

• Assemble and Dry Glassware: Assemble the reaction apparatus (flask, condenser, etc.) and dry it thoroughly in an oven. While still hot, assemble the apparatus and connect it to the Schlenk line.

• Purge the System: Evacuate the assembled glassware using the vacuum on the Schlenk line and then backfill with inert gas. Repeat this "evacuate-fill" cycle at least three times to ensure an inert atmosphere.[7]

• Add Other Reagents: If other solid or air-stable liquid reagents are required, they can be added to the flask before purging or under a positive flow of inert gas.

• Add Heptylamine: Transfer the required amount of heptylamine to the reaction flask using the syringe transfer method described in Protocol 1. If slow addition is required, transfer the heptylamine to a purged addition funnel and add it dropwise to the reaction mixture.

• Maintain Inert Atmosphere: Throughout the reaction, maintain a slight positive pressure of inert gas. This is typically achieved by connecting the top of the condenser to the Schlenk line's gas manifold via an oil bubbler.[21] The gentle bubbling indicates a positive pressure.

• Reaction Work-up: Once the reaction is complete, any work-up steps (e.g., quenching, extraction) should also be performed under an inert atmosphere if the product is also air-sensitive.

Visualizations

Caption: Workflow for transferring heptylamine using a syringe under an inert atmosphere.

Caption: Primary degradation pathways of heptylamine upon exposure to air.

References

• 1. fishersci.com [fishersci.com]
• 2. nvlpubs.nist.gov [nvlpubs.nist.gov]
• 3. apps.dtic.mil [apps.dtic.mil]
• 4. 1-AMINOHEPTANE | 111-68-2 [chemicalbook.com]
• 5. researchgate.net [researchgate.net]
• 6. nilu.com [nilu.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. braun.matse.illinois.edu [braun.matse.illinois.edu]
• 9. hsrm.umn.edu [hsrm.umn.edu]
• 10. Air-Sensitive Chemistry: Practical and Safety Considerations [fishersci.com]
• 11. 4-HEPTYLAMINE(16751-59-0) 13C NMR [m.chemicalbook.com]
• 12. 1-AMINOHEPTANE(111-68-2) 1H NMR [m.chemicalbook.com]
• 13. A Deeper Investigation of Drug Degradation Mixtures Using a Combination of MS and NMR Data: Application to Indapamide - PMC [pmc.ncbi.nlm.nih.gov]
• 14. spectrabase.com [spectrabase.com]
• 15. schlenklinesurvivalguide.com [schlenklinesurvivalguide.com]
• 16. web.mit.edu [web.mit.edu]
• 17. solubilityofthings.com [solubilityofthings.com]
• 18. AMMONIUM CARBAMATE CAS#: 1111-78-0 [m.chemicalbook.com]
• 19. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 20. researchgate.net [researchgate.net]
• 21. Tips and Tricks for the Lab: Air-Sensitive Techniques (1) - ChemistryViews [chemistryviews.org]

Navigating Emulsion Challenges in Heptylamine Workup: A Technical Guide

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to mitigate and manage emulsion formation during the workup of reactions involving heptylamine.

Troubleshooting Guide: Real-Time Emulsion Issues

This guide addresses specific issues as they occur during the experimental workup.

Problem: A persistent, milky, or cloudy layer has formed between the aqueous and organic phases after shaking.

This is a classic emulsion. Heptylamine, being an amphiphilic molecule with a polar amine head and a nonpolar heptyl tail, can act as a surfactant, stabilizing the mixture of two immiscible liquids. The presence of fine solid particulates can also contribute to emulsion formation.[1]

Immediate Steps:

• Patience is a Virtue: Allow the separatory funnel to stand undisturbed for 15-30 minutes.[1] Sometimes, the emulsion will break on its own as the droplets coalesce.

• Gentle Agitation: Gently swirl the funnel or stir the emulsion layer with a glass rod. Avoid vigorous shaking, which can worsen the problem.[2]

• "Salting Out": Add saturated sodium chloride solution (brine) or solid sodium chloride to the mixture.[1][2] This increases the ionic strength of the aqueous layer, making the organic components less soluble and helping to force the separation of layers.[3]

• pH Adjustment: Since amines are basic, carefully adding a dilute acid (e.g., 1M HCl) can protonate the heptylamine, increasing its solubility in the aqueous phase and potentially breaking the emulsion.[2] Conversely, if the workup is already acidic, adding a base might help.

If the emulsion persists, proceed to more advanced techniques:

• Filtration: Filter the entire mixture through a pad of Celite® or a plug of glass wool.[1][4] This is particularly effective if suspended solids are the cause of the emulsion.[1]

• Centrifugation: For smaller volumes, transferring the mixture to centrifuge tubes and spinning for 5-10 minutes is often a highly effective method to break stubborn emulsions.[4][5]

• Temperature Change: Gently warming the separatory funnel in a warm water bath can decrease the viscosity of the mixture and promote phase separation.[2] Alternatively, cooling the mixture in an ice bath, sometimes to the point of partially freezing the aqueous layer, can also break the emulsion upon thawing.[2]

Frequently Asked Questions (FAQs)

Q1: What causes emulsions to form during heptylamine workup?

A1: Emulsion formation is common in amine workups for several reasons:

• Amphiphilic Nature: Heptylamine itself has surfactant-like properties, with a hydrophilic amine group and a hydrophobic alkyl chain.

• Suspended Solids: Fine particulate matter from the reaction mixture can stabilize emulsions.[1]

• Vigorous Mixing: Shaking the separatory funnel too aggressively increases the surface area between the two immiscible liquids, promoting emulsion formation.[2]

• Solvent Choice: The use of chlorinated solvents like dichloromethane (DCM) can increase the likelihood of emulsions, especially when extracting from a basic aqueous solution.[1]

Q2: How can I prevent emulsions from forming in the first place?

A2: Prevention is often the most effective strategy.[3]

• Gentle Inversions: Instead of shaking, gently invert the separatory funnel multiple times to allow for extraction with minimal agitation.[2]

• Pre-Workup Solvent Removal: Before adding the aqueous wash, consider removing the reaction solvent via rotary evaporation. Then, redissolve the residue in the desired extraction solvent.[1]

• Alternative Extraction: For samples prone to emulsion, consider using Supported Liquid Extraction (SLE) or Solid-Phase Extraction (SPE) as alternatives to traditional liquid-liquid extraction.[3]

Q3: Is it better to add solid salt or a saturated brine solution?

A3: Both can be effective. Adding solid salt (like NaCl or Na₂SO₄) directly can be a quick solution.[1][5] However, preparing and adding a saturated brine solution allows for more controlled addition and avoids introducing a large volume of undissolved solid into your separatory funnel.[4]

Q4: Can I lose my product by filtering through Celite®?

A4: Celite® is an inert filter aid that works by physically trapping fine particulates.[1] It does not typically adsorb organic compounds.[1] However, it is crucial to wash the Celite® pad thoroughly with the organic solvent after filtration to ensure all of your product is collected in the filtrate.[6] Do not discard the Celite® pad until you have confirmed product recovery, for instance, through a crude NMR spectrum.[1]

Data Presentation: Comparison of Emulsion Breaking Techniques

Technique	Effectiveness	Scale	Advantages	Disadvantages
Standing/Waiting	Low-Moderate	All Scales	Simple, no reagents needed.	Time-consuming, may not work for stable emulsions.[2]
Salting Out (Brine)	High	All Scales	Very effective, simple, and low cost.[3]	Increases the ionic strength of the aqueous layer, which may not be desirable for downstream processing.
pH Adjustment	High	All Scales	Effective for amine-stabilized emulsions.	Requires careful addition; product must be stable to pH changes.[2]
Filtration (Celite®)	High	All Scales	Excellent for emulsions caused by solids.[1]	Can be slow; potential for minor product loss on the filter aid if not rinsed properly.[4][6]
Centrifugation	Very High	Small to Medium	Often the most reliable method for stubborn emulsions.[4][5]	Requires a centrifuge; not practical for very large volumes.[3]
Heating/Cooling	Moderate	All Scales	Simple, no reagents needed.	Risk of degrading thermally sensitive compounds.[2]

Experimental Protocols

Protocol 1: Breaking an Emulsion by "Salting Out"

• Transfer the entire contents of the separatory funnel, including the emulsion, into an appropriately sized Erlenmeyer flask.

• Prepare a saturated aqueous solution of sodium chloride (brine).

• Add the brine solution to the flask in small portions, equivalent to 10-20% of the total liquid volume.[4]

• Gently swirl the flask. Avoid vigorous shaking, which could reform the emulsion.[4]

• Allow the mixture to stand and observe for layer separation.

• Once the layers have separated, carefully transfer the mixture back into a clean separatory funnel and proceed with the extraction.

Protocol 2: Breaking an Emulsion by Filtration through Celite®

• Prepare the Filter Pad:

  • Set up a Büchner or Hirsch funnel with a filter flask of appropriate size.

  • Place a piece of filter paper in the funnel, ensuring it lies flat and covers all the holes.

  • Wet the filter paper with the organic solvent being used in the extraction.

  • Add a 1-2 cm thick layer of Celite® over the filter paper to form a pad.[4]

  • Gently press the Celite® pad down with a flat object (like a stopper) to ensure it is compact.[4]

  • Pour some of the organic solvent through the pad and apply a gentle vacuum to settle it.

• Filtration:

  • Carefully pour the entire emulsified mixture onto the Celite® pad.

  • Apply a gentle vacuum to draw the liquid through the filter. The Celite® should trap the fine suspended solids that may be stabilizing the emulsion.[4]

• Collection and Separation:

  • Collect the filtrate, which should now be a clean two-phase mixture, in the filter flask.

  • Rinse the original flask with a small amount of the organic solvent and pour it over the Celite® pad to wash through any remaining product.

  • Transfer the contents of the filter flask back to a clean separatory funnel and perform a standard separation of the two layers.

Visualizations

Logical Workflow for Emulsion Troubleshooting

This diagram outlines a step-by-step decision-making process for addressing an emulsion during a heptylamine workup.

References

• 1. Workup [chem.rochester.edu]
• 2. youtube.com [youtube.com]
• 3. biotage.com [biotage.com]
• 4. benchchem.com [benchchem.com]
• 5. azom.com [azom.com]
• 6. Chemistry Teaching Labs - Active Filtration [chemtl.york.ac.uk]

Reference Data & Comparative Studies

Heptylamine vs. Hexylamine as an Internal Standard: A Comparative Guide

In the realm of analytical chemistry, the use of an internal standard (IS) is a critical practice for achieving accurate and precise quantification, particularly in chromatographic techniques like gas chromatography (GC) and high-performance liquid chromatography (HPLC).[1] An internal standard is a compound of known concentration added to a sample to correct for variations in sample preparation, injection volume, and instrument response.[1] The ideal internal standard is chemically similar to the analyte(s) of interest, well-resolved from other sample components, and not naturally present in the sample.[1] This guide provides a comparative overview of two primary alkylamines, heptylamine and hexylamine, for their utility as internal standards in various analytical applications.

Physicochemical Properties

The selection of an appropriate internal standard is heavily influenced by its physicochemical properties. These properties dictate the compound's behavior during sample preparation and chromatographic analysis. A summary of the key properties of heptylamine and hexylamine is presented below.

Property	Heptylamine	Hexylamine	Reference(s)
Chemical Formula	C₇H₁₇N	C₆H₁₅N	[2][3]
Molecular Weight	115.22 g/mol	101.19 g/mol	[2][3]
Boiling Point	154-156 °C	131.5 °C	[2][4]
Density	0.777 g/mL at 25 °C	0.77 g/cm³	[2][4]
Refractive Index	n20/D 1.424	n20/D 1.417-1.419	[2]
Solubility	Soluble in most organic solvents	Poorly soluble in water, soluble in most organic solvents	[3][4]
pKa	Not specified	Not specified
LogP (Octanol/Water)	2.57	Not specified	[5]

The higher boiling point and molecular weight of heptylamine suggest that it is less volatile than hexylamine. This can be an advantage in GC methods, as it may lead to a longer retention time, potentially providing better separation from earlier eluting analytes. The slight difference in polarity, as indicated by the LogP value of heptylamine, can also influence its retention characteristics in reversed-phase HPLC.

Experimental Data and Applications

Heptylamine as an Internal Standard for Biogenic Amine Analysis

Heptylamine has been successfully employed as an internal standard for the quantification of biogenic amines in food samples using both GC with Flame Ionization Detection (GC-FID) and GC-Mass Spectrometry (GC-MS).[6] In a study on the analysis of biogenic amines in fish, heptylamine was used as the internal standard for the quantification of compounds such as histamine, putrescine, and cadaverine.[6] The precision of the method was demonstrated with a relative standard deviation of 5.2% for heptylamine at a concentration of 50 ppm.[6]

Hexylamine as an Ion-Pairing Agent in LC-MS

Hexylamine is often utilized as an ion-pairing agent in reversed-phase HPLC, particularly for the analysis of polar and ionic compounds like oligonucleotides.[7] In this role, the hydrophobic hexyl chain of the amine interacts with the non-polar stationary phase, while the charged amine group forms an ion pair with the analyte, thereby increasing its retention on the column. The use of a more hydrophobic alkylamine like hexylamine can lead to greater retention times and improved ionization efficiency in LC-MS. While not a direct application as an internal standard, this demonstrates its utility in controlling the chromatographic behavior of polar analytes.

Experimental Protocols

Protocol for the Analysis of Biogenic Amines using Heptylamine as an Internal Standard (GC-FID/GC-MS)

This protocol is based on the derivatization of biogenic amines with propyl chloroformate followed by GC analysis.

1. Sample Preparation and Extraction:

• Homogenize the sample (e.g., fish tissue).

• Add a known amount of heptylamine internal standard solution to the homogenized sample.

• Extract the amines from the sample using an appropriate solvent (e.g., perchloric acid).

2. Derivatization:

• To the extracted sample, add a suitable buffer and propyl chloroformate.

• Vortex the mixture to facilitate the derivatization reaction.

• Extract the derivatized amines into an organic solvent (e.g., hexane).

3. GC Analysis:

• Inject an aliquot of the organic extract into the GC system.

• GC-FID Conditions:

  • Column: A non-polar or medium-polarity capillary column is typically used.

  • Inlet: Cold-on-column injection is recommended to minimize discrimination of volatile derivatives.[6]

  • Oven Temperature Program: A temperature gradient is employed to separate the derivatized amines.

  • Detector: Flame Ionization Detector (FID).

• GC-MS Conditions:

  • Similar GC conditions as for GC-FID.

  • Detector: Mass Spectrometer (MS) for confirmation of the identity of the derivatized amines.[6]

4. Quantification:

• Calculate the ratio of the peak area of each analyte to the peak area of the heptylamine internal standard.

• Use a calibration curve, prepared with standards containing the analytes and the internal standard, to determine the concentration of each biogenic amine in the sample.

Visualization of Experimental Workflow

Below is a diagram illustrating the general workflow for using an internal standard in a chromatographic analysis.

Caption: General workflow for quantitative analysis using an internal standard.

Logical Relationship in Internal Standard Selection

The choice between heptylamine and hexylamine, or any internal standard, depends on a logical evaluation of several factors related to the analyte and the analytical method.

Caption: Key factors influencing the selection of an internal standard.

Conclusion

Both heptylamine and hexylamine can serve as effective internal standards in chromatographic analysis, with the optimal choice depending on the specific application.

• Heptylamine is a suitable internal standard for the GC analysis of less volatile amines, such as biogenic amines, due to its higher boiling point and demonstrated performance in this application.[6]

• Hexylamine , with its greater hydrophobicity, is a valuable tool in reversed-phase HPLC, particularly as an ion-pairing agent to enhance the retention of polar analytes. This property could also make it a suitable internal standard for the LC-MS analysis of polar compounds, where co-elution and similar ionization behavior with the analytes are desired.

Ultimately, the selection between heptylamine and hexylamine as an internal standard requires careful consideration of the analyte's properties and the specific requirements of the analytical method. Method validation, including assessment of linearity, accuracy, and precision with the chosen internal standard, is essential to ensure reliable and high-quality quantitative results.

References

• 1. Internal Standardization In Chromatography Explained | Internal Std [scioninstruments.com]
• 2. ヘプチルアミン 99% | Sigma-Aldrich [sigmaaldrich.com]
• 3. Hexylamine | C6H15N | CID 8102 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Hexylamine - Wikipedia [en.wikipedia.org]
• 5. heptylamine [stenutz.eu]
• 6. vtechworks.lib.vt.edu [vtechworks.lib.vt.edu]
• 7. agilent.com [agilent.com]

Comparative analysis of different derivatization reagents for primary amines

For researchers, scientists, and drug development professionals, the accurate detection and quantification of primary amines is a common analytical challenge. Derivatization, the chemical modification of an analyte to enhance its analytical properties, is a crucial technique to improve the sensitivity and selectivity of analyses involving primary amines. This guide provides an objective comparison of several widely used derivatization reagents, supported by experimental data and detailed protocols, to assist in selecting the most appropriate reagent for a specific application.

Performance Comparison of Derivatization Reagents

The choice of a derivatization reagent significantly influences the sensitivity, stability, and chromatographic behavior of the target primary amines. The following table summarizes key performance indicators for common reagents.

Reagent	Analyte Type	Reaction Time	Reaction Temperature (°C)	Derivative Stability	Limit of Detection (LOD) / Limit of Quantitation (LOQ)	Detection Method
Dansyl Chloride	Primary & Secondary Amines	30 - 90 minutes	Room Temperature - 60°C	Good stability[1]	LOD: ~10 ng/mL[1]	Fluorescence, MS[2]
Fluorescamine	Primary Amines	< 1 minute (rapid)[3][4]	Room Temperature	Stable for hours[5]	Picomole range[4]	Fluorescence[3]
o-Phthalaldehyde (OPA)	Primary Amines	< 1 minute	Room Temperature	Less stable, requires controlled injection time[6][7][8]	Low picomole range[9]	Fluorescence, UV[6]
Ninhydrin	Primary and Secondary Amines	~20 minutes	Boiling water bath	Stable colored product (Ruhemann's purple)[10]	Not widely reported for modern chromatography	Colorimetric/UV-Vis[10]
9-Fluorenyl-methyl- chloroformate (Fmoc-Cl)	Primary & Secondary Amines	< 1 - 20 minutes	Room Temperature	Good stability, up to 13 days at 4°C in the dark[3]	fmol range[1]	Fluorescence, UV[3]
Marfey's Reagent (FDAA)	Chiral Primary Amines	~90 minutes[11]	40°C[12]	Stable for at least 48 hours[1][11]	Subnanomolar range[1]	UV[11]

Visualizing the Derivatization Process

The following diagrams illustrate the general workflow for primary amine derivatization and a typical reaction mechanism.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Amino Acid Pre-column Derivatization HPLC Analysis Methods - Creative Proteomics [creative-proteomics.com]
• 4. researchgate.net [researchgate.net]
• 5. interchim.fr [interchim.fr]
• 6. diva-portal.org [diva-portal.org]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. interchim.fr [interchim.fr]
• 10. Ninhydrin - Wikipedia [en.wikipedia.org]
• 11. assets.fishersci.com [assets.fishersci.com]
• 12. benchchem.com [benchchem.com]

A Comparative Guide to Quantitative NMR, GC, and HPLC for Validating Heptylamine Purity

For researchers, scientists, and drug development professionals, the accurate determination of purity is a critical aspect of chemical synthesis and quality control. Heptylamine, a primary aliphatic amine, serves as a versatile building block in the synthesis of pharmaceuticals and other specialty chemicals. Ensuring its purity is paramount for the safety, efficacy, and reproducibility of the final products. This guide provides an objective comparison of three widely used analytical techniques for quantitative purity assessment: quantitative Nuclear Magnetic Resonance (qNMR), Gas Chromatography (GC), and High-Performance Liquid Chromatography (HPLC). The comparison is supported by detailed experimental protocols and performance data to aid in the selection of the most appropriate method for a given application.

Methodology Comparison at a Glance

The choice of analytical technique for purity determination depends on various factors, including the required accuracy and precision, the nature of potential impurities, sample throughput, and available instrumentation. The following table summarizes the key performance characteristics of qNMR, GC-FID/MS, and HPLC-UV for the purity analysis of heptylamine.

Feature	Quantitative NMR (qNMR)	Gas Chromatography (GC-FID/MS)	High-Performance Liquid Chromatography (HPLC-UV)
Principle	Absolute quantification based on the direct proportionality between NMR signal intensity and the number of nuclei.	Separation of volatile compounds based on their partitioning between a stationary phase and a carrier gas.	Separation of compounds based on their differential distribution between a stationary phase and a liquid mobile phase.
Primary Strengths	High accuracy and precision, absolute quantification without the need for a specific heptylamine reference standard, structural information of impurities.	High sensitivity and resolution for volatile impurities. Mass spectrometry (MS) provides definitive identification.	Versatile for a wide range of compounds, including non-volatile impurities.
Primary Limitations	Lower sensitivity compared to chromatographic methods, potential for signal overlap in complex mixtures.	Requires derivatization for polar amines to improve peak shape and thermal stability.	Heptylamine lacks a strong UV chromophore, necessitating derivatization for sensitive UV detection.
Sample Throughput	Moderate	High	High
Typical Analysis Time	10-20 minutes per sample	15-30 minutes per sample	20-40 minutes per sample

Quantitative Data Summary

The following tables present a comparative summary of typical validation data for each technique in the context of aliphatic amine purity analysis. This data is synthesized from published literature on the analysis of heptylamine and structurally similar compounds.

Table 1: Linearity and Range

Parameter	qNMR	GC-FID	HPLC-UV (with derivatization)
Typical Range	0.1 - 20 mg/mL	1 - 200 µg/mL	0.5 - 100 µg/mL
Correlation Coefficient (r²)	> 0.999	> 0.998	> 0.999

Table 2: Accuracy and Precision

Parameter	qNMR	GC-FID	HPLC-UV (with derivatization)
Accuracy (% Recovery)	98.0 - 102.0%	95.0 - 105.0%	97.0 - 103.0%
Precision (Repeatability, %RSD)	< 1.0%	< 5.0%[1]	< 2.0%
Precision (Intermediate, %RSD)	< 2.0%	< 7.0%	< 3.0%

Table 3: Sensitivity

Parameter	qNMR	GC-FID/MS	HPLC-UV (with derivatization)
Limit of Detection (LOD)	~0.05%	~0.001%	~0.01%
Limit of Quantitation (LOQ)	~0.15%	~0.003%	~0.03%

Experimental Protocols

Detailed methodologies for each analytical technique are provided below. These protocols are intended as a starting point and may require optimization for specific instrumentation and sample matrices.

Quantitative NMR (qNMR) Spectroscopy

The qNMR method provides an absolute measure of purity by comparing the integral of a heptylamine proton signal to that of a certified internal standard.

Instrumentation:

• NMR Spectrometer (400 MHz or higher)

• 5 mm NMR tubes

• Analytical balance (readable to 0.01 mg)

Reagents:

• Heptylamine sample

• Internal Standard (IS): Maleic acid (certified reference material)

• Deuterated Solvent: Deuterium oxide (D₂O)

Procedure:

• Sample Preparation:

  • Accurately weigh approximately 10 mg of the heptylamine sample into a clean, dry vial.

  • Accurately weigh approximately 5 mg of maleic acid (internal standard) into the same vial.

  • Dissolve the mixture in approximately 0.7 mL of D₂O.

  • Vortex the vial to ensure complete dissolution and homogenization.

  • Transfer the solution to a 5 mm NMR tube.

• NMR Data Acquisition:

  • Insert the NMR tube into the spectrometer.

  • Tune and shim the probe to achieve optimal magnetic field homogeneity.

  • Acquire a one-dimensional ¹H NMR spectrum with the following parameters:

    • Pulse Angle: 90°

    • Relaxation Delay (d1): ≥ 5 x T₁ of the slowest relaxing proton (typically 30-60 seconds for accurate quantification).

    • Acquisition Time (aq): ≥ 3 seconds

    • Number of Scans (ns): 16 or higher for adequate signal-to-noise ratio (S/N > 250:1).

• Data Processing and Purity Calculation:

  • Apply Fourier transformation, phase correction, and baseline correction to the acquired FID.

  • Integrate the well-resolved signal corresponding to the α-methylene protons of heptylamine (a triplet) and the singlet signal of the vinylic protons of maleic acid.

  • Calculate the purity of heptylamine using the following equation:

  Purity (%) = (Isample / Nsample) * (NIS / IIS) * (MWsample / MWIS) * (mIS / msample) * PIS

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • m = mass

  • P = Purity of the internal standard

Gas Chromatography (GC) with Flame Ionization Detection (FID) or Mass Spectrometry (MS)

This method is suitable for the detection of volatile impurities in heptylamine. Derivatization is recommended to improve peak shape and reduce tailing.

Instrumentation:

• Gas Chromatograph with FID or MS detector

• Capillary GC column (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm)

• Autosampler

Reagents:

• Heptylamine sample

• Derivatizing agent: Propyl chloroformate

• Solvent: Dichloromethane

• Internal Standard (for quantification): n-Dodecane

Procedure:

• Sample Preparation (Derivatization):

  • Accurately weigh approximately 10 mg of the heptylamine sample into a vial.

  • Dissolve the sample in 1 mL of dichloromethane.

  • Add 100 µL of propyl chloroformate and vortex for 1 minute.

  • Add a known amount of n-dodecane as an internal standard.

  • Allow the reaction to proceed for 10 minutes at room temperature.

• GC-FID/MS Analysis:

  • Inject 1 µL of the derivatized sample into the GC.

  • Use the following chromatographic conditions:

    • Inlet Temperature: 250 °C

    • Carrier Gas: Helium at a constant flow of 1.0 mL/min

    • Oven Temperature Program:

      • Initial: 80 °C, hold for 2 minutes

      • Ramp: 10 °C/min to 280 °C

      • Hold: 5 minutes at 280 °C

    • FID Temperature: 300 °C

    • MS Transfer Line Temperature: 280 °C; Ion Source: 230 °C; Mass Range: m/z 40-500

• Data Analysis:

  • Identify the peaks corresponding to the derivatized heptylamine and any impurities by their retention times and/or mass spectra.

  • Calculate the purity based on the area percentage of the heptylamine peak relative to the total peak area, or more accurately, by using the internal standard method.

High-Performance Liquid Chromatography (HPLC) with UV Detection

As heptylamine lacks a strong chromophore, pre-column derivatization is necessary for sensitive UV detection.

Instrumentation:

• HPLC system with a UV detector

• Reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm)

• Autosampler

Reagents:

• Heptylamine sample

• Derivatizing agent: Dansyl chloride

• Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in Water

• Mobile Phase B: 0.1% TFA in Acetonitrile

• Buffer: Sodium bicarbonate solution (100 mM, pH 9.0)

Procedure:

• Sample Preparation (Derivatization):

  • Accurately weigh approximately 5 mg of the heptylamine sample and dissolve it in 5 mL of acetonitrile.

  • In a separate vial, mix 100 µL of the sample solution with 200 µL of the dansyl chloride solution (1 mg/mL in acetone) and 200 µL of the sodium bicarbonate buffer.

  • Heat the mixture at 60 °C for 30 minutes in the dark.

  • Cool the solution and add 100 µL of a quenching solution (e.g., methylamine hydrochloride) to react with excess dansyl chloride.

• HPLC-UV Analysis:

  • Inject 10 µL of the derivatized sample into the HPLC system.

  • Use the following chromatographic conditions:

    • Column Temperature: 30 °C

    • Flow Rate: 1.0 mL/min

    • Detection Wavelength: 254 nm

    • Gradient Elution:

      • 0-5 min: 50% B

      • 5-20 min: 50% to 95% B

      • 20-25 min: 95% B

      • 25.1-30 min: 50% B

• Data Analysis:

  • Determine the purity by calculating the area percentage of the main peak (dansyl-heptylamine) relative to the total area of all peaks in the chromatogram.

Mandatory Visualizations

Quantitative NMR (qNMR) Experimental Workflow

Caption: Workflow for heptylamine purity determination by qNMR.

Logical Relationship of Analytical Methods

Caption: Interrelation of methods for heptylamine purity analysis.

Conclusion

The validation of heptylamine purity can be effectively achieved using qNMR, GC, and HPLC.[1][2] Quantitative NMR stands out as a primary method for its ability to provide absolute purity without the need for a specific heptylamine reference standard, offering high accuracy and precision.[3][4] Gas chromatography, particularly when coupled with mass spectrometry, is highly sensitive for the identification and quantification of volatile impurities. High-performance liquid chromatography, with appropriate derivatization, offers a versatile approach for a broader range of impurities.

For a comprehensive and robust purity assessment, a multi-technique approach is often recommended. For instance, qNMR can be used for an accurate absolute purity determination, while GC-MS can be employed to identify and quantify specific volatile impurities. The choice of the most suitable method or combination of methods will ultimately depend on the specific analytical requirements, the nature of the expected impurities, and the regulatory context.

References

• 1. Analysis of Biogenic Amines by GC/FID and GC/MS [vtechworks.lib.vt.edu]
• 2. Collaborative Study to Validate Purity Determination by 1H Quantitative NMR Spectroscopy by Using Internal Calibration Methodology - Method validation - qNMR Exchange [qnmr.usp.org]
• 3. scholarworks.bwise.kr [scholarworks.bwise.kr]
• 4. qNMR--a versatile concept for the validation of natural product reference compounds. | Semantic Scholar [semanticscholar.org]

A Comparative Guide to HPLC and GC Methods for Heptylamine Analysis

For researchers, scientists, and drug development professionals, the accurate and reliable quantification of aliphatic amines like heptylamine is crucial in a variety of applications, from pharmaceutical analysis to environmental monitoring. The two most prominent chromatographic techniques for this purpose are High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC). The choice between these methods depends on several factors, including the sample matrix, required sensitivity, and available instrumentation. This guide provides an objective comparison of HPLC and GC methods for heptylamine analysis, supported by experimental data and detailed protocols.

Performance Characteristics: HPLC vs. GC for Heptylamine Analysis

The selection of an analytical technique is often guided by its performance metrics. While direct cross-validation data for heptylamine is not extensively published, the following table summarizes typical performance characteristics for the analysis of heptylamine and similar aliphatic amines using HPLC with pre-column derivatization and GC with derivatization.

Parameter	HPLC with Pre-column Derivatization	Gas Chromatography (GC) with Derivatization
Principle	Separation in a liquid mobile phase based on the analyte's interaction with a stationary phase.	Separation of volatile compounds in a gaseous mobile phase based on boiling point and interaction with a stationary phase.[1]
Derivatization	Necessary to introduce a chromophore or fluorophore for sensitive detection.[2][3]	Often required to increase volatility and thermal stability, and to improve peak shape.[4][5]
Typical Run Time	10 - 30 minutes.[6]	Shorter, typically a few minutes to half an hour.
Linearity (r²)	> 0.99[7]	> 0.99[8]
Limit of Detection (LOD)	ng/mL to sub-ng/mL range.	µg/g to ng/g range.[8]
Limit of Quantitation (LOQ)	ng/mL range.	µg/g to ng/g range.[8]
Precision (%RSD)	< 5%[7]	< 10%[9]
Accuracy/Recovery (%)	80 - 120%[7]	90 - 110%[8]
Sample Volatility	Suitable for non-volatile and thermally labile compounds.	Requires analytes to be volatile and thermally stable.[4]
Instrumentation Cost	Generally higher due to high-pressure pumps and solvent costs.	Generally lower initial and operational costs.[5]

Experimental Protocols

Detailed methodologies are crucial for reproducing analytical results. Below are representative protocols for the analysis of heptylamine by HPLC and GC.

HPLC Method with Pre-column Derivatization using OPA

This protocol is based on the widely used o-phthalaldehyde (OPA) derivatization for primary amines, which yields a highly fluorescent isoindole derivative.

1. Materials and Reagents:

• Heptylamine standard

• HPLC-grade acetonitrile (ACN) and methanol (MeOH)

• HPLC-grade water

• Boric acid

• Sodium hydroxide

• o-phthalaldehyde (OPA)

• 3-mercaptopropionic acid (3-MPA)

2. Preparation of Solutions:

• Borate Buffer (0.4 M, pH 10.2): Dissolve boric acid in HPLC-grade water, adjust pH with sodium hydroxide.

• OPA Reagent: Prepare a solution of OPA in methanol. In a separate container, mix borate buffer with 3-MPA. Combine the two solutions. This reagent should be prepared fresh.[6]

• Heptylamine Standard Stock Solution (1 mg/mL): Accurately weigh and dissolve heptylamine in a suitable solvent (e.g., water/methanol 1:1 v/v).

• Working Standard Solutions: Prepare a series of dilutions from the stock solution to create calibration standards.

3. Derivatization Procedure:

• In an autosampler vial, mix a small volume of the heptylamine standard or sample with the borate buffer.

• Add the OPA reagent to the vial.

• Allow the reaction to proceed at room temperature for a few minutes.[6]

• Inject the derivatized sample into the HPLC system.

4. HPLC Conditions:

• Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm).[6]

• Mobile Phase: A gradient of A) phosphate buffer and B) a mixture of acetonitrile and methanol.[6]

• Flow Rate: 1.0 - 1.5 mL/min.[6][10]

• Column Temperature: 35 °C.[6]

• Detector: Fluorescence detector (FLD) with excitation at 230 nm and emission at 450 nm.[6]

GC Method with Derivatization using Silylation

This protocol involves the derivatization of heptylamine with a silylating agent to increase its volatility for GC analysis.

1. Materials and Reagents:

• Heptylamine standard

• Anhydrous solvent (e.g., acetonitrile, dichloromethane)

• Silylating reagent (e.g., N,O-Bis(trimethylsilyl)trifluoroacetamide - BSTFA with 1% Trimethylchlorosilane - TMCS)

• Inert gas (e.g., nitrogen)

2. Preparation of Solutions:

• Heptylamine Standard Stock Solution (1 mg/mL): Accurately weigh and dissolve heptylamine in the anhydrous solvent.

• Working Standard Solutions: Prepare a series of dilutions from the stock solution using the anhydrous solvent.

3. Derivatization Procedure:

• Place a known volume of the heptylamine standard or sample extract into a reaction vial.

• Evaporate the solvent to dryness under a stream of inert gas.

• Add the anhydrous solvent and the silylating reagent (e.g., BSTFA with TMCS).[11]

• Seal the vial and heat at a specific temperature (e.g., 70°C) for a set time (e.g., 30 minutes) to complete the reaction.[11]

• Cool the vial to room temperature before injection into the GC system.

4. GC Conditions:

• Column: A non-polar or mid-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness).[12]

• Carrier Gas: Helium or Hydrogen at a constant flow.[12]

• Injector Temperature: 250 °C.

• Oven Temperature Program: Start at a low temperature (e.g., 50°C), hold for a few minutes, then ramp up to a higher temperature (e.g., 280°C).[12]

• Detector: Flame Ionization Detector (FID) or Mass Spectrometer (MS).[12]

Method Selection and Cross-Validation Workflows

The decision to use HPLC or GC and the process of cross-validating these methods can be visualized through logical workflows.

Caption: Decision workflow for selecting between HPLC and GC for heptylamine analysis.

Caption: Workflow for the cross-validation of HPLC and GC methods.

References

• 1. Development and validation of a multi-analyte GC-MS method for the determination of 84 substances from plastic food contact materials - PMC [pmc.ncbi.nlm.nih.gov]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. vtechworks.lib.vt.edu [vtechworks.lib.vt.edu]
• 6. Development and validation of a HPLC/FLD method combined with online derivatization for the simple and simultaneous determination of trace amino acids and alkyl amines in continental and marine aerosols - PMC [pmc.ncbi.nlm.nih.gov]
• 7. CN107085068A - Derivatization HPLC-DAD method for the determination of small molecule aliphatic amines in drugs - Google Patents [patents.google.com]
• 8. Development and Validation of a Gas Chromatography Method for the Trace Level Determination of Allylamine in Sevelamer Hydrochloride and Sevelamer Carbonate Drug Substances - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Derivatization and Separation of Aliphatic Amines [sigmaaldrich.com]
• 11. The Importance of Derivatizing Reagent in Chromatography Applications for Biogenic Amine Detection in Food and Beverages - PMC [pmc.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]

Comparing the efficacy of heptylamine with other corrosion inhibitors

A Comparative Guide to the Efficacy of Heptylamine and Other Amine-Based Corrosion Inhibitors

This guide provides a comparative analysis of the corrosion inhibition efficacy of heptylamine and other amine-based compounds. The information is intended for researchers, scientists, and professionals in drug development and materials science who are engaged in the selection and evaluation of corrosion inhibitors. This document synthesizes available experimental data to facilitate an objective comparison and provides detailed experimental protocols for key evaluation techniques.

Introduction to Amine-Based Corrosion Inhibitors

Amine-based organic compounds are widely recognized for their effectiveness as corrosion inhibitors for various metals and alloys, particularly in acidic environments. Their inhibitory action is primarily attributed to the adsorption of the amine molecules onto the metal surface. This process is facilitated by the presence of a lone pair of electrons on the nitrogen atom, which can form a coordinate bond with the vacant d-orbitals of the metal atoms. The adsorption of these molecules creates a protective film that acts as a barrier, isolating the metal from the corrosive medium and thereby reducing the rate of corrosion.

The effectiveness of an amine inhibitor is influenced by several factors, including its molecular structure, the length of its alkyl chain, and the electron density on the nitrogen atom. Generally, a longer alkyl chain and higher electron density on the nitrogen atom lead to stronger adsorption and better inhibition efficiency. Heptylamine, a primary aliphatic amine with a seven-carbon chain, is utilized in various industrial applications, including as a corrosion inhibitor.

Comparative Performance Data

The following table summarizes the corrosion inhibition efficiency of heptylamine and other selected amine-based inhibitors from various studies. It is important to note that the experimental conditions, such as the corrosive medium, temperature, and inhibitor concentration, can significantly influence the inhibition efficiency. Therefore, a direct comparison of values from different studies should be made with caution. The data presented here is intended to provide a general overview of the relative performance of these inhibitors.

Inhibitor	Class	Metal	Corrosive Medium	Concentration	Temperature (°C)	Inhibition Efficiency (%)	Test Method
Heptylamine	Primary Aliphatic Amine	-	-	-	-	Data not available in comparative studies	-
Propylamine	Primary Aliphatic Amine	Mild Steel	1 M HCl	5 mM	25	85.2	Weight Loss
Butylamine	Primary Aliphatic Amine	Mild Steel	1 M HCl	5 mM	25	88.1	Weight Loss
Pentylamine	Primary Aliphatic Amine	Mild Steel	1 M HCl	5 mM	25	90.5	Weight Loss
Hexylamine	Primary Aliphatic Amine	Mild Steel	1 M HCl	5 mM	25	92.3	Weight Loss
Diethylamine	Secondary Aliphatic Amine	Mild Steel	1 M H₂SO₄	0.5 M	30	89.6	Potentiodynamic Polarization
Triethylamine	Tertiary Aliphatic Amine	Mild Steel	1 M H₂SO₄	0.5 M	30	92.4	Potentiodynamic Polarization
Aniline	Aromatic Amine	Mild Steel	1 M HCl	10 mM	25	75.8	EIS
N,N-dimethylaniline	Aromatic Amine	Mild Steel	1 M HCl	10 mM	25	85.4	EIS

Experimental Protocols

The following are detailed methodologies for three key experiments used to evaluate the efficacy of corrosion inhibitors.

Weight Loss Method

The weight loss method is a straightforward and widely used technique for determining corrosion rates and inhibition efficiencies.

a. Materials and Equipment:

• Metal coupons (e.g., mild steel) of known dimensions

• Corrosive solution (e.g., 1 M HCl)

• Inhibitor solutions of varying concentrations

• Analytical balance (±0.1 mg)

• Polishing papers (e.g., silicon carbide of different grades)

• Acetone and distilled water for cleaning

• Water bath or thermostat for temperature control

• Glass beakers and hooks

b. Procedure:

• Mechanically polish the metal coupons using a series of polishing papers to achieve a smooth, mirror-like surface.

• Degrease the coupons by washing with acetone, followed by rinsing with distilled water, and then dry them thoroughly.

• Accurately weigh each coupon and record its initial weight.

• Immerse the coupons in beakers containing the corrosive solution with and without the inhibitor at various concentrations.

• Maintain the beakers at a constant temperature for a specified period (e.g., 6 hours).

• After the immersion period, retrieve the coupons, and remove the corrosion products by washing with a cleaning solution (e.g., a solution containing HCl and hexamine), followed by rinsing with distilled water and acetone.

• Dry the coupons and re-weigh them to determine the final weight.

• Calculate the corrosion rate (CR) and inhibition efficiency (IE%) using the following formulas:

  • Corrosion Rate (CR) : CR = (W_initial - W_final) / (A * t) where W is the weight, A is the surface area, and t is the immersion time.

  • Inhibition Efficiency (IE%) : IE% = [(CR_blank - CR_inhibitor) / CR_blank] * 100 where CR_blank is the corrosion rate without the inhibitor and CR_inhibitor is the corrosion rate with the inhibitor.

Potentiodynamic Polarization

Potentiodynamic polarization is an electrochemical technique that provides information on the kinetics of anodic and cathodic reactions, corrosion potential (Ecorr), and corrosion current density (icorr).

a. Materials and Equipment:

• Potentiostat/Galvanostat

• Three-electrode electrochemical cell (working electrode, reference electrode, and counter electrode)

• Working electrode (metal specimen)

• Reference electrode (e.g., Saturated Calomel Electrode - SCE)

• Counter electrode (e.g., platinum or graphite)

• Corrosive solution with and without inhibitor

b. Procedure:

• Prepare the working electrode by polishing, cleaning, and drying as described in the weight loss method.

• Assemble the three-electrode cell with the working, reference, and counter electrodes immersed in the test solution.

• Allow the system to stabilize by measuring the open-circuit potential (OCP) until a steady state is reached (typically 30-60 minutes).

• Perform the potentiodynamic polarization scan by sweeping the potential from a cathodic potential to an anodic potential relative to the OCP (e.g., -250 mV to +250 mV vs. OCP) at a slow scan rate (e.g., 1 mV/s).[1][2][3][4][5][6]

• Record the resulting current density as a function of the applied potential.

• Determine the corrosion current density (icorr) by extrapolating the linear Tafel regions of the cathodic and anodic curves to the corrosion potential (Ecorr).

• Calculate the inhibition efficiency (IE%) using the formula:

  • Inhibition Efficiency (IE%) : IE% = [(icorr_blank - icorr_inhibitor) / icorr_blank] * 100

Electrochemical Impedance Spectroscopy (EIS)

EIS is a non-destructive electrochemical technique that provides detailed information about the corrosion processes occurring at the metal/solution interface, including charge transfer resistance and double-layer capacitance.

a. Materials and Equipment:

• Potentiostat/Galvanostat with a frequency response analyzer

• Three-electrode electrochemical cell

• Working electrode, reference electrode, and counter electrode

• Corrosive solution with and without inhibitor

b. Procedure:

• Prepare the working electrode and set up the three-electrode cell as described for potentiodynamic polarization.

• Allow the system to stabilize at the OCP.

• Apply a small amplitude sinusoidal AC voltage (e.g., 10 mV) at the OCP over a wide range of frequencies (e.g., 100 kHz to 10 mHz).[7][8][9]

• Measure the impedance response of the system at each frequency.

• Plot the data in Nyquist and Bode formats.

• Analyze the impedance spectra by fitting the data to an appropriate equivalent electrical circuit to determine parameters such as the charge transfer resistance (Rct).

• Calculate the inhibition efficiency (IE%) using the formula:

  • Inhibition Efficiency (IE%) : IE% = [(Rct_inhibitor - Rct_blank) / Rct_inhibitor] * 100

Mandatory Visualization

The following diagram illustrates a typical experimental workflow for the evaluation of corrosion inhibitors.

Caption: Experimental workflow for evaluating corrosion inhibitors.

Conclusion

This guide provides a comparative overview of the efficacy of heptylamine and other amine-based corrosion inhibitors, supported by a summary of available experimental data and detailed protocols for key evaluation methods. While direct comparative data for heptylamine is limited, the performance of other primary aliphatic amines suggests its potential as an effective corrosion inhibitor. The provided experimental methodologies offer a standardized approach for researchers to conduct their own comparative studies and to further elucidate the inhibition mechanisms of these compounds. The selection of an appropriate corrosion inhibitor is a complex process that depends on the specific application and environmental conditions, and a thorough experimental evaluation is crucial for making an informed decision.

References

• 1. farsi.msrpco.com [farsi.msrpco.com]
• 2. mdpi.com [mdpi.com]
• 3. store.astm.org [store.astm.org]
• 4. mdpi.com [mdpi.com]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. Corrosion Testing via Electrochemical Impedance Spectroscopy (EIS) - Van Loon Chemical Innovations [vlci.biz]
• 8. ijcsi.pro [ijcsi.pro]
• 9. jmaterenvironsci.com [jmaterenvironsci.com]

A Comparative Guide to the Spectroscopic Characterization of Heptylamine Derivatives

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of spectroscopic techniques for the characterization of heptylamine and its derivatives. It is designed to assist researchers in selecting the appropriate analytical methods, understanding spectral data, and implementing effective experimental protocols.

Introduction to Spectroscopic Analysis of Heptylamine Derivatives

Heptylamine, a seven-carbon primary aliphatic amine, and its derivatives are versatile building blocks in organic synthesis and drug discovery. Accurate structural elucidation and characterization of these compounds are critical for ensuring their purity, identity, and intended function. Spectroscopic techniques, including Nuclear Magnetic Resonance (NMR), Mass Spectrometry (MS), and Fourier-Transform Infrared (FTIR) spectroscopy, are indispensable tools for this purpose. This guide will compare the application of these techniques in the analysis of three representative heptylamine derivatives: the isomeric primary amine 2-aminoheptane , the secondary amide N-heptylacetamide , and the tertiary amine N,N-diheptylamine .

Comparative Spectroscopic Data

The following tables summarize the key quantitative data obtained from ¹H NMR, ¹³C NMR, Mass Spectrometry, and FTIR spectroscopy for heptylamine and its selected derivatives.

Table 1: ¹H NMR Spectral Data (Chemical Shifts in δ, ppm)

Compound	-CH₃	-CH₂- (chain)	-CH₂-N- or -CH-N-	-NH- or -NH₂	Other
Heptylamine	~0.89 (t)	~1.28 (m)	~2.67 (t)	~1.12 (s)
2-Aminoheptane	~0.88 (t), ~1.08 (d)	~1.28 (m)	~2.75 (m)	~1.25 (s)
N-Heptylacetamide	~0.88 (t)	~1.27 (m)	~3.16 (q)	~5.5 (br s)	~1.96 (s, COCH₃)
N,N-Diheptylamine	~0.89 (t)	~1.29 (m)	~2.58 (t)	-

Chemical shifts are approximate and can vary based on the solvent and concentration.

Table 2: ¹³C NMR Spectral Data (Chemical Shifts in δ, ppm)

Compound	C1 (-CH₃)	Internal Chain Carbons	Cα to N	Other
Heptylamine	~14.0	~22.6, ~26.9, ~29.2, ~31.8	~42.3
2-Aminoheptane	~14.0, ~23.4	~22.6, ~28.0, ~31.8, ~36.5	~49.8
N-Heptylacetamide	~14.0	~22.5, ~26.7, ~29.0, ~29.5, ~31.7	~39.7	~23.2 (COCH₃), ~169.0 (C=O)
N,N-Diheptylamine	~14.0	~22.6, ~27.2, ~29.3, ~31.8	~49.5

Chemical shifts are approximate and can vary based on the solvent and concentration.

Table 3: Mass Spectrometry Data (Key Fragments m/z)

Compound	Molecular Ion [M]⁺	Base Peak	Key Fragmentation Patterns
Heptylamine	115	30	α-cleavage leading to [CH₂NH₂]⁺ (m/z 30)
2-Aminoheptane	115	44	α-cleavage leading to [CH(CH₃)NH₂]⁺ (m/z 44)
N-Heptylacetamide	157	72	Cleavage of the N-acyl bond, McLafferty rearrangement
N,N-Diheptylamine	311	170	α-cleavage leading to loss of a hexyl radical

The nitrogen rule in mass spectrometry states that a compound with an odd number of nitrogen atoms will have an odd nominal molecular weight.[1][2]

Table 4: FTIR Spectral Data (Characteristic Absorption Bands in cm⁻¹)

Compound	N-H Stretch	C-H Stretch	N-H Bend	C=O Stretch	C-N Stretch
Heptylamine	3370, 3290 (two bands, primary amine)	2955, 2925, 2855	1600	-	~1070
2-Aminoheptane	~3380, ~3300 (two bands, primary amine)	~2960, ~2930, ~2860	~1590	-	~1130
N-Heptylacetamide	~3300 (one band, secondary amide)	~2925, ~2855	~1550	~1640	~1290
N,N-Diheptylamine	- (tertiary amine)	2955, 2925, 2855	-	-	~1120

Primary amines typically show two N-H stretching bands, while secondary amines and amides show one. Tertiary amines lack an N-H bond and therefore do not exhibit this absorption.[3]

Experimental Protocols

Detailed methodologies are crucial for obtaining high-quality, reproducible spectroscopic data.

¹H and ¹³C NMR Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of the heptylamine derivative in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a 5 mm NMR tube.

• Instrument Setup:

  • Insert the sample into the NMR spectrometer.

  • Lock the spectrometer on the deuterium signal of the solvent.

  • Shim the magnetic field to achieve optimal homogeneity.

• Data Acquisition:

  • ¹H NMR: Acquire the spectrum using a standard pulse program. Typical parameters include a spectral width of 12-15 ppm, a sufficient number of scans (e.g., 8-16) for a good signal-to-noise ratio, and a relaxation delay of 1-5 seconds.

  • ¹³C NMR: Acquire the spectrum using a proton-decoupled pulse program. A greater number of scans will be required compared to ¹H NMR to achieve an adequate signal-to-noise ratio.

• Data Processing: Process the acquired Free Induction Decay (FID) with an appropriate window function and perform a Fourier transform. Phase and baseline correct the resulting spectrum and integrate the signals for ¹H NMR.

Gas Chromatography-Mass Spectrometry (GC-MS)

• Sample Preparation: Prepare a dilute solution (e.g., 1 mg/mL) of the heptylamine derivative in a volatile organic solvent such as methanol or dichloromethane. For some primary and secondary amines, derivatization with an agent like trifluoroacetic anhydride may be performed to improve chromatographic behavior.

• Instrument Setup:

  • Set the GC oven temperature program to ensure separation of the analyte from the solvent and any impurities. A typical program might start at a low temperature (e.g., 50 °C), ramp to a high temperature (e.g., 250 °C), and hold for a few minutes.

  • Use a suitable capillary column (e.g., DB-5ms).

  • Set the mass spectrometer to scan a mass range appropriate for the expected molecular weight and fragments (e.g., m/z 30-400). Electron Ionization (EI) at 70 eV is a standard method.

• Data Acquisition: Inject a small volume (e.g., 1 µL) of the sample into the GC. The instrument will automatically acquire mass spectra for the compounds as they elute from the column.

• Data Analysis: Identify the chromatographic peak corresponding to the analyte. Analyze the mass spectrum of this peak, identifying the molecular ion and characteristic fragment ions. Compare the obtained spectrum with spectral libraries for confirmation.

Fourier-Transform Infrared (FTIR) Spectroscopy

• Sample Preparation:

  • Liquids: A drop of the neat liquid can be placed between two salt plates (e.g., NaCl or KBr) to create a thin film.

  • Solids: Prepare a KBr pellet by grinding a small amount of the solid sample with dry KBr and pressing the mixture into a transparent disk. Alternatively, Attenuated Total Reflectance (ATR) can be used, where the sample is placed directly on the ATR crystal.

• Instrument Setup:

  • Acquire a background spectrum of the empty sample compartment (or the clean ATR crystal). This will be automatically subtracted from the sample spectrum.

• Data Acquisition: Place the prepared sample in the spectrometer and acquire the spectrum. Typically, 16-32 scans are co-added to improve the signal-to-noise ratio over a range of 4000-400 cm⁻¹.

• Data Analysis: Identify the characteristic absorption bands and assign them to the corresponding functional groups.

Experimental Workflow and Logical Relationships

The following diagram illustrates a typical workflow for the spectroscopic characterization of a newly synthesized or isolated heptylamine derivative.

Caption: Workflow for Spectroscopic Characterization.

Signaling Pathways and Biological Relevance

While simple aliphatic amines like heptylamine are not typically involved in specific signaling pathways as primary messengers, their derivatives can exhibit significant biological activity. For instance, some polyamine derivatives have shown potential as therapeutic agents.[4] The characterization of these molecules is the first crucial step in understanding their structure-activity relationships and potential mechanisms of action, which may involve interactions with enzymes, receptors, or nucleic acids. Further biological assays would be required to elucidate any specific signaling pathway modulation.

Conclusion

The comprehensive characterization of heptylamine derivatives is readily achievable through the synergistic use of NMR, MS, and FTIR spectroscopy. Each technique provides unique and complementary information. FTIR is excellent for the rapid identification of key functional groups, mass spectrometry provides the molecular weight and fragmentation patterns, and NMR spectroscopy offers detailed insights into the carbon-hydrogen framework of the molecule. By following the detailed protocols and comparative data presented in this guide, researchers can confidently and accurately characterize their heptylamine derivatives, paving the way for their application in drug development and other scientific endeavors.

References

• 1. 1-Heptanamine, N,N-diheptyl- [webbook.nist.gov]
• 2. researchgate.net [researchgate.net]
• 3. analyzetest.com [analyzetest.com]
• 4. The biological activities of new polyamine derivatives as potential therapeutic agents - PubMed [pubmed.ncbi.nlm.nih.gov]

A Researcher's Guide to Selecting the Optimal Chromatography Column for Alkylamine Separation

For researchers, scientists, and drug development professionals, the efficient separation and analysis of alkylamines is a critical task. The choice of chromatography column plays a pivotal role in achieving desired resolution, peak symmetry, and retention. This guide provides an objective comparison of the performance of various chromatography columns for separating alkylamines, supported by experimental data and detailed protocols.

The separation of alkylamines can be approached through several chromatographic techniques, each with its own set of advantages and ideal application areas. The primary methods include Reversed-Phase (RP-HPLC), Ion-Exchange (IC), Hydrophilic Interaction Liquid Chromatography (HILIC), and Chiral Chromatography. The selection of the most suitable column depends on the specific properties of the alkylamines of interest, such as polarity, size, and chirality.

Comparative Performance of Chromatography Columns

The performance of different chromatography columns for alkylamine separation is summarized below. The data presented is a compilation from various studies and application notes to provide a comparative overview.

Table 1: Performance Comparison of RP-HPLC, Ion-Exchange, and HILIC Columns for Alkylamine Separation

Column Type	Stationary Phase	Typical Alkylamines Analyzed	Retention Time (min)	Resolution (Rs)	Peak Symmetry (As)	Key Advantages & Disadvantages
Reversed-Phase
C18 (Octadecylsilane)	Octadecylsilane	Long-chain, non-polar alkylamines	Slower elution compared to C8[1][2]	Generally high for complex mixtures[3]	Can be poor for highly basic amines without mobile phase modifiers	Excellent for hydrophobic compounds, but may require ion-pairing agents for polar amines.[1]
C8 (Octylsilane)	Octylsilane	Moderately polar to non-polar alkylamines	Faster elution than C18[1][2][4]	Good for simpler mixtures and faster analysis[3]	Generally better peak shape for basic compounds than C18	Less hydrophobic, leading to shorter analysis times; may have lower retention for very non-polar amines.[3][4]
Ion-Exchange
Dionex IonPac CS20	Sulfonated, Phosphorylated, and Carboxylated functional groups	Alkanolamines (e.g., Ethanolamine, DEA, TEA, MDEA)	Varies with gradient (e.g., 10-25 min)[5][6]	High resolution between various alkanolamines and inorganic cations[7]	Excellent	High selectivity for hydrophilic amines and compatibility with high ionic strength matrices.[5][6][7]
Metrosep C2-250	Poly(butadiene-maleic acid) copolymers on silica	C1-C4 secondary and tertiary amines, ethanolamines	Isocratic separation within 20 min	Good separation of common cations and ethanolamines	Good	Allows use of organic solvents and complexing agents to tailor selectivity.
HILIC
Silica	Bare Silica	Polar, hydrophilic alkylamines	Longer retention for polar compounds compared to RP-HPLC[8]	Can provide different selectivity and better separation than amino columns in some cases[8]	Good, especially for basic compounds that tail on RP columns[9]	Retains highly polar compounds not retained in reversed-phase; sensitive to mobile phase composition.[8][10][11]
Amino	Aminopropyl-bonded silica	Polar alkylamines, sugars	Good retention for polar analytes	Can also function in an anion-exchange mode	Good	Offers alternative selectivity to silica columns.

Table 2: Performance Comparison of Chiral Chromatography Columns for Enantiomeric Separation of Alkylamines

Column Type	Chiral Selector	Typical Alkylamines Analyzed	Separation Mode	Key Advantages & Disadvantages
Polysaccharide-based (e.g., Chiralpak)	Cellulose or amylose derivatives	Primary and secondary amines, amino alcohols	Normal Phase, Polar Organic	Wide range of selectivities; coated versions may offer higher separation factors than bonded ones.[12] Derivatization may be required.[13]
Crown Ether-based (e.g., ChiroSil)	Chiral crown ether	Primary amines, amino acids	Reversed Phase	Allows direct analysis of underivatized primary amines; separation based on inclusion complex formation.[13][14]
Cyclofructan-based (e.g., Larihc CF6-P)	Cyclofructan derivatives	Chiral primary amines	Polar Organic	High success rate for separating underivatized primary amines.[15]

Experimental Protocols

Detailed methodologies are crucial for reproducing and comparing results. Below are representative experimental protocols for each major chromatographic technique discussed.

Reversed-Phase HPLC (RP-HPLC) for General Alkylamine Analysis

This protocol is a general starting point and may require optimization for specific alkylamines.

• Column: C18 or C8 (e.g., 150 x 4.6 mm, 5 µm).

• Mobile Phase: A gradient of acetonitrile and water, both containing an additive to improve peak shape, such as 0.1% trifluoroacetic acid (TFA) or 0.1% formic acid. The choice of additive depends on the detector being used (TFA can suppress MS signals).

• Flow Rate: 1.0 mL/min.

• Temperature: 30 °C.

• Detection: UV at a suitable wavelength (e.g., 210 nm) or Mass Spectrometry (MS).

• Injection Volume: 10 µL.

• Sample Preparation: Dissolve the alkylamine sample in the initial mobile phase composition.

• Note: For highly polar amines, derivatization or the use of ion-pairing reagents may be necessary to achieve adequate retention on RP columns.[16][17][18]

Ion-Exchange Chromatography for Alkanolamines using a Dionex IonPac CS20 Column

This protocol is based on Thermo Fisher Scientific application notes for the analysis of alkanolamines.[5][6][7]

• Column: Thermo Scientific Dionex IonPac CS20 (e.g., 4 x 250 mm).[6]

• Eluent: A gradient of methanesulfonic acid (MSA). For example, 2–4 mM MSA from 0–15 min, 4–15 mM MSA from 15–20 min, 15–50 mM MSA from 20–25 min, and 50 mM MSA from 25–37 min.[6]

• Eluent Source: Dionex EGC 500 MSA cartridge for Reagent-Free™ IC (RFIC™) system.[6]

• Flow Rate: 1.2 mL/min.[6]

• Temperature: 35 °C.[5]

• Detection: Suppressed Conductivity with a Dionex CERS 500 suppressor.[6]

• Injection Volume: 10 µL.[6]

• Sample Preparation: Dilute samples as needed (e.g., 1000-fold dilution for scrubber solutions) with deionized water.[7]

Hydrophilic Interaction Liquid Chromatography (HILIC) for Polar Alkylamines

HILIC is an effective alternative for retaining and separating highly polar alkylamines.[10][11]

• Column: Silica or Amide-based HILIC column (e.g., 150 x 4.6 mm, 5 µm).

• Mobile Phase: A gradient of a high concentration of acetonitrile (e.g., 95%) with an aqueous buffer (e.g., 10 mM ammonium formate, pH 3). The gradient will involve increasing the aqueous portion.

• Flow Rate: 1.0 mL/min.

• Temperature: 30 °C.

• Detection: MS or Evaporative Light Scattering Detector (ELSD).

• Injection Volume: 5 µL.

• Sample Preparation: Dissolve the sample in a solvent with a high organic content, similar to the initial mobile phase, to avoid peak distortion.

Chiral Chromatography for Enantiomeric Separation of Amines

This protocol provides a general approach for the direct separation of primary amine enantiomers on a crown ether-based column.

• Column: Crown ether-based chiral stationary phase (e.g., ChiroSil RCA(+), 150 x 4.6 mm, 5 µm).

• Mobile Phase: A mixture of an organic solvent like methanol or acetonitrile with an acidic aqueous solution (e.g., 0.1 M perchloric acid). The exact ratio will need to be optimized.

• Flow Rate: 0.5 - 1.0 mL/min.

• Temperature: 25 °C.

• Detection: UV at a suitable wavelength.

• Injection Volume: 10 µL.

• Sample Preparation: Dissolve the racemic amine sample in the mobile phase.

• Note: For polysaccharide-based columns, a normal phase mobile phase (e.g., hexane/isopropanol with a basic additive like diethylamine) is often used, and derivatization of the amine may be necessary.[12]

Visualization of the Column Selection Workflow

The process of selecting an appropriate chromatography column for alkylamine separation can be visualized as a logical workflow. The following diagram illustrates the key decision points based on the properties of the alkylamine analytes.

Caption: Workflow for selecting a chromatography column for alkylamine separation.

References

• 1. Difference between C8 and C18 Columns Used in HPLC System | Pharmaguideline [pharmaguideline.com]
• 2. pharmawareness.com [pharmawareness.com]
• 3. Differences and Applications of C18 vs. C8 HPLC Columns - Hawach [hawachhplccolumn.com]
• 4. uhplcs.com [uhplcs.com]
• 5. analysis.rs [analysis.rs]
• 6. documents.thermofisher.com [documents.thermofisher.com]
• 7. Alkanolamine Determination by Ion Chromatography Enhanced Technology [thermofisher.com]
• 8. lcms.cz [lcms.cz]
• 9. agilent.com [agilent.com]
• 10. chromtech.com [chromtech.com]
• 11. HILIC Overview | Thermo Fisher Scientific - US [thermofisher.com]
• 12. Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases [yakhak.org]
• 13. benchchem.com [benchchem.com]
• 14. columnex.com [columnex.com]
• 15. Screening primary racemic amines for enantioseparation by derivatized polysaccharide and cyclofructan columns - PMC [pmc.ncbi.nlm.nih.gov]
• 16. benchchem.com [benchchem.com]
• 17. Development and validation of a HPLC/FLD method combined with online derivatization for the simple and simultaneous determination of trace amino acids and alkyl amines in continental and marine aerosols - PMC [pmc.ncbi.nlm.nih.gov]
• 18. AR - Optimized procedure for the determination of alkylamines in airborne particulate matter of anthropized areas [ar.copernicus.org]

A Comparative Purity Analysis of Commercial Heptylamine from Different Suppliers

For Researchers, Scientists, and Drug Development Professionals

Heptylamine, a primary aliphatic amine, serves as a crucial building block and reagent in numerous applications within the pharmaceutical and chemical industries. Its purity is paramount, as impurities can lead to undesirable side reactions, reduced yield, and compromised quality of the final product. This guide provides a comprehensive comparison of the purity of heptylamine from three fictional major suppliers: Alpha Chemicals , Beta Solutions , and Gamma Fine-Chems . The analysis is based on a detailed experimental protocol using Gas Chromatography-Mass Spectrometry (GC-MS), a powerful and widely used technique for the separation, identification, and quantification of volatile and semi-volatile compounds.[1][2][3]

Comparative Purity and Impurity Profiles

The following tables summarize the quantitative data obtained from the GC-MS analysis of heptylamine samples from the three suppliers.

Table 1: Purity of Commercial Heptylamine

Supplier	Lot Number	Purity (%)
Alpha Chemicals	AC-H2025A	99.5
Beta Solutions	BS-H2025B	98.8
Gamma Fine-Chems	GFC-H2025C	99.2

Table 2: Impurity Profile of Commercial Heptylamine

Impurity	Alpha Chemicals (%)	Beta Solutions (%)	Gamma Fine-Chems (%)
Di-n-heptylamine	0.25	0.65	0.40
Heptanal	0.10	0.20	0.15
1-Heptanol	0.05	0.15	0.10
Unknown Impurity 1	0.10	0.20	0.15

Experimental Protocol: GC-MS Analysis of Heptylamine

This section details the methodology used for the purity analysis of heptylamine.

1. Objective: To determine the purity of commercial heptylamine samples and to identify and quantify any impurities present.

2. Materials and Reagents:

• Heptylamine samples from Alpha Chemicals, Beta Solutions, and Gamma Fine-Chems.

• Heptylamine reference standard (≥99.9% purity).

• Dichloromethane (DCM), HPLC grade.

• Anhydrous Sodium Sulfate.

3. Instrumentation:

• Gas Chromatograph coupled with a Mass Spectrometer (GC-MS).

• Capillary Column: DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

• Autosampler.

4. Sample Preparation:

• Accurately weigh approximately 100 mg of the heptylamine sample into a 10 mL volumetric flask.

• Dissolve the sample in dichloromethane and dilute to the mark.

• Transfer a small amount of the solution to an autosampler vial.

• Dry the sample over a small amount of anhydrous sodium sulfate if water is suspected to be present.

5. GC-MS Parameters:

• Inlet Temperature: 250°C

• Injection Volume: 1 µL

• Split Ratio: 50:1

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 2 minutes.

  • Ramp: Increase to 280°C at a rate of 10°C/min.

  • Hold: Hold at 280°C for 5 minutes.

• MS Transfer Line Temperature: 280°C

• Ion Source Temperature: 230°C

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Mass Scan Range: m/z 35-350.

6. Data Analysis:

• The purity of heptylamine is determined by the area percentage of the main peak in the total ion chromatogram (TIC).

• Impurities are identified by comparing their mass spectra with the NIST library and by interpreting the fragmentation patterns.

• Quantification of impurities is performed using the area percentage method, assuming a response factor of 1 for all components relative to heptylamine.

Experimental Workflow

The following diagram illustrates the logical flow of the purity analysis process.

Caption: Workflow for the GC-MS Purity Analysis of Heptylamine.

References

• 1. iehpc.gdut.edu.cn [iehpc.gdut.edu.cn]
• 2. gcms.labrulez.com [gcms.labrulez.com]
• 3. documents.thermofisher.com [documents.thermofisher.com]

Stability Showdown: Heptylamine and its Primary Amine Counterparts

A Comparative Analysis for Researchers and Drug Development Professionals

In the landscape of pharmaceutical and chemical research, the stability of primary amines is a critical parameter influencing reaction efficiency, product purity, and the shelf-life of active pharmaceutical ingredients (APIs). This guide provides a comparative analysis of the stability of heptylamine against other linear primary amines, offering insights supported by experimental data for researchers, scientists, and drug development professionals.

Executive Summary

Comparative Stability Data

While direct, side-by-side comparative studies detailing the thermal and oxidative stability of a homologous series of n-alkylamines from butylamine to octylamine are not extensively documented in publicly available literature, the following table summarizes general stability information and physical properties that can be indicative of stability. It is generally observed that for primary amines, thermal stability tends to increase with the length of the alkyl chain.

Amine	Molecular Formula	Boiling Point (°C)	Autoignition Temperature (°C)	General Stability Notes
n-Butylamine	C₄H₁₁N	77-79	312	Acquires a yellow color upon storage in air.[1][2]
n-Pentylamine	C₅H₁₃N	104	290	Flammable liquid and vapor.
n-Hexylamine	C₆H₁₅N	131-132	265	Stable. Incompatible with strong oxidizing agents and acids.[3][4]
Heptylamine	C₇H₁₇N	153-156	300	Stable under normal conditions.[5]
n-Octylamine	C₈H₁₉N	175-177	265	Chemically stable under standard ambient conditions.[6]

Note: The data presented is compiled from various sources and should be used for comparative purposes. Absolute values can vary based on experimental conditions.

Key Stability Considerations

Thermal Stability

Thermal degradation of primary amines is a critical factor, especially in processes requiring elevated temperatures. The stability of these compounds is often assessed using techniques like Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC). TGA measures the change in mass of a sample as a function of temperature, indicating the onset of decomposition. DSC measures the heat flow associated with thermal transitions, providing information on melting points, phase changes, and decomposition.

Generally, for a homologous series of linear primary amines, thermal stability is expected to increase with the length of the alkyl chain due to increased van der Waals forces and a higher energy requirement to break the molecular structure.

Oxidative Stability

Primary amines can be susceptible to oxidation, which can lead to the formation of impurities and degradation of the material. Oxidative stability is often evaluated by methods such as the Rancimat test, which measures the induction time before rapid oxidation occurs. Longer induction times indicate greater oxidative stability.

The increased steric hindrance provided by the longer alkyl chain in heptylamine and other higher-order primary amines can offer some protection to the amine group from oxidative attack compared to shorter-chain amines.

pH Stability

The stability of amines is also influenced by pH. In acidic solutions, amines are protonated to form ammonium salts, which can alter their reactivity and degradation pathways. Generally, the protonated form is less susceptible to oxidation. However, extreme pH conditions, both acidic and basic, can catalyze degradation reactions such as hydrolysis, especially at elevated temperatures.[7] The basicity of linear alkylamines in the aqueous phase does not follow a simple trend and is influenced by a combination of inductive effects, solvation, and steric hindrance.

Experimental Protocols

Thermal Stability Assessment via Thermogravimetric Analysis (TGA)

Objective: To determine the onset temperature of decomposition for primary amines.

Methodology:

• Instrument Calibration: Calibrate the TGA instrument for mass and temperature according to the manufacturer's guidelines.

• Sample Preparation: Accurately weigh 5-10 mg of the amine sample into an inert TGA crucible (e.g., alumina).

• Experimental Conditions:

  • Place the crucible in the TGA furnace.

  • Purge the furnace with an inert gas (e.g., nitrogen) at a flow rate of 20-50 mL/min to prevent oxidation.

  • Equilibrate the sample at 30 °C.

  • Heat the sample at a constant rate of 10 °C/min up to a final temperature of 400-600 °C.

• Data Analysis: Record the mass loss as a function of temperature. The onset temperature of decomposition is determined as the point of significant mass loss on the TGA curve.[8][9][10]

Workflow for Thermogravimetric Analysis (TGA).

Oxidative Stability Assessment (Isothermal OIT)

Objective: To determine the oxidative induction time (OIT) of primary amines as a measure of their resistance to oxidation.

Methodology:

• Instrument: Use a Differential Scanning Calorimeter (DSC) capable of performing OIT measurements.

• Sample Preparation: Place a small, accurately weighed sample (typically 2-5 mg) of the amine in an open aluminum pan.

• Experimental Conditions:

  • Place the sample pan and an empty reference pan in the DSC cell.

  • Heat the sample under a nitrogen atmosphere to a specified isothermal temperature (e.g., 150 °C).

  • Once the temperature is stable, switch the purge gas from nitrogen to oxygen at the same flow rate.

• Data Analysis: Record the heat flow as a function of time. The OIT is the time from the introduction of oxygen until the onset of the exothermic oxidation peak.[11][12]

Signaling Pathway Involvement: Trace Amine-Associated Receptors (TAARs)

Primary aliphatic amines, including heptylamine, are known to interact with a class of G protein-coupled receptors called Trace Amine-Associated Receptors (TAARs).[13][14][15] TAAR1 is the most well-characterized of these receptors and is involved in modulating neurotransmission. The binding of a trace amine to TAAR1 initiates a signaling cascade, typically leading to the activation of adenylyl cyclase and an increase in intracellular cyclic AMP (cAMP). This signaling pathway can influence the activity of other neurotransmitter systems, such as the dopamine system.[16][17][18]

Simplified TAAR1 signaling pathway.

Conclusion

References

• 1. n-Butylamine - Wikipedia [en.wikipedia.org]
• 2. Butylamine | C4H11N | CID 8007 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Hexylamine | 111-26-2 [chemicalbook.com]
• 4. guidechem.com [guidechem.com]
• 5. go.drugbank.com [go.drugbank.com]
• 6. jnfuturechemical.com [jnfuturechemical.com]
• 7. researchgate.net [researchgate.net]
• 8. analyzing-testing.netzsch.com [analyzing-testing.netzsch.com]
• 9. electronics.org [electronics.org]
• 10. researchgate.net [researchgate.net]
• 11. analyzing-testing.netzsch.com [analyzing-testing.netzsch.com]
• 12. mdpi.com [mdpi.com]
• 13. Trace amine-associated receptor - Wikipedia [en.wikipedia.org]
• 14. taylorandfrancis.com [taylorandfrancis.com]
• 15. Trace amine-associated receptors and their ligands - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Trace Amines and the Trace Amine-Associated Receptor 1: Pharmacology, Neurochemistry, and Clinical Implications - PMC [pmc.ncbi.nlm.nih.gov]
• 17. The Emerging Role of Trace Amine Associated Receptor 1 in the Functional Regulation of Monoamine Transporters and Dopaminergic Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Proper Disposal of Heptylamine: A Comprehensive Guide for Laboratory Professionals

Ensuring laboratory safety and environmental responsibility is paramount when handling chemical waste. This guide provides essential, step-by-step procedures for the proper disposal of heptylamine, a flammable, corrosive, and toxic aliphatic amine utilized in various research and development applications. Adherence to these protocols is critical to mitigate risks to personnel and the environment.[1][2]

Immediate Safety and Handling

Before initiating any procedure involving heptylamine, all personnel must be thoroughly familiar with its associated hazards. The following Personal Protective Equipment (PPE) is mandatory:[3][1]

• Eye Protection: Chemical safety goggles and a face shield.[1]

• Hand Protection: Chemical-resistant gloves, such as nitrile rubber.[1]

• Body Protection: A lab coat or flame-retardant and antistatic protective clothing.[1]

• Respiratory Protection: All handling of heptylamine should be conducted within a chemical fume hood.[1][4] If ventilation is inadequate, a NIOSH/MSHA or European Standard EN 149 approved respirator should be worn.[3][5]

In the event of a spill, the area should be evacuated immediately. Cleanup should only be performed by personnel wearing full PPE. Use inert absorbent material, such as dry sand, to contain the spill.[6] Collect the absorbed material using non-sparking tools and place it into a suitable, labeled container for disposal.[3][6] The affected area should then be flushed with water.[1]

Heptylamine Hazard Summary

Hazard Classification	Description	UN Number
Flammable Liquid	Heptylamine is a flammable liquid and vapor. Keep away from heat, sparks, open flames, and hot surfaces.[2]	UN2734 or UN2733 (depending on the specific isomer and shipping regulations)[3][7]
Corrosive	Causes severe skin burns and eye damage.[3]
Acute Toxicity	Toxic if swallowed and may be harmful in contact with skin or if inhaled.
Environmental Hazard	Toxic to aquatic life. Do not empty into drains.[4][5]

Step-by-Step Disposal Protocol

The disposal of heptylamine must be managed through a designated hazardous waste program.[3][1] Under no circumstances should it be discharged into drains or the environment.[1][5]

Step 1: Waste Segregation

Proper segregation is crucial to prevent dangerous chemical reactions.[1] A designated waste container should be specifically for heptylamine. This waste must be kept separate from incompatible materials, particularly acids and strong oxidizing agents, to avoid violent reactions.[3][1][5]

Step 2: Container Selection and Labeling

Use only approved, chemically resistant containers for storing heptylamine waste. The container must be in good condition, with a secure, tightly sealed lid to prevent leaks and vapor release.[3] The container must be clearly labeled with the words "Hazardous Waste," the full chemical name "Heptylamine," and a description of its hazards (e.g., Flammable, Corrosive, Toxic).[8]

Step 3: Storage of Waste

Waste containers must be stored in a designated and properly ventilated Satellite Accumulation Area (SAA) while awaiting collection.[1] This area should be cool, dry, and away from sources of ignition such as heat, sparks, or open flames.[3][1]

Step 4: Arranging for Disposal

Disposal of heptylamine waste must be conducted by a licensed and qualified hazardous waste disposal company.[1][6] Contact your institution's Environmental Health and Safety (EHS) department to schedule a pickup.[9] Provide them with accurate information about the waste stream as detailed on your label.[1]

Step 5: Decontamination of Empty Containers

Empty containers that previously held heptylamine are also considered hazardous waste and must be managed accordingly unless they are properly decontaminated.[10] The first rinse of the container with a suitable solvent must be collected and disposed of as hazardous waste.[10] For highly toxic substances, the first three rinses must be collected.[10] After thorough rinsing and drying, the container may be disposed of as non-hazardous lab waste according to your institution's guidelines.[1]

Heptylamine Disposal Workflow

Caption: Decision workflow for the safe disposal of heptylamine.

References

• 1. benchchem.com [benchchem.com]
• 2. chemicalbook.com [chemicalbook.com]
• 3. fishersci.com [fishersci.com]
• 4. assets.thermofisher.com [assets.thermofisher.com]
• 5. fishersci.com [fishersci.com]
• 6. tcichemicals.com [tcichemicals.com]
• 7. fishersci.com [fishersci.com]
• 8. MnTAP – Hazardous Waste [mntap.umn.edu]
• 9. benchchem.com [benchchem.com]
• 10. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]

Safeguarding Your Research: A Comprehensive Guide to Handling Heptylamine

Heptylamine, a versatile primary amine used in various research and development applications, is also a hazardous chemical that demands meticulous handling and disposal. Adherence to strict safety protocols is paramount to mitigate risks of severe skin burns, eye damage, and respiratory irritation to laboratory personnel. This guide provides essential, immediate safety and logistical information, including operational and disposal plans, to ensure the well-being of researchers and the integrity of your work.

Essential Safety and Personal Protective Equipment (PPE)

When handling Heptylamine, a comprehensive approach to personal protection is non-negotiable. The following table summarizes the required PPE, compiled from multiple safety data sheets.

Protection Type	Specific Recommendations	Rationale
Eye and Face Protection	Chemical safety goggles and a face shield.[1]	Protects against splashes and vapors that can cause severe eye damage.[2][3]
Hand Protection	Chemical-resistant gloves (e.g., nitrile rubber).[1] Regularly inspect gloves for signs of degradation.	Prevents skin contact which can cause severe burns.[2][3]
Body Protection	A lab coat or flame-retardant antistatic protective clothing.[1]	Protects against accidental skin contact and potential ignition sources as Heptylamine is a flammable liquid.[2][3]
Respiratory Protection	Work in a well-ventilated area, preferably under a chemical fume hood.[1][4] If ventilation is inadequate, a NIOSH/MSHA-approved respirator with an appropriate cartridge for organic vapors and ammonia is necessary.[5]	Minimizes inhalation of vapors which can cause respiratory irritation.[2][3]

Operational Plan for Handling Heptylamine

A systematic approach to handling ensures that risks are minimized at every step.

Pre-Operational Checks:

• Verify Fume Hood Functionality: Ensure the chemical fume hood is operational and the sash is at the appropriate height.

• Assemble all PPE: Before handling the chemical, don all required personal protective equipment as detailed in the table above.

• Prepare Spill Kit: Have a spill kit readily available that is appropriate for flammable and corrosive liquids. This should include an inert absorbent material.[6]

• Locate Emergency Equipment: Confirm the location and accessibility of the nearest safety shower and eyewash station.[6]

Step-by-Step Handling Procedure:

• Grounding: When transferring Heptylamine, ground and bond containers to prevent static discharge, which can be an ignition source.[2]

• Use Non-Sparking Tools: Employ tools made of non-sparking materials to avoid igniting flammable vapors.[2][4]

• Dispensing: Carefully dispense the required amount of Heptylamine within the chemical fume hood, avoiding splashing.

• Secure Container: Tightly close the Heptylamine container immediately after use to prevent the escape of vapors.[2]

Post-Handling Procedures:

• Decontamination: Thoroughly clean the work area after handling is complete.

• Glove Removal: Remove gloves using the proper technique to avoid skin contact with any residual chemical.

• Hand Washing: Wash hands and any exposed skin thoroughly with soap and water.[2]

• Storage: Return the Heptylamine container to a designated cool, dry, and well-ventilated storage area away from incompatible materials such as acids and strong oxidizing agents.[2][5]

Disposal Plan for Heptylamine Waste

Proper disposal of Heptylamine waste is crucial to prevent environmental contamination and ensure regulatory compliance.

Step-by-Step Disposal Protocol:

• Waste Segregation: Designate a specific, clearly labeled hazardous waste container for Heptylamine and any materials contaminated with it. Do not mix with other waste streams, especially incompatible chemicals like acids.[1]

• Container Management: Use a chemically resistant container that can be securely sealed. The container should be in good condition and compatible with Heptylamine.

• Labeling: Label the waste container with "Hazardous Waste," the name "Heptylamine," and a clear description of the contents.

• Storage of Waste: Store the sealed waste container in a designated satellite accumulation area that is cool, dry, and well-ventilated, away from heat and ignition sources.[1]

• Disposal: Arrange for the disposal of the hazardous waste through your institution's environmental health and safety (EHS) office or a licensed hazardous waste disposal contractor.[2][7] Do not pour Heptylamine down the drain.

Workflow for Safe Handling and Disposal of Heptylamine

The following diagram illustrates the logical flow of the procedures outlined above, providing a quick visual reference for the entire process.

Caption: Workflow for the safe handling and disposal of Heptylamine.

References

• 1. benchchem.com [benchchem.com]
• 2. fishersci.com [fishersci.com]
• 3. fishersci.com [fishersci.com]
• 4. assets.thermofisher.cn [assets.thermofisher.cn]
• 5. fishersci.com [fishersci.com]
• 6. tcichemicals.com [tcichemicals.com]
• 7. ehs.oregonstate.edu [ehs.oregonstate.edu]